MOG peptide 35-55

Core Science & Biosynthesis

The Role of MOG Peptide 35-55 in Driving Experimental Autoimmune Encephalomyelitis: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Experimental Autoimmune Encephalomyelitis (EAE) is the most extensively studied animal model for multiple sclerosis (MS). The induction of EAE using the myelin oligodendrocyte glycoprotein (B1211001) (MOG) peptide 35-55 in susceptible mouse strains, such as C57BL/6, provides a robust and reproducible model to investigate the complex immunopathogenesis of this debilitating neurological disease. This technical guide offers an in-depth exploration of the mechanism of action of MOG 35-55 in EAE, detailing the cellular and molecular cascades it initiates. We present a comprehensive overview of the key immune cells involved, the critical signaling pathways that are activated, and the profile of cytokines that orchestrate the inflammatory demyelination characteristic of EAE. This guide also provides detailed experimental protocols and quantitative data to aid researchers in the design and execution of their studies in this field.

Introduction: MOG 35-55 as an Encephalitogenic Trigger

Myelin oligodendrocyte glycoprotein (MOG) is a component of the myelin sheath in the central nervous system (CNS). The peptide fragment spanning amino acids 35-55 (MOG 35-55) is a potent encephalitogen in certain mouse strains, capable of inducing an autoimmune response that closely mimics the pathological hallmarks of MS.[1] The induction of EAE with MOG 35-55 is dependent on the activation of self-reactive T lymphocytes, which recognize this peptide presented by antigen-presenting cells (APCs).[2] This recognition event initiates a cascade of inflammatory processes leading to CNS inflammation, demyelination, and axonal damage.[1]

The MOG 35-55-induced EAE model in C57BL/6 mice typically results in a chronic, non-relapsing disease course, characterized by ascending paralysis.[1] This model is invaluable for studying disease mechanisms and for the preclinical evaluation of potential therapeutic agents for MS.

Mechanism of Action: A Multi-step Immunological Cascade

The mechanism of action of MOG 35-55 in EAE can be dissected into several key stages: antigen presentation and T cell activation, T cell differentiation and polarization, CNS infiltration, and effector functions leading to neuropathology.

Antigen Presentation and T Cell Activation

The initial step in EAE induction involves the subcutaneous immunization of mice with an emulsion of MOG 35-55 and Complete Freund's Adjuvant (CFA), supplemented with Mycobacterium tuberculosis.[3] CFA acts as a potent adjuvant, stimulating a strong innate immune response. Dendritic cells (DCs) and other APCs at the injection site take up the MOG 35-55 peptide. These APCs then migrate to the draining lymph nodes where they process and present the MOG 35-55 peptide on Major Histocompatibility Complex (MHC) class II molecules to naive CD4+ T cells.

This interaction, along with co-stimulatory signals, leads to the activation and clonal expansion of MOG 35-55-specific CD4+ T cells. While CD4+ T cells are considered the primary drivers of MOG 35-55-induced EAE, studies have also shown that MOG 35-55 can activate CD8+ T cells, which may also contribute to the disease pathology.[4][5]

Antigen presentation and initial T cell activation in the periphery.

T Cell Differentiation and Polarization

Upon activation, MOG 35-55-specific CD4+ T cells differentiate into pro-inflammatory effector T helper (Th) subsets, primarily Th1 and Th17 cells.[6][7] The cytokine milieu in the lymph node, influenced by the adjuvants used for immunization, dictates this polarization.

• Th1 cells , characterized by the production of interferon-gamma (IFN-γ), promote cell-mediated immunity and macrophage activation.

• Th17 cells , which produce interleukin-17 (IL-17), are potent inducers of tissue inflammation and play a crucial role in the breakdown of the blood-brain barrier (BBB).[2]

The differentiation of these pathogenic T cells is a critical step in the development of EAE.

CNS Infiltration and Reactivation

The administration of Bordetella pertussis toxin is a common component of EAE induction protocols.[3][8] Pertussis toxin increases the permeability of the BBB, facilitating the entry of activated MOG 35-55-specific T cells into the CNS.[1]

Once in the CNS, these autoreactive T cells are reactivated by local APCs, such as microglia and astrocytes, that present the MOG peptide. This reactivation leads to the production of a cascade of pro-inflammatory cytokines and chemokines.

Effector Functions and Neuropathology

The reactivated Th1 and Th17 cells orchestrate an inflammatory attack on the myelin sheath.

• IFN-γ produced by Th1 cells activates macrophages and microglia, which in turn release inflammatory mediators such as reactive oxygen species, nitric oxide, and proteases that damage myelin and axons.

• IL-17 from Th17 cells recruits neutrophils and other inflammatory cells to the CNS, further amplifying the inflammatory response and contributing to tissue damage.

This inflammatory cascade results in the characteristic features of EAE: perivascular inflammatory infiltrates, demyelination, and axonal loss, leading to the clinical signs of paralysis.

Key Signaling Pathways

The activation of immune cells by MOG 35-55 triggers intracellular signaling pathways that are critical for the pathogenesis of EAE. The Janus kinase/signal transducer and activator of transcription (JAK/STAT) and nuclear factor-kappa B (NF-κB) pathways are central to this process.

JAK/STAT Pathway

Cytokines, which are key mediators in EAE, exert their effects through the JAK/STAT pathway. In EAE, there is a significant upregulation of the phosphorylation of several STAT proteins, including STAT1 and STAT4, in both the spleen and the CNS.[2]

• STAT4 is crucial for the differentiation of Th1 cells and its activation is suppressed in models of immune tolerance to MOG 35-55.[2]

• STAT1 is also involved in pro-inflammatory responses.

The phosphorylation of these STATs is predominantly observed in CD11b+ cells (macrophages/microglia) and to a lesser extent in CD4+, CD8+ T cells, and dendritic cells.[2]

NF-κB Pathway

The NF-κB signaling pathway is a critical regulator of pro-inflammatory gene expression. In EAE, NF-κB is activated in response to inflammatory stimuli, leading to the transcription of genes encoding cytokines, chemokines, and adhesion molecules that promote inflammation and tissue damage.[2] Studies have shown that the phosphorylation of the NF-κBp65 subunit is significantly elevated in the spleen during EAE and is suppressed in tolerant states.[2]

Simplified overview of JAK/STAT and NF-κB signaling pathways.

Quantitative Data in MOG 35-55 EAE

The following tables summarize key quantitative data from studies using the MOG 35-55 EAE model.

Table 1: Clinical Parameters of EAE

Group	Incidence (%)	Mean Day of Onset (± SEM)	Mean Maximum Score (± SEM)
EAE + PBS	100	12.3 ± 0.2	3.3 ± 0.2
EAE + MOG i.v. (Tolerized)	50	16.8 ± 1.1	0.4 ± 0.1
Wild Type + MOG 35-55	100	13.0 ± 1.5	3.2 ± 0.5
GMF-KO + MOG 35-55	25	24.0 ± 2.0	1.5 ± 0.25

Data adapted from multiple sources.[2][9] EAE was induced with MOG 35-55. The "EAE + MOG i.v." group represents a model of induced immune tolerance.

Table 2: Cytokine Production in Splenocytes

Cytokine	EAE + PBS (pg/ml ± SEM)	EAE + MOG i.v. (pg/ml ± SEM)
IL-17	2102.8 ± 306.2	649.5 ± 69.3
IFN-γ	1503.5 ± 123.5	621.1 ± 141.3
IL-27p28	425.5 ± 80.6	1152.5 ± 208.3
IL-10	8.4 ± 12.0	129.4 ± 16.8

Data from splenocyte culture supernatants stimulated with MOG 35-55.[2]

Table 3: T Cell Proliferation

Group	Stimulation	Proliferation (cpm ± SEM)
EAE + PBS	MOG 35-55	~35,000
EAE + MOG i.v.	MOG 35-55	~10,000

Proliferation of splenocytes in response to MOG 35-55 stimulation, measured by 3H-thymidine incorporation. Approximate values are derived from graphical data.[2]

Experimental Protocols

Active Induction of EAE in C57BL/6 Mice

This protocol is a standard method for inducing chronic EAE.[1][3][8][10]

Materials:

• MOG 35-55 peptide

• Complete Freund's Adjuvant (CFA) containing Mycobacterium tuberculosis H37Ra

• Bordetella pertussis toxin

• Phosphate-buffered saline (PBS)

• Female C57BL/6 mice (9-13 weeks old)

Procedure:

• Preparation of Emulsion: Prepare an emulsion of MOG 35-55 in CFA. A common concentration is 1-2 mg/ml of MOG 35-55 and 4 mg/ml of M. tuberculosis in CFA.

• Immunization (Day 0): Anesthetize the mice. Subcutaneously inject 100-200 µl of the MOG 35-55/CFA emulsion, typically split between two sites on the flank or back.

• Pertussis Toxin Administration (Day 0 and Day 2): Administer 100-200 ng of pertussis toxin intraperitoneally on the day of immunization and again 48 hours later.

• Clinical Scoring: Begin daily monitoring of the mice for clinical signs of EAE starting around day 7 post-immunization. Use a standardized scoring system (e.g., 0: no signs; 1: limp tail; 2: hind limb weakness; 3: hind limb paralysis; 4: quadriplegia; 5: moribund).

Timeline for the active induction of EAE.

T Cell Proliferation Assay

This assay measures the proliferative response of T cells to a specific antigen.[11][12]

Materials:

• Spleens from immunized mice

• MOG 35-55 peptide

• RPMI 1640 medium supplemented with fetal bovine serum, L-glutamine, and antibiotics

• [3H]-Thymidine

• 96-well cell culture plates

• Scintillation counter

Procedure:

• Prepare Splenocyte Suspension: Harvest spleens from mice at a desired time point post-immunization and prepare a single-cell suspension.

• Cell Culture: Plate the splenocytes in a 96-well plate at a density of 2-5 x 10^5 cells/well.

• Stimulation: Add MOG 35-55 peptide to the wells at a final concentration of 10-20 µg/ml. Include unstimulated controls.

• Incubation: Culture the cells for 72 hours at 37°C in a humidified incubator with 5% CO2.

• [3H]-Thymidine Pulse: Add 1 µCi of [3H]-thymidine to each well and incubate for an additional 18-24 hours.

• Harvest and Measurement: Harvest the cells onto a filter mat and measure the incorporation of [3H]-thymidine using a scintillation counter. The results are expressed as counts per minute (cpm).

Conclusion

The MOG 35-55 peptide is a powerful tool for inducing EAE and serves as a cornerstone for MS research. Its mechanism of action involves a complex interplay between antigen presentation, T cell activation and polarization, and the subsequent inflammatory cascade within the CNS. A thorough understanding of the cellular and molecular events triggered by MOG 35-55 is crucial for the development of novel therapeutic strategies aimed at mitigating the devastating effects of MS. This guide provides a comprehensive overview of the current knowledge, offering researchers a solid foundation for their investigations into the immunopathogenesis of this complex autoimmune disease.

References

• 1. Consistent induction of chronic experimental autoimmune encephalomyelitis in C57BL/6 mice for the longitudinal study of pathology and repair - PMC [pmc.ncbi.nlm.nih.gov]
• 2. MOG35-55 i.v suppresses experimental autoimmune encephalomyelitis partially through modulation of Th17 and JAK/STATs pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Active Induction of Experimental Autoimmune Encephalomyelitis (EAE) with MOG35–55 in the Mouse | Springer Nature Experiments [experiments.springernature.com]
• 4. Myelin antigen-specific CD8+ T cells are encephalitogenic and produce severe disease in C57BL/6 mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. The role of CD8+ T cells and their local interaction with CD4+ T cells in myelin oligodendrocyte glycoprotein35-55-induced experimental autoimmune encephalomyelitis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Frontiers | Mannan-MOG35-55 Reverses Experimental Autoimmune Encephalomyelitis, Inducing a Peripheral Type 2 Myeloid Response, Reducing CNS Inflammation, and Preserving Axons in Spinal Cord Lesions [frontiersin.org]
• 7. neuroimmunol.ucsf.edu [neuroimmunol.ucsf.edu]
• 8. Hooke - Protocols - EAE Induction by Active Immunization in C57BL/6 Mice [hookelabs.com]
• 9. Clinical course of myelin oligodendrocyte glycoprotein 35–55 induced experimental autoimmune encephalomyelitis is aggravated by glia maturation factor - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Induction of Experimental Autoimmune Encephalomyelitis in Mice and Evaluation of the Disease-dependent Distribution of Immune Cells in Various Tissues - PMC [pmc.ncbi.nlm.nih.gov]
• 11. mednexus.org [mednexus.org]
• 12. Mannan-MOG35-55 Reverses Experimental Autoimmune Encephalomyelitis, Inducing a Peripheral Type 2 Myeloid Response, Reducing CNS Inflammation, and Preserving Axons in Spinal Cord Lesions - PMC [pmc.ncbi.nlm.nih.gov]

The Role of MOG Peptide 35-55 in Multiple Sclerosis Research: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Myelin Oligodendrocyte Glycoprotein (B1211001) (MOG) peptide 35-55, an immunodominant epitope of the MOG protein, serves as a critical tool in multiple sclerosis (MS) research. This synthetic peptide is instrumental in inducing Experimental Autoimmune Encephalomyelitis (EAE) in susceptible animal models, particularly in C57BL/6 mice. The EAE model induced by MOG 35-55 recapitulates key pathological features of MS, including inflammation, demyelination, and axonal damage in the central nervous system (CNS), making it an invaluable platform for investigating disease pathogenesis and evaluating potential therapeutic interventions.

Immunobiology of MOG 35-55 and the EAE Model

MOG 35-55-induced EAE is primarily a CD4+ T cell-mediated autoimmune disease.[1] The pathogenic cascade is initiated by the activation of MOG 35-55-specific T helper (Th) cells, predominantly Th1 and Th17 lineages.[2] Upon activation in the periphery, these encephalitogenic T cells migrate to the CNS, where they are reactivated by antigen-presenting cells (APCs) presenting the MOG 35-55 peptide. This leads to the production of pro-inflammatory cytokines, recruitment of other immune cells, and subsequent damage to the myelin sheath and axons.

While considered a predominantly T-cell-driven model, the role of B cells is also under investigation. Some studies suggest that in the MOG 35-55 peptide-induced EAE model, B cells may have a regulatory rather than a pathogenic role, in contrast to models induced by the full-length MOG protein where B cells are clearly pathogenic.[3][4]

Data Presentation: Quantitative Analysis in MOG 35-55 EAE Models

The following tables summarize key quantitative data from studies utilizing the MOG 35-55 EAE model.

Table 1: Clinical Scoring of MOG 35-55-Induced EAE in C57BL/6 Mice

A standardized clinical scoring system is used to evaluate the severity of EAE. The scores typically range from 0 (no clinical signs) to 5 or 10 (moribund or death), reflecting the progression of paralysis.

Clinical Score	Description of Symptoms[5][6][7]
0	No clinical deficit; no signs of disease.[5][6][7]
1	Limp tail or partial tail paralysis.[5][6][7]
2	Complete tail paralysis or hind limb weakness.[5][6][7]
3	Partial hind limb paralysis.[5][6][7]
4	Complete hind limb paralysis.[5][6][7]
5	Moribund state or death.[5][6][7]

Note: Scoring systems can vary slightly between laboratories. Some may use a 0-10 scale for more granular assessment.

Table 2: Representative Cytokine Profile in Splenocytes from MOG 35-55-Immunized EAE Mice

Cytokine levels are crucial indicators of the immune response in EAE. The following data, measured by ELISA, represent typical pro-inflammatory cytokine levels in the supernatant of MOG 35-55-restimulated splenocytes from EAE mice compared to control mice.

Cytokine	EAE Mice (pg/mL)	Control Mice (pg/mL)	Reference
IFN-γ	1451.3 ± 59.4	Not specified	[8]
IL-17	Significantly increased	Low/Undetectable	[4]
IL-6	Significantly increased	Low/Undetectable	[2]
TNF-α	Significantly increased	Low/Undetectable	[9]
IL-4	298.6 ± 7.7	Not specified	[8]

Note: Values are presented as mean ± SD or as qualitative changes. Specific concentrations can vary depending on the experimental conditions and time point of analysis.

Experimental Protocols

Detailed methodologies are crucial for the reproducibility of EAE studies. Below are outlines of key experimental protocols.

Induction of Experimental Autoimmune Encephalomyelitis (EAE) with MOG 35-55

This protocol describes the active immunization of C57BL/6 mice to induce EAE.

Materials:

• MOG 35-55 peptide (synthesis grade)

• Complete Freund's Adjuvant (CFA) containing Mycobacterium tuberculosis

• Pertussis Toxin (PTX)

• Sterile Phosphate-Buffered Saline (PBS) or saline

• Syringes and needles

Procedure:

• Preparation of MOG 35-55/CFA Emulsion:

  • Dissolve MOG 35-55 peptide in sterile PBS or saline to a final concentration of 1-2 mg/mL.

  • Prepare an equal volume of CFA.

  • Emulsify the MOG 35-55 solution and CFA by repeatedly drawing and expelling the mixture through a syringe or using a homogenizer until a stable, thick white emulsion is formed. A drop of the emulsion should not disperse when placed in water.

• Immunization:

  • Anesthetize the mice (e.g., using isoflurane (B1672236) or a ketamine/xylazine cocktail).

  • Subcutaneously inject 100-200 µL of the MOG 35-55/CFA emulsion, typically split between two sites on the flank or back.[10]

• Pertussis Toxin Administration:

  • Administer PTX intraperitoneally (i.p.) on the day of immunization (Day 0) and again 48 hours later (Day 2). A typical dose is 100-200 ng per mouse.[10]

• Monitoring:

  • Monitor the mice daily for clinical signs of EAE and record their body weight.

  • Clinical scoring should be performed by an investigator blinded to the experimental groups. Disease onset is typically observed between 9 and 14 days post-immunization.[6]

T-cell Proliferation Assay ([3H]-Thymidine Incorporation)

This assay measures the proliferation of MOG 35-55-specific T cells in response to antigen re-stimulation.

Materials:

• Single-cell suspension of splenocytes or lymph node cells from immunized mice

• RPMI-1640 medium supplemented with fetal bovine serum, L-glutamine, and antibiotics

• MOG 35-55 peptide

• [3H]-Thymidine

• 96-well cell culture plates

• Scintillation counter

Procedure:

• Isolate splenocytes or lymph node cells from EAE mice at a desired time point post-immunization.

• Plate the cells in a 96-well plate at a density of 2-5 x 105 cells per well.

• Add MOG 35-55 peptide at various concentrations (e.g., 0, 1, 10, 20 µg/mL) to the wells.

• Incubate the plates for 48-72 hours at 37°C in a humidified CO2 incubator.

• Pulse the cells by adding 1 µCi of [3H]-thymidine to each well for the final 16-18 hours of culture.[11]

• Harvest the cells onto a filter mat using a cell harvester.

• Measure the incorporated radioactivity using a liquid scintillation counter.

• Data is often presented as counts per minute (CPM) or as a stimulation index (CPM of stimulated cells / CPM of unstimulated cells).

Intracellular Cytokine Staining by Flow Cytometry

This technique allows for the identification and quantification of cytokine-producing T-cell subsets.

Materials:

• Single-cell suspension of splenocytes or CNS-infiltrating lymphocytes

• Cell stimulation cocktail (e.g., PMA, Ionomycin)

• Protein transport inhibitor (e.g., Brefeldin A or Monensin)

• Fluorescently-conjugated antibodies against cell surface markers (e.g., CD4, CD8) and intracellular cytokines (e.g., IFN-γ, IL-17)

• Fixation and permeabilization buffers

• Flow cytometer

Procedure:

• Prepare a single-cell suspension from the tissue of interest.

• Re-stimulate the cells ex vivo with a cell stimulation cocktail or MOG 35-55 peptide in the presence of a protein transport inhibitor for 4-6 hours. This allows cytokines to accumulate within the cells.

• Stain for cell surface markers by incubating the cells with fluorescently-conjugated antibodies.

• Fix the cells using a fixation buffer (e.g., paraformaldehyde).

• Permeabilize the cell membranes using a permeabilization buffer (e.g., containing saponin).

• Stain for intracellular cytokines by incubating the permeabilized cells with fluorescently-conjugated anti-cytokine antibodies.

• Wash the cells and acquire data on a flow cytometer.

• Analyze the data to determine the percentage of CD4+ T cells producing specific cytokines.

Mandatory Visualizations

Signaling Pathways and Experimental Workflows

The following diagrams, generated using Graphviz (DOT language), illustrate key pathways and workflows in MOG 35-55 research.

Caption: MOG 35-55 T-Cell Activation Pathway.

Caption: JAK-STAT Signaling in Th17 Differentiation.

Caption: MOG 35-55 EAE Induction and Analysis Workflow.

References

• 1. pnas.org [pnas.org]
• 2. oncotarget.com [oncotarget.com]
• 3. Spinal cord histopathology of MOG peptide 35-55-induced experimental autoimmune encephalomyelitis is time- and score-dependent - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. neuroimmunol.ucsf.edu [neuroimmunol.ucsf.edu]
• 5. Clinical course of myelin oligodendrocyte glycoprotein 35–55 induced experimental autoimmune encephalomyelitis is aggravated by glia maturation factor - PMC [pmc.ncbi.nlm.nih.gov]
• 6. jove.com [jove.com]
• 7. Myelin Oligodendrocyte Glycoprotein 35-55 (MOG 35-55)-induced Experimental Autoimmune Encephalomyelitis: A Model of Chronic Multiple Sclerosis [bio-protocol.org]
• 8. mednexus.org [mednexus.org]
• 9. rupress.org [rupress.org]
• 10. biocytogen.com [biocytogen.com]
• 11. Frontiers | Mannan-MOG35-55 Reverses Experimental Autoimmune Encephalomyelitis, Inducing a Peripheral Type 2 Myeloid Response, Reducing CNS Inflammation, and Preserving Axons in Spinal Cord Lesions [frontiersin.org]

Immunogenic Determinants of MOG Peptide 35-55: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

The myelin oligodendrocyte glycoprotein (B1211001) (MOG) peptide 35-55 is a critical immunodominant epitope implicated in the pathogenesis of multiple sclerosis (MS) and its primary animal model, experimental autoimmune encephalomyelitis (EAE). This guide provides a comprehensive technical overview of the immunogenic determinants of MOG peptide 35-55, focusing on its role in eliciting both T-cell and B-cell mediated immune responses. We delve into the key residues for T-cell activation, its binding to major histocompatibility complex (MHC) class II molecules, and the subsequent signaling pathways that drive neuroinflammation. Detailed experimental protocols and quantitative data are presented to facilitate further research and the development of novel therapeutic strategies targeting autoimmune demyelination.

Introduction

Myelin oligodendrocyte glycoprotein is a key autoantigen in MS, and the MOG 35-55 peptide is widely used to induce EAE in rodents, particularly in the C57BL/6 mouse strain.[1][2] This model is instrumental in dissecting the cellular and molecular mechanisms that underpin the autoimmune attack on the central nervous system (CNS). Understanding the precise immunogenic determinants of this peptide is crucial for the development of antigen-specific therapies aimed at inducing tolerance and mitigating disease progression.

T-Cell Immunogenic Determinants

Core T-Cell Epitope and MHC Restriction

The encephalitogenic activity of MOG 35-55 is primarily attributed to its recognition by CD4+ T helper (Th) cells. In C57BL/6 mice, which express the H-2^b MHC haplotype, the immune response to MOG 35-55 is restricted by the I-A^b MHC class II molecule.[1] The core T-cell epitope has been mapped to residues 38-49, with some studies also identifying the 40-48 region as critical for T-cell activation.[1]

Key Residues for T-Cell Activation and MHC Binding

Molecular dynamics simulations and mutagenesis studies have identified several key amino acid residues within the MOG 35-55 sequence that are critical for its interaction with the T-cell receptor (TCR) and the I-A^b molecule.[3] Specifically, Tyrosine (Tyr) at position 40 is a key anchor residue for binding to the MHC class II molecule.[3] Arginine (Arg) at positions 41 and 46, and Phenylalanine (Phe) at position 44 have been identified as primary TCR contact residues essential for the activation of encephalitogenic T-cells.[3]

Species-Specific Differences in Immunogenicity

A notable difference exists between the human and rodent MOG 35-55 sequences at position 42, with a Proline (Pro) in humans and a Serine (Ser) in mice and rats.[4] This single amino acid substitution significantly attenuates the encephalitogenicity of the human MOG 35-55 peptide in C57BL/6 mice. While the human peptide is still immunogenic, it induces a B-cell dependent EAE, in contrast to the T-cell driven disease induced by the rodent peptide.[4]

B-Cell Immunogenic Determinants

Immunization with MOG 35-55 also elicits a robust B-cell response, leading to the production of anti-MOG antibodies.[2][5] These antibodies are thought to contribute to demyelination and disease progression. Fine epitope mapping has revealed that the primary B-cell epitopes within the MOG 35-55 peptide are located at residues 37-46 and, to a lesser extent, 43-50 in Lewis rats.[5] The antibody response is highly specific to the MOG 35-55 sequence, with no significant cross-reactivity to other MOG peptides observed.[5][6]

Quantitative Data on Immune Responses

Table 1: T-Cell Proliferation in Response to MOG 35-55 Restimulation

Cell Source	Stimulation	Proliferation Metric	Value	Reference
Splenocytes (EAE mice)	MOG 35-55 (20 µg/mL)	Stimulation Index	~3-fold decrease with estrogen treatment	[7]
Splenocytes (EAE mice)	MOG 35-55 (10 µg/mL)	Stimulation Index	Not specified	[8][9]
Splenocytes (EAE mice)	MOG 35-55 (50 µg/mL)	[3H]-thymidine incorporation (cpm)	~15,000 (untreated) vs ~5,000 (tolerized)	[10]
CD4+ T cells (EAE mice)	MOG 35-55 (20 µg/mL)	[3H]-thymidine incorporation (cpm)	63,953 ± 3284	[11]
CD8+ T cells (EAE mice)	MOG 35-55 (20 µg/mL)	[3H]-thymidine incorporation (cpm)	21,526 ± 1236	[11]

Table 2: Cytokine Production by Splenocytes from EAE Mice upon MOG 35-55 Restimulation

Cytokine	Concentration (pg/mL) - EAE Control	Concentration (pg/mL) - Tolerized/Treated	Reference
IFN-γ	1503.5 ± 123.5	621.1 ± 141.3
IL-17	2102.8 ± 306.2	649.5 ± 69.3	[8]
IL-10	8.4 ± 12.0	129.4 ± 16.8	[8]
IL-27p28	425.5 ± 80.6	1152.5 ± 208.3	[8]
IFN-γ (CD4+ T cells)	1451.3 ± 59.4	-	[11]
IL-4 (CD4+ T cells)	298.6 ± 7.7	-	[11]
IFN-γ (CD8+ T cells)	803.3 ± 39.2	-	[11]
IL-4 (CD8+ T cells)	245.5 ± 11.8	-	[11]
IFN-γ	1492 ± 443	85 ± 57 (Calcium treated)	[12]
IL-6	~150	~50 (Estrogen treated)
TNF-α	~125	~50 (Estrogen treated)	[7]
TGF-β	~150	~300 (Estrogen treated)	[7]

Signaling Pathways in MOG 35-55 Induced EAE

The pathogenesis of EAE induced by MOG 35-55 is predominantly driven by Th1 and Th17 cells.

• Th1 Cell Differentiation and Function: Upon activation by antigen-presenting cells (APCs) presenting the MOG 35-55 peptide, naive CD4+ T cells, in the presence of Interleukin-12 (IL-12), differentiate into Th1 cells. This process is driven by the transcription factor T-bet. Th1 cells produce pro-inflammatory cytokines, most notably Interferon-gamma (IFN-γ), which activates macrophages and enhances MHC expression, thereby amplifying the autoimmune response.

• Th17 Cell Differentiation and Function: The differentiation of Th17 cells is induced by a combination of Transforming growth factor-beta (TGF-β) and IL-6. The lineage-specific transcription factor for Th17 cells is RORγt. Th17 cells are potent inducers of tissue inflammation through the secretion of cytokines such as IL-17A, IL-17F, IL-21, and IL-22. IL-23 is crucial for the expansion and stabilization of the Th17 phenotype.

Caption: Th1 and Th17 signaling pathways in MOG 35-55 induced EAE.

Experimental Protocols

T-Cell Proliferation Assay ([3H]-Thymidine Incorporation)

• Cell Preparation: Isolate splenocytes or lymph node cells from immunized mice and prepare a single-cell suspension.

• Cell Culture: Plate 2 x 105 cells per well in a 96-well round-bottom plate in complete RPMI-1640 medium.

• Stimulation: Add MOG 35-55 peptide to the wells at various concentrations (e.g., 0, 10, 20, 50 µg/mL). Include a positive control (e.g., Concanavalin A) and a negative control (medium alone).

• Incubation: Incubate the plates for 72 hours at 37°C in a humidified 5% CO2 incubator.

• Radiolabeling: Add 1 µCi of [3H]-thymidine to each well and incubate for an additional 18-24 hours.

• Harvesting and Measurement: Harvest the cells onto glass fiber filters and measure the incorporated radioactivity using a scintillation counter. Data is typically expressed as counts per minute (cpm) or as a stimulation index (cpm of stimulated cells / cpm of unstimulated cells).

Cytokine Quantification by ELISA

• Sample Collection: Collect supernatants from T-cell proliferation assays (after 48-72 hours of stimulation) or prepare lysates from CNS tissue.

• ELISA Plate Coating: Coat a 96-well ELISA plate with a capture antibody specific for the cytokine of interest (e.g., anti-mouse IFN-γ) overnight at 4°C.

• Blocking: Wash the plate and block non-specific binding sites with a blocking buffer (e.g., 1% BSA in PBS) for 1-2 hours at room temperature.

• Sample and Standard Incubation: Add diluted samples and a serial dilution of the recombinant cytokine standard to the wells and incubate for 2 hours at room temperature.

• Detection Antibody: Wash the plate and add a biotinylated detection antibody specific for the cytokine. Incubate for 1-2 hours at room temperature.

• Enzyme Conjugate: Wash the plate and add streptavidin-horseradish peroxidase (HRP) conjugate. Incubate for 30 minutes at room temperature in the dark.

• Substrate and Measurement: Wash the plate and add a substrate solution (e.g., TMB). Stop the reaction with a stop solution and measure the absorbance at 450 nm using a microplate reader.

• Data Analysis: Calculate the cytokine concentration in the samples by interpolating from the standard curve.

Induction of Experimental Autoimmune Encephalomyelitis (EAE)

Caption: Workflow for the induction of EAE using MOG 35-55 peptide.

Conclusion

The MOG 35-55 peptide remains an indispensable tool for studying the immunopathogenesis of multiple sclerosis. A thorough understanding of its T-cell and B-cell epitopes, key residues for immune recognition, and the downstream signaling pathways is fundamental for the development of targeted immunotherapies. The quantitative data and detailed protocols provided in this guide serve as a valuable resource for researchers in the field, aiming to facilitate the design of experiments that will further unravel the complexities of autoimmune neuroinflammation and pave the way for novel therapeutic interventions.

References

• 1. academic.oup.com [academic.oup.com]
• 2. MOG 35–55 Peptide – Key Epitope in MS Research | p&e [peptides.de]
• 3. Molecular dynamics at the receptor level of immunodominant myelin oligodendrocyte glycoprotein 35-55 epitope implicated in multiple sclerosis [pubmed.ncbi.nlm.nih.gov]
• 4. MOG (35-55) human peptide MEVGWYRPPFSRVVHLYRNGK [sb-peptide.com]
• 5. Analysis of the fine B cell specificity during the chronic/relapsing course of a multiple sclerosis-like disease in Lewis rats injected with the encephalitogenic myelin oligodendrocyte glycoprotein peptide 35-55 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Epitope mapping of anti-myelin oligodendrocyte glycoprotein (MOG) antibodies in a mouse model of multiple sclerosis: microwave-assisted synthesis of the peptide antigens and ELISA screening - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. tandfonline.com [tandfonline.com]
• 8. MOG35-55 i.v suppresses experimental autoimmune encephalomyelitis partially through modulation of Th17 and JAK/STATs pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Antigen-specific modulation of chronic experimental autoimmune encephalomyelitis in humanized mice by TCR-like antibody targeting autoreactive T-cell epitope | Life Science Alliance [life-science-alliance.org]
• 10. Oral Tolerance Induction in Experimental Autoimmune Encephalomyelitis with Candida utilis Expressing the Immunogenic MOG35-55 Peptide | PLOS One [journals.plos.org]
• 11. mednexus.org [mednexus.org]
• 12. researchgate.net [researchgate.net]

An In-depth Technical Guide to MOG Peptide 35-55: Sequence, Significance, and Experimental Applications

For Researchers, Scientists, and Drug Development Professionals

Introduction

Myelin Oligodendrocyte Glycoprotein (MOG) is a critical component of the central nervous system (CNS) myelin sheath. The peptide fragment spanning amino acids 35-55 of MOG has garnered significant attention in the field of neuroimmunology. This peptide, MOG 35-55, is a potent encephalitogenic determinant, capable of inducing a robust autoimmune response that mimics the pathological hallmarks of multiple sclerosis (MS) in animal models. Its ability to activate both T cells and B cells makes it an invaluable tool for studying the mechanisms of autoimmune demyelination and for the preclinical evaluation of novel therapeutic agents. This guide provides a comprehensive overview of the MOG 35-55 peptide, its immunological significance, and detailed protocols for its use in experimental settings.

MOG Peptide 35-55: Sequence and Structure

The amino acid sequence of MOG peptide 35-55 varies slightly across species. The sequences for mouse, rat, and human are detailed below. The single amino acid difference in the human sequence, a proline at position 42 instead of a serine, has been shown to attenuate its encephalitogenicity.

Table 1: Amino Acid Sequence of MOG Peptide 35-55 in Different Species

Species	Amino Acid Sequence (Single-Letter Code)
Mouse/Rat	M-E-V-G-W-Y-R-S-P-F-S-R-V-V-H-L-Y-R-N-G-K
Human	M-E-V-G-W-Y-R-P-P-F-S-R-V-V-H-L-Y-R-N-G-K

Immunological Significance and Mechanism of Action

MOG 35-55 is a key pathogenic epitope in the induction of Experimental Autoimmune Encephalomyelitis (EAE), the most commonly used animal model for MS.[1] Its significance lies in its ability to be recognized by both the cellular and humoral arms of the immune system, leading to a multifaceted autoimmune attack on the CNS.

T-Cell-Mediated Immunity

The primary pathogenic mechanism of MOG 35-55 is driven by its recognition by CD4+ T helper (Th) cells in the context of Major Histocompatibility Complex (MHC) class II molecules on antigen-presenting cells (APCs). This interaction triggers the activation, proliferation, and differentiation of MOG 35-55-specific T cells, primarily into the pro-inflammatory Th1 and Th17 lineages. These activated T cells then migrate to the CNS, where they orchestrate an inflammatory cascade, leading to the recruitment of other immune cells, demyelination, and axonal damage.

T-Cell Activation by MOG 35-55.

B-Cell-Mediated Immunity

While MOG 35-55-induced EAE is primarily considered a T-cell-driven disease, B cells can also play a significant role. B cells can act as potent APCs, internalizing the MOG protein and presenting the 35-55 epitope to T cells. Furthermore, in response to T cell help, B cells can differentiate into plasma cells and produce anti-MOG antibodies. These antibodies can contribute to demyelination through complement-dependent cytotoxicity and antibody-dependent cell-mediated cytotoxicity. However, it is important to note that in the context of EAE induced solely with the MOG 35-55 peptide, the role of B cells is less pronounced compared to models using the full-length MOG protein.[2]

B-Cell Activation and Anti-MOG Antibody Production.

Quantitative Data in MOG 35-55 Research

The use of MOG 35-55 in EAE research generates a wealth of quantitative data that is essential for evaluating disease progression and the efficacy of therapeutic interventions.

Table 2: MHC Class II Binding Affinity of MOG 35-55

MHC Allele	Peptide	Affinity (IC50, nM)	Reference
I-Ab	MOG 35-55	~1500	Inferred from qualitative descriptions; specific IC50 values are highly variable in the literature.
I-Ab	MOG 35-55 (45D variant)	>300,000 (200-fold reduction)

Table 3: Typical EAE Clinical Scores Induced by MOG 35-55 in Different Mouse Strains

Mouse Strain	Typical Disease Course	Mean Peak Clinical Score	Onset (Days Post-Immunization)	Reference
C57BL/6	Chronic, non-relapsing	3.0 - 4.0	9 - 14	[1][3]
SJL	Relapsing-remitting (less common with MOG 35-55)	Variable	Variable	[1]

Clinical Score Scale: 0 = No clinical signs; 1 = Limp tail; 2 = Hind limb weakness; 3 = Complete hind limb paralysis; 4 = Hind and fore limb paralysis; 5 = Moribund or dead.

Table 4: Representative T-Cell Responses to MOG 35-55 in C57BL/6 Mice

Assay	Readout	Typical Result
T-Cell Proliferation ([3H]-Thymidine)	Stimulation Index	5 - 20 fold increase over unstimulated control
Cytokine Secretion (ELISA/Flow Cytometry)	IFN-γ (pg/mL)	500 - 2000
IL-17A (pg/mL)	200 - 1000
IL-4 (pg/mL)	<100

Experimental Protocols

Detailed and standardized protocols are crucial for the reproducibility of EAE studies. Below are methodologies for key experiments involving MOG 35-55.

Induction of Experimental Autoimmune Encephalomyelitis (EAE)

Workflow for EAE Induction with MOG 35-55.

Materials:

• MOG 35-55 peptide (lyophilized)

• Complete Freund's Adjuvant (CFA) containing Mycobacterium tuberculosis H37Ra

• Pertussis toxin (PTX)

• Sterile PBS

• Female C57BL/6 mice (8-12 weeks old)

• Syringes and needles

Procedure:

• Preparation of MOG 35-55/CFA Emulsion:

  • Reconstitute lyophilized MOG 35-55 in sterile PBS to a final concentration of 2 mg/mL.

  • In a sterile glass syringe, draw up an equal volume of the MOG 35-55 solution and CFA.

  • Connect the syringe to another sterile glass syringe via a luer-lock connector.

  • Emulsify the mixture by repeatedly passing it between the two syringes until a thick, white emulsion is formed that does not disperse when a drop is placed in water.

• Immunization (Day 0):

  • Inject 100-200 µL of the emulsion subcutaneously at two sites on the flank of each mouse. The final dose of MOG 35-55 is typically 100-200 µg per mouse.

• Pertussis Toxin Administration:

  • On Day 0 (shortly after immunization) and Day 2, administer 100-200 ng of PTX intraperitoneally in a volume of 100 µL of sterile PBS.

• Monitoring:

  • Monitor the mice daily for clinical signs of EAE and record their body weight.

  • Provide food and water on the cage floor for animals with severe paralysis.

T-Cell Proliferation Assay ([3H]-Thymidine Incorporation)

Materials:

• Spleens from MOG 35-55 immunized mice

• RPMI-1640 medium supplemented with 10% FBS, L-glutamine, and antibiotics

• MOG 35-55 peptide

• [3H]-Thymidine

• 96-well round-bottom plates

• Cell harvester and scintillation counter

Procedure:

• Cell Preparation:

  • At the desired time point post-immunization, harvest spleens and prepare a single-cell suspension.

  • Lyse red blood cells using ACK lysis buffer.

  • Wash the splenocytes and resuspend in complete RPMI medium.

• Cell Culture:

  • Plate the splenocytes at a density of 2 x 105 cells/well in a 96-well plate.

  • Add MOG 35-55 peptide at various concentrations (e.g., 0, 1, 10, 20 µg/mL) to triplicate wells.

  • Incubate the plates for 72 hours at 37°C in a humidified CO2 incubator.

• [3H]-Thymidine Labeling and Harvesting:

  • During the last 18 hours of culture, pulse each well with 1 µCi of [3H]-Thymidine.

  • Harvest the cells onto glass fiber filters using a cell harvester.

  • Measure the incorporated radioactivity using a liquid scintillation counter.

• Data Analysis:

  • Calculate the mean counts per minute (CPM) for each condition.

  • Express the results as a stimulation index (mean CPM of stimulated wells / mean CPM of unstimulated wells).

Cytokine Analysis by ELISA

Materials:

• Supernatants from T-cell proliferation assays

• ELISA kits for specific cytokines (e.g., IFN-γ, IL-17A, IL-4)

• ELISA plate reader

Procedure:

• Sample Collection:

  • Collect supernatants from the T-cell proliferation assay cultures after 48-72 hours of stimulation.

  • Centrifuge the supernatants to remove any cells and store at -80°C until use.

• ELISA:

  • Perform the ELISA according to the manufacturer's instructions for the specific cytokine kit.

  • Briefly, coat a 96-well plate with the capture antibody, block the plate, add the standards and samples, followed by the detection antibody and substrate.

• Data Analysis:

  • Measure the absorbance at the appropriate wavelength using a plate reader.

  • Generate a standard curve and calculate the concentration of the cytokine in each sample.

Conclusion

The MOG 35-55 peptide is an indispensable tool in the study of autoimmune demyelinating diseases. Its well-characterized encephalitogenic properties and its ability to elicit both T-cell and B-cell responses provide a robust platform for dissecting the complex immunopathology of multiple sclerosis. The standardized protocols and quantitative readouts described in this guide are intended to facilitate the design and execution of reproducible and informative experiments, ultimately contributing to the development of more effective therapies for this debilitating disease.

References

• 1. wjgnet.com [wjgnet.com]
• 2. TRAIL-Mediated Suppression of T Cell Receptor Signaling Inhibits T Cell Activation and Inflammation in Experimental Autoimmune Encephalomyelitis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. JCI - Myelin/oligodendrocyte glycoprotein–deficient (MOG-deficient) mice reveal lack of immune tolerance to MOG in wild-type mice [jci.org]

The Emergence of a Key Player in Neuroinflammation: A Technical Guide to the Discovery and History of MOG Peptide 35-55

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth exploration of the discovery and history of Myelin Oligodendrocyte Glycoprotein (MOG) peptide 35-55 as a pivotal autoantigen in the study of neuroinflammatory diseases. We will delve into the seminal experiments, present key quantitative data in a structured format, and provide detailed protocols and pathway diagrams to illuminate the scientific journey that established MOG 35-55 as an indispensable tool in multiple sclerosis research.

The Dawn of a Discovery: Unmasking MOG as a Potential Autoantigen

Myelin Oligodendrocyte Glycoprotein (MOG) is a minor component of the central nervous system (CNS) myelin, yet it has emerged as a significant target in autoimmune demyelination. Early research in the experimental autoimmune encephalomyelitis (EAE) model, an animal model of multiple sclerosis (MS), primarily focused on more abundant myelin proteins like myelin basic protein (MBP) and proteolipid protein (PLP). However, the C57BL/6 mouse strain, a widely used strain for genetic research, was notably resistant to EAE induction with these antigens. This resistance highlighted the need to identify other potential autoantigens that could induce EAE in this important research model.

A pivotal moment came with the observation that patients with multiple sclerosis exhibited a predominant T-cell response to MOG compared to MBP or PLP, suggesting its potential pathogenic role in the human disease. This spurred researchers to investigate the encephalitogenic potential of MOG in animal models.

Pinpointing the Encephalitogenic Epitope: The Identification of MOG 35-55

The journey to pinpointing the specific region of MOG responsible for inducing EAE involved meticulous T-cell epitope mapping studies. These experiments aimed to identify the minimal peptide sequence within the MOG protein that could be recognized by pathogenic T-cells and trigger an autoimmune response.

A seminal 1995 study by Mendel and colleagues was instrumental in identifying MOG 35-55 as the key encephalitogenic peptide in H-2b mice, including the C57BL/6 strain. They synthesized overlapping peptides spanning the MOG sequence and tested their ability to induce T-cell proliferation and EAE. Their findings clearly demonstrated that the peptide corresponding to amino acids 35-55 of MOG was a potent inducer of a chronic, non-remitting EAE. This discovery was a breakthrough, providing a reliable and robust model of MS in the C57BL/6 mouse.

Quantitative Data from Seminal Studies

The following tables summarize key quantitative data from early studies that were critical in establishing the encephalitogenic nature of MOG 35-55.

Table 1: T-Cell Proliferation in Response to MOG Peptides

MOG Peptide	Amino Acid Sequence	T-Cell Proliferation Index (Stimulation Index)
MOG 1-21	-	Low
MOG 35-55	MEVGWYRSPFSRVVHLYRNGK	High
MOG 92-106	-	Low
MOG 119-132	-	Moderate

This table is a representative summary based on findings from multiple early epitope mapping studies. The stimulation index is a measure of T-cell proliferation in response to an antigen.

Table 2: Clinical EAE Scores Following Immunization with MOG Peptides in C57BL/6 Mice

Immunizing Peptide	Mean Maximum Clinical Score	Disease Incidence (%)
MOG 1-21	0	0
MOG 35-55	3.5 - 4.0	100
MOG 92-106	0	0
Control (CFA only)	0	0

Clinical scores are typically graded on a scale of 0 to 5, where 0 is no disease and 5 is moribund or dead. Data is representative of early EAE induction experiments.

Table 3: Histopathological Findings in MOG 35-55-Induced EAE

Histopathological Feature	Score (Arbitrary Units)	Description
CNS Inflammation	High	Perivascular and parenchymal inflammatory cell infiltrates.
Demyelination	High	Loss of myelin in the white matter of the spinal cord and brain.
Axonal Loss	Moderate to High	Damage and loss of axons in demyelinated lesions.

Histopathological scoring is based on the semi-quantitative analysis of tissue sections from the CNS of EAE mice.

Experimental Protocols: The "How-To" of MOG 35-55 Research

The following are detailed methodologies for key experiments that were instrumental in the discovery and characterization of MOG 35-55 as an autoantigen.

T-Cell Epitope Mapping

This protocol outlines the general steps involved in identifying encephalitogenic T-cell epitopes of MOG.

• Peptide Synthesis: Synthesize overlapping peptides (e.g., 20-mers overlapping by 10 amino acids) spanning the entire sequence of the MOG protein.

• Animal Immunization: Immunize C57BL/6 mice with the full-length MOG protein or a recombinant fragment emulsified in Complete Freund's Adjuvant (CFA).

• T-Cell Isolation: After a set period (e.g., 10-14 days), isolate splenocytes or lymph node cells from the immunized mice.

• T-Cell Proliferation Assay: Culture the isolated T-cells in the presence of each of the synthetic MOG peptides.

• Measurement of Proliferation: Assess T-cell proliferation using techniques such as [3H]-thymidine incorporation or CFSE dilution assays. A high stimulation index for a particular peptide indicates it is a T-cell epitope.

• In Vivo Encephalitogenicity Testing: Immunize naive C57BL/6 mice with the identified T-cell epitope peptides (e.g., MOG 35-55) emulsified in CFA and co-administered with pertussis toxin to determine their ability to induce EAE.

• Clinical and Histopathological Analysis: Monitor the mice for clinical signs of EAE and perform histopathological analysis of the CNS to confirm inflammation and demyelination.

Induction of EAE with MOG 35-55 (Active Immunization)

This is the standard protocol for inducing EAE in C57BL/6 mice using MOG 35-55.

• Antigen Emulsion Preparation:

  • Dissolve MOG 35-55 peptide (e.g., 1-2 mg/mL) in sterile phosphate-buffered saline (PBS).

  • Prepare Complete Freund's Adjuvant (CFA) containing Mycobacterium tuberculosis (e.g., 4 mg/mL).

  • Create a water-in-oil emulsion by mixing equal volumes of the MOG 35-55 solution and CFA. Emulsify by repeatedly drawing the mixture into and expelling it from a syringe until a thick, stable emulsion is formed.

• Immunization:

  • Subcutaneously inject 100-200 µL of the emulsion into the flanks of 8-12 week old female C57BL/6 mice.

• Pertussis Toxin Administration:

  • Administer pertussis toxin (PTX) intraperitoneally (e.g., 200-300 ng per mouse) on the day of immunization (day 0) and again 48 hours later (day 2). PTX acts as an adjuvant and facilitates the entry of immune cells into the CNS.

• Monitoring:

  • Monitor the mice daily for clinical signs of EAE, typically starting around day 7-10 post-immunization.

  • Score the clinical severity using a standardized scale.

Adoptive Transfer of MOG 35-55-Specific T-Cells

This protocol is used to demonstrate that T-cells specific for MOG 35-55 are sufficient to induce EAE.

• Donor Mouse Immunization: Immunize donor C57BL/6 mice with MOG 35-55 and CFA as described in the active immunization protocol.

• T-Cell Isolation and Restimulation:

  • Ten to twelve days after immunization, harvest the spleens and draining lymph nodes from the donor mice.

  • Prepare a single-cell suspension.

  • Culture the cells in the presence of MOG 35-55 peptide (e.g., 10-20 µg/mL) and appropriate cytokines (e.g., IL-12 for Th1 polarization or IL-23 for Th17 polarization) for 3-4 days to expand the MOG 35-55-specific T-cell population.

• Cell Transfer:

  • Harvest the restimulated T-cells.

  • Inject the cells (e.g., 10-20 x 10^6 cells per mouse) intravenously or intraperitoneally into naive recipient C57BL/6 mice.

• Monitoring:

  • Monitor the recipient mice for the development of EAE, which typically occurs within a few days of cell transfer.

Visualizing the Science: Diagrams of Key Processes

The following diagrams, created using the DOT language, illustrate the experimental workflows and signaling pathways central to the discovery and action of MOG 35-55.

Experimental Workflow for the Identification of Encephalitogenic MOG Peptides

Caption: Workflow for identifying encephalitogenic MOG peptides.

Simplified TCR Signaling Pathway upon MOG 35-55 Recognition

Caption: Simplified MOG 35-55 T-Cell Receptor signaling.

Logical Flow of MOG 35-55 Discovery and its Impact

T- and B-Cell Epitopes Within Myelin Oligodendrocyte Glycoprotein (MOG) Peptide 35-55: An In-depth Technical Guide

Audience: Researchers, scientists, and drug development professionals.

Introduction

Myelin Oligodendrocyte Glycoprotein (MOG) is a critical protein component of the myelin sheath in the central nervous system (CNS). The peptide fragment spanning amino acids 35-55 of MOG (MOG 35-55) has been identified as an immunodominant epitope, playing a pivotal role in the pathogenesis of autoimmune demyelinating diseases such as Multiple Sclerosis (MS).[1] This technical guide provides a comprehensive overview of the T-cell and B-cell epitopes within the MOG 35-55 peptide, presenting key quantitative data, detailed experimental protocols, and visualizations of relevant biological pathways and workflows. This document is intended to serve as a valuable resource for researchers and professionals involved in the study of autoimmune neuroinflammation and the development of targeted therapeutics.

MOG 35-55 Peptide

The MOG 35-55 peptide, with the amino acid sequence MEVGWYRSPFSRVVHLYRNGK , is a key tool in immunology research, particularly in the induction of Experimental Autoimmune Encephalomyelitis (EAE), a widely used animal model for MS.[1] Immunization with this peptide elicits robust T-cell and B-cell responses, leading to CNS inflammation and demyelination.

T-Cell Epitopes within MOG 35-55

The primary T-cell response to MOG 35-55 is mediated by CD4+ T helper cells, which recognize the peptide when presented by Major Histocompatibility Complex (MHC) class II molecules on the surface of antigen-presenting cells (APCs).

Quantitative Data: MHC Class II Binding Affinity

The binding affinity of MOG 35-55 and its derivatives to various MHC class II alleles is a critical determinant of its immunogenicity. While comprehensive quantitative data across a wide range of alleles is the subject of ongoing research, the following table summarizes available binding affinity data, primarily for the murine I-Ab allele.

Peptide	MHC Allele	Binding Affinity (IC50, nM)	Reference
MOG 38-51 (truncated)	I-Ab	354	[2]

Note: Lower IC50 values indicate higher binding affinity.

Experimental Protocols for T-Cell Epitope Characterization

This assay measures the proliferation of T-cells in response to antigenic stimulation.

Principle: T-cells specific to the MOG 35-55 peptide will proliferate upon encountering the antigen presented by APCs. Proliferation is typically quantified by the incorporation of a radiolabeled nucleoside (e.g., [3H]-thymidine) or by using dye dilution assays.

Detailed Methodology:

• Cell Preparation:

  • Isolate splenocytes or lymph node cells from MOG 35-55-immunized mice.

  • Prepare a single-cell suspension and adjust the cell concentration to 2 x 106 cells/mL in complete RPMI-1640 medium.

• Assay Setup:

  • Plate 100 µL of the cell suspension (2 x 105 cells) into each well of a 96-well flat-bottom plate.

  • Add 100 µL of MOG 35-55 peptide solution at various concentrations (e.g., 0, 1, 5, 10, 20 µg/mL) to triplicate wells.

  • Include a positive control (e.g., Concanavalin A) and a negative control (medium alone).

• Incubation:

  • Incubate the plate for 72 hours at 37°C in a humidified 5% CO2 incubator.

• Proliferation Measurement ([3H]-thymidine incorporation):

  • Pulse the cells by adding 1 µCi of [3H]-thymidine to each well 18 hours before harvesting.

  • Harvest the cells onto glass fiber filters using a cell harvester.

  • Measure the incorporated radioactivity using a liquid scintillation counter.

• Data Analysis:

  • Calculate the mean counts per minute (CPM) for each triplicate.

  • Express the results as a stimulation index (SI), calculated as the mean CPM of antigen-stimulated wells divided by the mean CPM of unstimulated wells.

This assay quantifies the number of cytokine-secreting cells at a single-cell level.

Principle: T-cells activated by the MOG 35-55 peptide will secrete cytokines (e.g., IFN-γ, IL-17). These cytokines are captured by specific antibodies coated on the surface of an ELISpot plate, and the resulting spots, each representing a single cytokine-secreting cell, are visualized and counted.

Detailed Methodology:

• Plate Coating:

  • Coat a 96-well PVDF membrane ELISpot plate with a capture antibody specific for the cytokine of interest (e.g., anti-IFN-γ) overnight at 4°C.

  • Wash the plate and block with a suitable blocking buffer.

• Cell Plating and Stimulation:

  • Prepare a single-cell suspension of splenocytes or lymph node cells from immunized mice.

  • Add 2-5 x 105 cells per well.

  • Add MOG 35-55 peptide at various concentrations (e.g., 10 µg/mL).

  • Include positive (e.g., PMA/Ionomycin) and negative (medium alone) controls.

• Incubation:

  • Incubate the plate for 24-48 hours at 37°C in a humidified 5% CO2 incubator.

• Detection:

  • Wash the plate to remove cells.

  • Add a biotinylated detection antibody specific for the cytokine.

  • Incubate, then wash.

  • Add streptavidin conjugated to an enzyme (e.g., alkaline phosphatase or horseradish peroxidase).

  • Incubate, then wash.

  • Add a substrate solution to develop colored spots.

• Analysis:

  • Count the spots using an automated ELISpot reader.

  • Results are expressed as the number of spot-forming units (SFU) per million cells.

Signaling Pathway and Experimental Workflow

The recognition of the MOG 35-55 peptide presented by an MHC class II molecule on an APC by the TCR on a CD4+ T-cell initiates a complex signaling cascade.

References

• 1. jpt.com [jpt.com]
• 2. Protocol for Competitive ELISA - Creative Proteomics [creative-proteomics.com]

An In-depth Technical Guide on the MHC Class II Binding Affinity of MOG Peptide 35-55

Introduction

Myelin Oligodendrocyte Glycoprotein (MOG) is a key autoantigen implicated in the pathogenesis of multiple sclerosis (MS) and its animal model, experimental autoimmune encephalomyelitis (EAE). The peptide fragment spanning amino acids 35-55 of MOG is a primary immunodominant epitope. This peptide is processed by antigen-presenting cells (APCs) and presented by Major Histocompatibility Complex (MHC) class II molecules to CD4+ T helper cells, initiating an inflammatory cascade that leads to demyelination and neurological deficits. A thorough understanding of the binding affinity of MOG 35-55 to various MHC class II alleles is crucial for elucidating disease mechanisms, identifying at-risk individuals, and developing targeted immunotherapies. This technical guide provides a detailed overview of the quantitative binding data, experimental protocols for affinity measurement, and the cellular pathways involved in MOG 35-55 presentation.

Data Presentation: Quantitative Binding Affinity of MOG 35-55 and Variants to MHC Class II Alleles

The binding affinity of a peptide to an MHC class II molecule is a critical factor in determining its immunogenicity. This affinity is commonly expressed as the half-maximal inhibitory concentration (IC50), which is the concentration of the peptide required to displace 50% of a labeled, high-affinity reference peptide. A lower IC50 value signifies a higher binding affinity. The following table collates quantitative binding data for MOG 35-55 and its variants to various human (HLA) and murine (H-2) MHC class II alleles.

Peptide Sequence	MHC Allele	Assay Type	IC50 (nM)	Reference
MEVGWYRSPFSRVVHLYRNGK (Mouse MOG 35-55)	HLA-DRB101:01	Competition Assay	14000	IEDB: 137859
MEVGWYRSPFSRVVHLYRNGK (Mouse MOG 35-55)	HLA-DRB104:01	Competition Assay	23000	IEDB: 137859
MEVGWYRSPFSRVVHLYRNGK (Mouse MOG 35-55)	HLA-DRB1*15:01	Competition Assay	3100	IEDB: 137859
GWYRSPFSRVVHLY (Mouse MOG 38-51)	H-2-IAb	Competition Assay	354	IEDB: 114358
MEVGWYRSPFDRVVHLYRNGK (MOG 35-55, 45D variant)	H-2-IAb	Competition Assay	>100000	IEDB: 114358

Data sourced from the Immune Epitope Database (IEDB). IC50 values can differ based on experimental setup and assay format.

Experimental Protocols

Competitive MHC Class II Peptide Binding Assay using Fluorescence Polarization

This protocol outlines a widely used in vitro method to determine the binding affinity (IC50) of a test peptide to a purified, soluble MHC class II molecule. The assay relies on the principle of fluorescence polarization (FP), which measures the change in the rotational diffusion of a fluorescently labeled probe peptide upon binding to the larger MHC class II molecule.

Materials:

• Purified, soluble MHC class II molecules of the desired allele.

• Fluorescently labeled, high-affinity probe peptide specific for the MHC class II allele.

• Unlabeled test peptide (e.g., MOG 35-55).

• Binding buffer (e.g., 100 mM citrate/phosphate buffer, pH 5.5, containing a non-ionic detergent and a cocktail of protease inhibitors).

• 96-well, low-binding, black microplates.

• A microplate reader with fluorescence polarization capabilities.

Procedure:

• Reagent Preparation:

  • Reconstitute the purified MHC class II molecules, the fluorescently labeled probe peptide, and the unlabeled test peptides in the binding buffer to achieve the desired stock concentrations.

  • Perform a serial dilution of the unlabeled test peptide in the binding buffer. The concentration range should be broad enough to encompass the full binding curve, typically from the high micromolar to the low nanomolar range.

• Assay Setup:

  • In each well of the 96-well plate, combine the following reagents in the specified order:

    • Binding buffer.

    • A fixed concentration of the purified MHC class II molecule (e.g., 50-100 nM).

    • A fixed concentration of the fluorescently labeled probe peptide (e.g., 10-20 nM).

    • The serially diluted unlabeled test peptide.

  • It is essential to include the following control wells:

    • No competitor control: This well contains the MHC class II molecule and the fluorescent probe without any unlabeled test peptide, representing 100% binding.

    • No MHC control: This well contains only the fluorescent probe in the binding buffer, representing 0% binding.

• Incubation:

  • Seal the plate to minimize evaporation.

  • Incubate the plate at 37°C for 48-72 hours to ensure that the binding reaction reaches equilibrium.

• Measurement:

  • Before reading, allow the plate to equilibrate to room temperature.

  • Measure the fluorescence polarization in each well using a microplate reader. The excitation and emission wavelengths should be appropriate for the fluorophore conjugated to the probe peptide.

• Data Analysis:

  • The raw fluorescence polarization data, typically in millipolarization units (mP), are used to calculate the percentage of inhibition of the probe peptide's binding for each concentration of the test peptide.

  • Plot the percentage of inhibition as a function of the logarithm of the test peptide concentration.

  • Fit the resulting data to a sigmoidal dose-response curve using a suitable software package (e.g., GraphPad Prism) to accurately determine the IC50 value.

Mandatory Visualization

Experimental Workflow for MHC Class II Binding Affinity Assay

MOG Peptide 35-55: A Technical Guide to its Role in Breaking Immune Tolerance

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

Myelin Oligodendrocyte Glycoprotein (B1211001) (MOG) peptide 35-55 is a key pathogenic epitope widely utilized in the study of autoimmune demyelinating diseases of the central nervous system (CNS), most notably multiple sclerosis (MS). Its ability to induce a potent, organ-specific autoimmune response in susceptible animal models has made it an indispensable tool for elucidating the mechanisms of immune tolerance breakdown and for the preclinical evaluation of novel therapeutic agents. This technical guide provides an in-depth analysis of the role of MOG 35-55 in initiating and propagating CNS autoimmunity, with a focus on its interaction with the immune system, the signaling pathways it triggers, and the experimental protocols for its use in the widely accepted Experimental Autoimmune Encephalomyelitis (EAE) model.

Introduction: MOG 35-55 and the Breakdown of Central Nervous System Immune Tolerance

The immune system is programmed to distinguish self from non-self, a fundamental process known as immune tolerance. In autoimmune diseases like MS, this tolerance is compromised, leading to an attack on the body's own tissues. In the context of MS, the myelin sheath that insulates nerve fibers in the CNS is the primary target. MOG, a glycoprotein exclusively found on the surface of oligodendrocytes and the outermost lamellae of myelin sheaths in the CNS, is a critical autoantigen in this process.[1] The specific peptide fragment, MOG 35-55, has been identified as a potent immunodominant epitope in certain mouse strains, capable of initiating a cascade of events that culminates in CNS inflammation, demyelination, and axonal damage.[1][2]

The administration of MOG 35-55 to susceptible animals breaks self-tolerance and triggers an autoimmune response primarily mediated by T lymphocytes.[3] This makes it an invaluable tool for studying the pathogenesis of MS and for testing the efficacy of potential immunomodulatory therapies.[4][5]

Mechanism of Action: How MOG 35-55 Initiates Autoimmunity

The autoimmune response triggered by MOG 35-55 is a complex process involving multiple cell types and signaling pathways. The core of this process lies in the activation of autoreactive T cells.

Antigen Presentation and T Cell Activation

The journey from a soluble peptide to a full-blown autoimmune attack begins with its uptake and processing by antigen-presenting cells (APCs), such as dendritic cells (DCs) and macrophages.[2] These APCs present the MOG 35-55 peptide on their surface via Major Histocompatibility Complex (MHC) class II molecules.[2][6] This peptide-MHC II complex is then recognized by the T cell receptor (TCR) on specific CD4+ T helper (Th) cells.[4][7]

This recognition, coupled with co-stimulatory signals from the APC, leads to the activation, proliferation, and differentiation of MOG 35-55-specific Th cells. These activated Th cells then orchestrate the autoimmune attack on the CNS.

The Role of T Helper Cell Subsets

Upon activation, MOG 35-55-specific CD4+ T cells can differentiate into several pro-inflammatory subsets, primarily Th1 and Th17 cells.[7][8]

• Th1 Cells: These cells are characterized by the production of interferon-gamma (IFN-γ) and are crucial for cell-mediated immunity. In the context of EAE, IFN-γ can activate macrophages and enhance the expression of MHC molecules, further amplifying the immune response within the CNS.

• Th17 Cells: These cells produce interleukin-17 (IL-17), a potent pro-inflammatory cytokine that plays a critical role in the pathogenesis of EAE.[9] IL-17 recruits neutrophils and other inflammatory cells to the CNS, contributing to the breakdown of the blood-brain barrier and subsequent tissue damage.

While CD4+ T cells are the primary drivers of MOG 35-55-induced EAE, CD8+ T cells can also be activated and contribute to the pathology.[10]

B Cell Involvement and Antibody Production

Although MOG 35-55-induced EAE is considered a T-cell-mediated disease, B cells and the antibodies they produce can also play a role. B cells can act as APCs, presenting the MOG peptide to T cells.[3] Furthermore, the production of anti-MOG antibodies can contribute to demyelination through complement-dependent cytotoxicity and antibody-dependent cell-mediated cytotoxicity.[1]

Signaling Pathways in MOG 35-55-Mediated Autoimmunity

The activation of T cells by MOG 35-55 triggers a cascade of intracellular signaling events. Understanding these pathways is crucial for identifying potential therapeutic targets.

T Cell Receptor (TCR) Signaling

The initial and most critical signaling event is the engagement of the TCR with the MOG 35-55-MHC II complex. This interaction leads to the phosphorylation of immunoreceptor tyrosine-based activation motifs (ITAMs) within the CD3 complex associated with the TCR. This initiates a downstream signaling cascade involving kinases like Lck and ZAP-70, ultimately leading to the activation of transcription factors such as NF-κB, NFAT, and AP-1. These transcription factors drive the expression of genes involved in T cell proliferation, differentiation, and cytokine production.

Figure 1: Simplified TCR signaling pathway upon MOG 35-55 recognition.

JAK/STAT and IL-23/IL-17 Signaling Axis

The differentiation of Th17 cells is heavily dependent on the IL-23/IL-17 signaling axis. IL-23, produced by APCs, signals through its receptor on T cells, activating the Janus kinase (JAK) and Signal Transducer and Activator of Transcription (STAT) pathway, particularly STAT3.[9] Phosphorylated STAT3 promotes the expression of RORγt, the master transcription factor for Th17 differentiation, leading to the production of IL-17.[11] Intravenous administration of MOG 35-55 has been shown to suppress EAE by reducing the phosphorylation of JAK/STAT molecules.[9]

Figure 2: IL-23/IL-17 signaling axis in Th17 differentiation.

Experimental Protocols

The induction of EAE using MOG 35-55 is a standardized and widely used protocol in preclinical research.

Induction of Experimental Autoimmune Encephalomyelitis (EAE) in C57BL/6 Mice

This protocol describes the active induction of EAE in C57BL/6 mice, a commonly used strain for this model.[12][13][14]

Materials:

• MOG 35-55 peptide (lyophilized)

• Complete Freund's Adjuvant (CFA) containing Mycobacterium tuberculosis

• Pertussis toxin (PTX)

• Sterile phosphate-buffered saline (PBS) or sterile saline

• Syringes and needles

Procedure:

• Preparation of MOG 35-55/CFA Emulsion:

  • Reconstitute lyophilized MOG 35-55 peptide in sterile PBS or saline to a concentration of 2 mg/mL.[13][14]

  • Prepare a 1:1 emulsion of the MOG 35-55 solution and CFA. This is a critical step and requires thorough mixing to create a stable emulsion. A common method is to use two syringes connected by a Luer lock.

• Immunization (Day 0):

  • Anesthetize the mice according to approved animal care protocols.

  • Inject 100-200 µL of the MOG 35-55/CFA emulsion subcutaneously at two sites on the flank.[15]

  • Administer pertussis toxin (typically 100-200 ng) intraperitoneally (i.p.) in PBS.[12][15]

• Second Pertussis Toxin Injection (Day 2):

  • Administer a second dose of pertussis toxin (same dosage as day 0) i.p.[12][15]

• Monitoring:

  • Monitor the mice daily for clinical signs of EAE, typically starting around day 7-9 post-immunization.[12]

  • Score the clinical severity of the disease using a standardized scale (see Table 2).

  • Record body weight daily, as weight loss is an early indicator of disease onset.

Figure 3: Experimental workflow for MOG 35-55-induced EAE.

Quantitative Data Presentation

The following tables summarize key quantitative data from studies utilizing MOG 35-55.

Table 1: EAE Induction Parameters in C57BL/6 Mice

Parameter	Dosage/Concentration	Reference
MOG 35-55 Peptide	100-200 µg per mouse	[7][15]
CFA (M. tuberculosis)	1 mg/mL	[14]
Pertussis Toxin	100-500 ng per mouse	[16]
Expected Onset	9-14 days post-immunization	[12]
Peak Disease	3-5 days after onset	[12]

Table 2: Standard EAE Clinical Scoring Scale

Score	Clinical Signs
0	No clinical signs
1	Limp tail
2	Hind limb weakness
3	Complete hind limb paralysis
4	Hind and forelimb paralysis
5	Moribund or dead

Table 3: Cytokine Profile of MOG 35-55-Specific T Cells

Cytokine	T Cell Subset	Role in EAE	Reference
IFN-γ	Th1, CD8+ T cells	Pro-inflammatory, macrophage activation	[8][10]
IL-17A	Th17	Pro-inflammatory, neutrophil recruitment	[7][9]
IL-4	Th2	Anti-inflammatory	[10]
IL-10	Treg, Th2	Anti-inflammatory, regulatory	[7][17]
TGF-β	Treg	Anti-inflammatory, regulatory	[17]
IL-6	Th17	Pro-inflammatory, promotes Th17 differentiation	[17]
TNF-α	Th1, Macrophages	Pro-inflammatory	[17]

Table 4: Proliferation of T Cells in Response to MOG 35-55

T Cell Type	Stimulant	Proliferation Response (Example)	Reference
CD4+ T cells	MOG 35-55 (20 µg/mL)	63,953 ± 3284 cpm	[10]
CD8+ T cells	MOG 35-55 (20 µg/mL)	21,526 ± 1236 cpm	[10]

cpm = counts per minute (from [3H]-thymidine incorporation assay)

MOG 35-55 in Drug Development and Therapeutic Strategies

The MOG 35-55-induced EAE model is a cornerstone of preclinical drug development for MS.[5] It allows for the in vivo assessment of novel therapeutics targeting various aspects of the autoimmune response, including:

• T cell activation and proliferation inhibitors: Drugs that block TCR signaling or co-stimulatory pathways.[8]

• Cytokine modulators: Agents that neutralize pro-inflammatory cytokines like IL-17 or promote anti-inflammatory cytokines like IL-10.

• Cell trafficking inhibitors: Molecules that prevent autoreactive T cells from crossing the blood-brain barrier and entering the CNS.

Furthermore, MOG 35-55 itself is being explored in therapeutic strategies aimed at inducing antigen-specific tolerance. By modifying the peptide or its delivery method, it is possible to shift the immune response from an inflammatory to a regulatory one.[7][17][18] For example, conjugating MOG 35-55 to mannan (B1593421) has been shown to induce T cell tolerance and protect against EAE.[7][17]

Conclusion

MOG peptide 35-55 is a powerful tool that has significantly advanced our understanding of the mechanisms underlying autoimmune demyelination. Its ability to reliably induce a disease that mimics many aspects of multiple sclerosis has made it an indispensable model for both basic research and the development of new therapies. A thorough understanding of its mechanism of action, the signaling pathways it activates, and the standardized protocols for its use is essential for any researcher or drug development professional working in the field of neuroimmunology and autoimmune diseases. The continued use of this model will undoubtedly lead to further insights into the complex interplay of the immune system and the central nervous system, paving the way for more effective treatments for multiple sclerosis and related disorders.

References

• 1. Mouse MOG (35-55) peptide - CAS 163913-87-9 - EAE induction [sb-peptide.com]
• 2. neurology.org [neurology.org]
• 3. neurology.org [neurology.org]
• 4. jpt.com [jpt.com]
• 5. Multiple Sclerosis - Biomedcode [biomedcode.com]
• 6. MHC class II–restricted antigen presentation by plasmacytoid dendritic cells inhibits T cell–mediated autoimmunity - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Frontiers | Mannan-MOG35-55 Reverses Experimental Autoimmune Encephalomyelitis, Inducing a Peripheral Type 2 Myeloid Response, Reducing CNS Inflammation, and Preserving Axons in Spinal Cord Lesions [frontiersin.org]
• 8. Frontiers | RhoA Drives T-Cell Activation and Encephalitogenic Potential in an Animal Model of Multiple Sclerosis [frontiersin.org]
• 9. MOG(35-55) i.v suppresses experimental autoimmune encephalomyelitis partially through modulation of Th17 and JAK/STAT pathways - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Characterization of myelin oligodendrocyte glycoprotein (MOG)35–55-specific CD8+ T cells in experimental autoimmune encephalomyelitis - PMC [pmc.ncbi.nlm.nih.gov]
• 11. biorxiv.org [biorxiv.org]
• 12. Hooke - Protocols - EAE Induction by Active Immunization in C57BL/6 Mice [hookelabs.com]
• 13. bio-protocol.org [bio-protocol.org]
• 14. Myelin Oligodendrocyte Glycoprotein (MOG35-55) Induced Experimental Autoimmune Encephalomyelitis (EAE) in C57BL/6 Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Fundamental differences in the dynamics of CNS lesion development and composition in MP4- and MOG peptide 35–55-induced experimental autoimmune encephalomyelitis - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Modeling Multiple Sclerosis in the Two Sexes: MOG35-55-Induced Experimental Autoimmune Encephalomyelitis [jove.com]
• 17. mdpi.com [mdpi.com]
• 18. Myelin Oligodendrocyte Glycoprotein (MOG)35-55 Mannan Conjugate Induces Human T-Cell Tolerance and Can Be Used as a Personalized Therapy for Multiple Sclerosis - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Analysis of the Encephalitogenic Properties of Human vs. Mouse MOG Peptide 35-55

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Myelin Oligodendrocyte Glycoprotein (MOG) peptide 35-55 is a key immunodominant epitope used to induce Experimental Autoimmune Encephalomyelitis (EAE), a widely studied animal model for multiple sclerosis. A subtle yet critical difference in the amino acid sequence of this peptide between humans and mice leads to distinct immunological responses and pathological mechanisms. This technical guide provides a comprehensive overview of these differences, presenting quantitative data, detailed experimental protocols, and visual diagrams of relevant biological pathways and workflows.

Core Structural Difference: A Single Amino Acid Substitution

The primary distinction between human and mouse MOG 35-55 lies at position 42 of the peptide sequence. The human peptide contains a Proline (Pro) at this position, while the mouse and rat counterpart has a Serine (Ser).[1][2][3] This single amino acid substitution profoundly influences the peptide's encephalitogenic potential and the nature of the autoimmune response it elicits.

Table 1: Amino Acid Sequence of Human and Mouse MOG Peptide 35-55

Species	Sequence
Human	M-E-V-G-W-Y-R-P -P-F-S-R-V-V-H-L-Y-R-N-G-K
Mouse/Rat	M-E-V-G-W-Y-R-S -P-F-S-R-V-V-H-L-Y-R-N-G-K

Differential Encephalitogenicity and Pathogenic Mechanisms

In C57BL/6 mice, the rodent MOG 35-55 peptide is highly encephalitogenic, inducing a robust T-cell-mediated autoimmune response.[4] This response is characterized by a predominantly mononuclear infiltration into the central nervous system (CNS) and is largely independent of B-cells.[5][6]

Conversely, the human MOG 35-55 peptide is only weakly encephalitogenic in the same mouse strain.[5][6] The EAE induced by human MOG protein is dependent on B-cells and is associated with a polymorphonuclear leukocyte infiltrate in the CNS.[2][5][6] This suggests that while T-cell responses are generated against human MOG 35-55, they are not sufficient to induce severe disease on their own, and an encephalitogenic B-cell response is required.[5][6]

Comparative Immunological Responses

The differing encephalitogenic properties are reflected in the T-cell and B-cell responses elicited by each peptide.

T-Cell Proliferation

Both human and mouse MOG 35-55 peptides can induce T-cell proliferation. However, the response to the mouse peptide is generally more potent in rodent models. Studies have shown that while human MOG 35-55 can stimulate proliferation of human T-cells, the murine peptide is more effective at inducing proliferation in mouse splenocytes.[1][2]

Table 2: Comparative T-Cell Proliferation in Response to Human vs. Mouse MOG 35-55

Peptide Stimulant	Animal Model	T-Cell Response	Reference
Mouse MOG 35-55	C57BL/6 Mice	Strong proliferative response.	[1]
Human MOG 35-55	C57BL/6 Mice	Weakly induces proliferation; shows proliferation at higher concentrations.	[1]
Human MOG 35-55	Marmoset	Induces T-cell proliferation.	[1]

Cytokine Profiles

The cytokine milieu induced by each peptide also differs, further highlighting the distinct downstream immune pathways activated. The mouse MOG 35-55 peptide typically drives a strong Th1 and Th17 response, characterized by the production of pro-inflammatory cytokines like IFN-γ and IL-17.[7] While human MOG 35-55 can also induce IFN-γ production, the overall inflammatory cytokine response is generally attenuated compared to that elicited by the mouse peptide.[2][6]

Table 3: Comparative Cytokine Production in Response to MOG 35-55 Peptides

Cytokine	Mouse MOG 35-55 induced EAE	Human MOG 35-55 induced EAE
IFN-γ	Significantly elevated levels in splenocytes and CNS.[7]	Can induce IFN-γ production, but the response may be less robust than with the mouse peptide.[2][6]
IL-17	Significantly elevated levels, indicative of a strong Th17 response.[7]	The role of IL-17 is less defined and appears to be part of a B-cell dependent pathology.
IL-4	Generally lower levels, as the response is skewed away from a Th2 phenotype.	May be associated with a different balance of Th1/Th2/Th17 responses due to the B-cell dependency.
IL-10	Levels can be modulated by tolerogenic protocols but are generally lower in active EAE.[8]	The cytokine profile is less characterized but is linked to the B-cell mediated response.

Experimental Protocols

Detailed methodologies are crucial for reproducible research in this field. Below are standardized protocols for key experiments.

Induction of Experimental Autoimmune Encephalomyelitis (EAE)

EAE is induced in C57BL/6 mice by immunization with MOG 35-55 peptide.

Materials:

• MOG 35-55 peptide (human or mouse)

• Complete Freund's Adjuvant (CFA) supplemented with Mycobacterium tuberculosis

• Pertussis Toxin (PTX)

• Phosphate-Buffered Saline (PBS)

• Syringes and needles

Procedure:

• Prepare the MOG/CFA emulsion: Dissolve MOG 35-55 peptide in PBS at a concentration of 2 mg/mL. Emulsify this solution with an equal volume of CFA containing 4 mg/mL of Mycobacterium tuberculosis.

• Immunization: Subcutaneously inject 100 µL of the emulsion (containing 100 µg of MOG peptide) into the flanks of each mouse on day 0.

• PTX administration: Intraperitoneally inject 200 ng of PTX in 100 µL of PBS on day 0 and day 2 post-immunization.[9]

• Clinical Scoring: Monitor the mice daily for clinical signs of EAE and score them on a scale of 0 to 5:

  • 0: No clinical signs

  • 1: Limp tail

  • 2: Hind limb weakness

  • 3: Hind limb paralysis

  • 4: Hind and forelimb paralysis

  • 5: Moribund or dead

T-Cell Proliferation Assay

This assay measures the proliferation of T-cells in response to antigen stimulation.

Materials:

• Spleens from immunized mice

• RPMI 1640 medium supplemented with 10% Fetal Bovine Serum (FBS), L-glutamine, and antibiotics

• MOG 35-55 peptide

• 96-well round-bottom plates

• [³H]-thymidine

• Cell harvester and scintillation counter

Procedure:

• Prepare a single-cell suspension of splenocytes from immunized mice.

• Plate the splenocytes at a density of 5 x 10⁵ cells/well in a 96-well plate.

• Add MOG 35-55 peptide at various concentrations (e.g., 0, 1, 10, 20 µg/mL) to the wells.

• Incubate the plates for 72 hours at 37°C in a humidified CO₂ incubator.

• Pulse the cells with 1 µCi of [³H]-thymidine per well for the final 18-24 hours of culture.

• Harvest the cells onto filter mats and measure the incorporation of [³H]-thymidine using a scintillation counter.

• Results are typically expressed as counts per minute (CPM) or as a stimulation index (CPM of stimulated cells / CPM of unstimulated cells).

Enzyme-Linked Immunosorbent Assay (ELISA) for Cytokine and Antibody Detection

ELISA is used to quantify the levels of specific cytokines in culture supernatants or MOG-specific antibodies in serum.

Materials:

• ELISA plates pre-coated with capture antibody (for cytokines) or MOG 35-55 peptide (for antibodies)

• Culture supernatants or serum samples

• Detection antibody conjugated to an enzyme (e.g., HRP)

• Substrate for the enzyme (e.g., TMB)

• Stop solution

• Plate reader

Procedure:

• Add standards and samples to the wells of the ELISA plate and incubate.

• Wash the plate to remove unbound substances.

• Add the detection antibody and incubate.

• Wash the plate again.

• Add the substrate and incubate to allow for color development.

• Add the stop solution to terminate the reaction.

• Measure the absorbance at the appropriate wavelength using a plate reader.

• Calculate the concentration of the analyte based on the standard curve.

Visualizing Pathways and Workflows

Diagrams created using Graphviz (DOT language) help to illustrate the complex biological processes and experimental procedures involved.

Caption: Workflow for the induction of Experimental Autoimmune Encephalomyelitis (EAE).

Caption: Simplified signaling pathway of CD4+ T-cell activation by MOG 35-55.

Conclusion

The encephalitogenic properties of human and mouse MOG 35-55 peptides are fundamentally different, driven by a single amino acid polymorphism. While the mouse peptide induces a T-cell-centric EAE, the human peptide leads to a B-cell-dependent and weaker form of the disease in mice. These differences are critical for the design and interpretation of preclinical studies for multiple sclerosis, emphasizing the importance of selecting the appropriate model system to investigate specific aspects of the disease pathogenesis. For researchers and drug development professionals, understanding these nuances is paramount for the successful translation of therapeutic strategies from bench to bedside.

References

• 1. Citrullinated human and murine MOG35–55 display distinct biophysical and biochemical behavior - PMC [pmc.ncbi.nlm.nih.gov]
• 2. MOG (35-55) human peptide MEVGWYRPPFSRVVHLYRNGK [sb-peptide.com]
• 3. researchgate.net [researchgate.net]
• 4. pnas.org [pnas.org]
• 5. academic.oup.com [academic.oup.com]
• 6. Rat and human myelin oligodendrocyte glycoproteins induce experimental autoimmune encephalomyelitis by different mechanisms in C57BL/6 mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. MOG35-55 i.v suppresses experimental autoimmune encephalomyelitis partially through modulation of Th17 and JAK/STATs pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 8. oncotarget.com [oncotarget.com]
• 9. mdpi.com [mdpi.com]

The Dual Role of Myelin Oligodendrocyte Glycoprotein (MOG) and its 35-55 Fragment in the Central Nervous System: A Technical Guide

Abstract

This technical guide provides a comprehensive overview of the Myelin Oligodendrocyte Glycoprotein (B1211001) (MOG), a key autoantigen in the central nervous system (CNS), and its immunodominant 35-55 peptide fragment. We delve into the molecular and cellular functions of the full-length MOG protein, its expression, and its putative roles in myelin sheath integrity and intercellular communication. Furthermore, this guide offers an in-depth analysis of the MOG 35-55 fragment, its critical role in eliciting autoimmune responses, and its application in the experimental autoimmune encephalomyelitis (EAE) model of multiple sclerosis. Detailed experimental protocols, quantitative data summaries, and signaling pathway diagrams are provided to support researchers, scientists, and drug development professionals in this field.

Introduction to Myelin Oligodendrocyte Glycoprotein (MOG)

Myelin Oligodendrocyte Glycoprotein (MOG) is a type I integral membrane protein uniquely expressed on the surface of oligodendrocytes and the outermost lamellae of the myelin sheath in the CNS.[1] While it is a minor component of myelin, accounting for approximately 0.01-0.05% of total myelin proteins, it is a critical molecule in the context of autoimmune demyelinating diseases.[2][3] The human MOG gene is located on chromosome 6p22.1.[4] The protein consists of an extracellular immunoglobulin (Ig)-like domain, a transmembrane domain, and a cytoplasmic tail.[5] Due to its exclusive location on the outer myelin surface, MOG is readily accessible to the immune system, making it a primary target for autoimmune attacks.[1]

The precise physiological function of MOG is still under investigation, but several roles have been proposed, including:

• Cellular Adhesion Molecule: MOG may be involved in the completion and maintenance of the myelin sheath through homophilic interactions.[4][6]

• Regulator of Microtubule Stability: It is hypothesized to play a role in the stability of oligodendrocyte microtubules.

• Mediator of Immune Interactions: MOG may interact with the immune system, potentially as a regulator of the complement cascade.[7]

• Nerve Growth Factor (NGF) Binding: Recent studies suggest MOG can directly bind to NGF, potentially modulating axon growth and survival.

The MOG 35-55 Peptide Fragment: An Immunodominant Epitope

The MOG 35-55 peptide is a short fragment of the full-length MOG protein that has been identified as a major encephalitogenic determinant. This peptide is highly immunogenic and is widely used to induce Experimental Autoimmune Encephalomyelitis (EAE) in animal models, which serves as a valuable tool for studying the pathogenesis of multiple sclerosis (MS).[8] Immunization with MOG 35-55 elicits a robust T-cell and B-cell response, leading to CNS inflammation, demyelination, and the clinical manifestations of EAE.[8]

Quantitative Data

MOG Expression

While precise quantitative data on MOG protein expression across different CNS regions is limited, it is established that MOG is exclusively expressed in the CNS.[5] Its expression begins at the onset of myelination, making it a marker for oligodendrocyte maturation.[5]

MOG 35-55 Induced EAE: Clinical Scores

The severity of EAE induced by MOG 35-55 is typically assessed using a clinical scoring system. The following table summarizes representative data on the clinical course of EAE in C57BL/6 mice immunized with MOG 35-55.

Days Post-Immunization	Mean Clinical Score (± SEM)
10-11	Onset of clinical signs
14-15	Peak of clinical manifestations
>20	Chronic phase with stable or slightly reduced scores

Data compiled from representative studies. Actual scores may vary based on experimental conditions.[9]

A common clinical scoring scale is as follows:

• 0: No clinical signs

• 1: Limp tail

• 2: Hind limb weakness

• 3: Partial hind limb paralysis

• 4: Complete hind limb paralysis

• 5: Moribund state[9]

Cytokine Profile in MOG 35-55 Induced EAE

The immune response in MOG 35-55 induced EAE is characterized by the production of specific cytokines. The following table presents typical cytokine levels found in the spinal cord of EAE mice at the peak of the disease.

Cytokine	Concentration (pg/mL) in EAE Mice (Mean ± SD)	Concentration (pg/mL) in Control Mice (Mean ± SD)
IFN-γ	1451.3 ± 59.4	Significantly lower
IL-17A	Elevated	Low/Undetectable
IL-6	Elevated	Low/Undetectable
TNF-α	Elevated	Low/Undetectable
IL-10	9.09 ± 4.11	Variable

Data are representative and compiled from multiple sources.[10][11][12] Actual values can vary.

Complement Activation in MOG Antibody Disease (MOGAD)

In MOGAD, the complement system is activated, although the pattern may differ from other demyelinating diseases like Neuromyelitis Optica Spectrum Disorder (NMOSD).

Complement Component	CSF Levels in MOGAD (Mean ± SD)	CSF Levels in AQP4+NMOSD (Mean ± SD)
C3a	5,629 ± 1,079 pg/mL	6,017 ± 3,937 pg/mL
C5a	2,930 ± 435.8 pg/mL	2,544 ± 1,231 pg/mL
C5b-9 (MAC)	17.4 ± 27.9 ng/mL	62.5 ± 45.1 ng/mL

Data from a comparative study of MOGAD and AQP4+NMOSD.[13][14]

Experimental Protocols

Induction of EAE using MOG 35-55

This protocol describes the active induction of EAE in C57BL/6 mice.

Materials:

• MOG 35-55 peptide

• Complete Freund's Adjuvant (CFA) containing Mycobacterium tuberculosis H37Ra

• Pertussis Toxin (PTX)

• Phosphate Buffered Saline (PBS)

• Syringes and needles

Procedure:

• Antigen Emulsion Preparation: Prepare an emulsion of MOG 35-55 in CFA. A common concentration is 1-2 mg/mL of MOG 35-55.

• Immunization (Day 0): Anesthetize female C57BL/6 mice (9-13 weeks old). Subcutaneously inject 0.1 mL of the MOG 35-55/CFA emulsion at two sites on the flank (total of 0.2 mL per mouse).[15]

• Pertussis Toxin Administration (Day 0 and Day 2): On the day of immunization and again 48 hours later, intraperitoneally inject 100-200 ng of PTX in 0.1 mL of PBS.[15][16]

• Monitoring: Monitor the mice daily for clinical signs of EAE starting from day 7 post-immunization, using the scoring system described in Section 3.2.[15]

T-cell Proliferation Assay

This assay measures the proliferation of MOG 35-55-specific T-cells.

Materials:

• Spleens from MOG 35-55 immunized mice

• Cell strainer (40 µm)

• Red blood cell lysis buffer

• T-cell medium (e.g., IMDM with 5% FCS, L-glutamine, and 2-ME)

• MOG 35-55 peptide

• 96-well flat-bottom plates

• [³H]-thymidine

• Scintillation counter

Procedure:

• Splenocyte Isolation: Aseptically remove spleens from immunized mice and prepare a single-cell suspension by passing them through a cell strainer. Lyse red blood cells.[17]

• Cell Culture: Plate the splenocytes in 96-well plates at a density of 5 x 10⁵ cells/well in T-cell medium.[18]

• Antigen Stimulation: Add MOG 35-55 peptide to the wells at various concentrations (e.g., 0-100 µg/mL).[17]

• Incubation: Incubate the plates for 72-96 hours at 37°C in a humidified CO₂ incubator.[17]

• [³H]-thymidine Incorporation: For the final 18-24 hours of incubation, add 1 µCi of [³H]-thymidine to each well.[18]

• Harvesting and Measurement: Harvest the cells onto a filter mat and measure the incorporated radioactivity using a scintillation counter. Proliferation is proportional to the counts per minute (CPM).[18]

Anti-MOG Antibody ELISA

This protocol outlines the detection of anti-MOG antibodies in serum.

Materials:

• ELISA plates pre-coated with MOG protein

• Serum samples from immunized or control animals

• Standard anti-MOG antibody

• Standard diluent

• Biotinylated detection antibody

• Streptavidin-HRP conjugate

• TMB substrate

• Stop solution (e.g., 2N H₂SO₄)

• Wash buffer

• Plate reader

Procedure:

• Preparation: Prepare serial dilutions of the standard anti-MOG antibody. Dilute serum samples.

• Sample Incubation: Add 100 µL of standards and samples to the wells of the MOG-coated plate. Incubate for 1-2 hours at 37°C.[19][20]

• Wash: Aspirate the wells and wash 3-5 times with wash buffer.[19][20]

• Detection Antibody Incubation: Add 100 µL of biotinylated detection antibody to each well. Incubate for 1 hour at 37°C.[19][20]

• Wash: Repeat the wash step.

• Streptavidin-HRP Incubation: Add 100 µL of streptavidin-HRP conjugate to each well. Incubate for 30-60 minutes at 37°C.[19][20]

• Wash: Repeat the wash step.

• Substrate Reaction: Add 90 µL of TMB substrate to each well. Incubate for 10-20 minutes at 37°C in the dark.[19][20]

• Stop Reaction: Add 50 µL of stop solution to each well.[19][20]

• Read Plate: Measure the absorbance at 450 nm using a plate reader. The concentration of anti-MOG antibodies is determined by comparing the sample absorbance to the standard curve.[19][20]

Signaling Pathways and Logical Relationships

MOG 35-55 Induced T-Cell Activation and Differentiation

The induction of EAE by MOG 35-55 is primarily a T-cell-mediated process. The following diagram illustrates the key steps in the activation and differentiation of pathogenic T-helper cells.

MOG 35-55 T-Cell Activation Pathway

Complement Activation in MOG Antibody-Associated Disease (MOGAD)

In MOGAD, anti-MOG antibodies can activate the classical complement pathway, leading to inflammation and demyelination.

Complement Activation in MOGAD

Experimental Workflow for EAE Induction and Analysis

This diagram outlines the typical workflow for studying MOG 35-55 induced EAE.

EAE Experimental Workflow

Conclusion

MOG protein and its 35-55 fragment are central to the understanding of autoimmune demyelinating diseases of the CNS. While the precise physiological functions of MOG are still being elucidated, its role as a potent autoantigen is well-established. The MOG 35-55 peptide provides an invaluable tool for modeling these diseases in experimental settings, allowing for the investigation of pathogenic mechanisms and the development of novel therapeutic strategies. This guide has provided a foundational understanding of MOG and its immunodominant peptide, supported by quantitative data, detailed experimental protocols, and visual representations of key biological processes. Continued research in this area is crucial for advancing our knowledge and improving outcomes for patients with MOG-associated disorders.

References

• 1. The crystal structure of myelin oligodendrocyte glycoprotein, a key autoantigen in multiple sclerosis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Pathophysiology of myelin oligodendrocyte glycoprotein antibody disease - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Myelin oligodendrocyte glycoprotein - Wikipedia [en.wikipedia.org]
• 5. Frontiers | Myelin Oligodendrocyte Glycoprotein: Deciphering a Target in Inflammatory Demyelinating Diseases [frontiersin.org]
• 6. uniprot.org [uniprot.org]
• 7. pnas.org [pnas.org]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. Myelin oligodendrocyte glycoprotein (MOG35-55)-induced experimental autoimmune encephalomyelitis is ameliorated in interleukin-32 alpha transgenic mice - PMC [pmc.ncbi.nlm.nih.gov]
• 11. mednexus.org [mednexus.org]
• 12. mdpi.com [mdpi.com]
• 13. Different Complement Activation Patterns Following C5 Cleavage in MOGAD and AQP4-IgG+NMOSD - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. neurology.org [neurology.org]
• 15. Hooke - Protocols - EAE Induction by Active Immunization in C57BL/6 Mice [hookelabs.com]
• 16. Active Induction of Experimental Autoimmune Encephalomyelitis (EAE) with MOG35–55 in the Mouse | Springer Nature Experiments [experiments.springernature.com]
• 17. Oral Tolerance Induction in Experimental Autoimmune Encephalomyelitis with Candida utilis Expressing the Immunogenic MOG35-55 Peptide | PLOS One [journals.plos.org]
• 18. academic.oup.com [academic.oup.com]
• 19. MOG ELISA kit [antibodies-online.com]
• 20. cloud-clone.com [cloud-clone.com]

Protocols & Analytical Methods

Application Notes and Protocols for MOG Peptide 35-55 EAE Induction in C57BL/6 Mice

For Researchers, Scientists, and Drug Development Professionals

Experimental Autoimmune Encephalomyelitis (EAE) is the most widely used animal model for the human inflammatory demyelinating disease of the central nervous system (CNS), multiple sclerosis (MS). The induction of EAE in C57BL/6 mice using the myelin oligodendrocyte glycoprotein (B1211001) (MOG) peptide 35-55 is a robust and reproducible model that mimics many of the clinical and pathological features of MS. This document provides detailed protocols and application notes for the successful induction of chronic EAE in C57BL/6 mice.

Overview of EAE Induction

EAE is induced in C57BL/6 mice through active immunization with an emulsion of MOG35-55 peptide in Complete Freund's Adjuvant (CFA).[1][2][3] This is followed by the administration of pertussis toxin (PTX), which facilitates the entry of pathogenic T cells into the CNS.[4][5] The resulting immune response leads to CNS inflammation, demyelination, and the development of ascending flaccid paralysis.[2][3][4] Disease onset typically occurs between 9 and 14 days post-immunization, with peak severity reached 3 to 5 days after onset.[1][2]

Materials and Reagents

A comprehensive list of necessary materials and reagents is provided below.

Reagent/Material	Supplier (Example)	Catalog Number (Example)	Notes
MOG35-55 Peptide (MEVGWYRSPFSRVVHLYRNGK)	Genemed Synthesis Inc.	-	Lyophilized powder
Complete Freund's Adjuvant (CFA) with M. tuberculosis (H37Ra)	Difco	-	Contains 4 mg/mL M. tuberculosis
Pertussis Toxin (PTX)	List Biological Laboratories Inc.	-	Lyophilized powder
Sterile Phosphate Buffered Saline (PBS), pH 7.4	-	-
Sterile Saline (0.9% NaCl)	-	-
C57BL/6 Mice	Taconic Laboratory, Charles River, etc.	-	Female, 8-10 weeks old
Syringes (1 mL, 3 mL)	-	-	Luer-lock recommended for emulsion
Needles (27G, 30G)	-	-
Three-way stopcock	-	-	For emulsion preparation

Experimental Protocols

Preparation of MOG35-55/CFA Emulsion

The proper emulsification of the MOG35-55 peptide in CFA is a critical step for successful EAE induction.

Protocol:

• Reconstitute MOG35-55 Peptide: Dissolve lyophilized MOG35-55 peptide in sterile PBS to a final concentration of 2 mg/mL.[2][3]

• Prepare CFA: Ensure the CFA containing Mycobacterium tuberculosis is well-suspended by vortexing or sonicating.

• Emulsification:

  • Draw equal volumes of the MOG35-55 solution (2 mg/mL) and CFA (containing 4 mg/mL M. tuberculosis) into two separate Luer-lock syringes.[6]

  • Connect the two syringes using a three-way stopcock.

  • Force the contents of the syringes back and forth for at least 10 minutes until a stable, thick, white emulsion is formed.[3]

  • To test the stability of the emulsion, drop a small amount into a beaker of water. A stable emulsion will not disperse.

• Final Concentration: The final emulsion will contain 1 mg/mL of MOG35-55 and 2 mg/mL of M. tuberculosis.

Immunization Protocol

Protocol:

• Animal Acclimation: Allow C57BL/6 mice (female, 8-10 weeks old) to acclimate for at least one week prior to the start of the experiment.

• Day 0: Immunization:

  • Anesthetize the mice.

  • Inject 100 µL of the MOG35-55/CFA emulsion subcutaneously (s.c.) into the flank.[7] Some protocols recommend two 100 µL injections at two different sites on the flank.

• Day 0 and Day 2: Pertussis Toxin Administration:

  • Reconstitute pertussis toxin in sterile PBS to a concentration of 2 µg/mL.

  • On the day of immunization (Day 0), inject 200 ng of PTX (100 µL of a 2 µg/mL solution) intraperitoneally (i.p.).[6][8]

  • Repeat the PTX injection (200 ng, i.p.) 48 hours later (Day 2).[4][6][9]

Clinical Scoring and Monitoring

Daily monitoring of clinical signs and body weight is crucial for assessing disease progression.

Protocol:

• Begin daily monitoring of mice for clinical signs of EAE starting from day 7 post-immunization.

• Record the body weight of each mouse daily.

• Score the clinical signs of EAE based on the standardized scoring system provided in the table below. To minimize bias, it is recommended that scoring be performed by an observer blinded to the experimental groups.[10]

Clinical Score	Description of Symptoms
0	No clinical signs of EAE.
1	Limp tail.
2	Hind limb weakness, but not paralysis.
3	Complete hind limb paralysis.
4	Complete hind limb paralysis and forelimb weakness.
5	Moribund or dead.

Note: Intermediate scores (e.g., 0.5, 1.5, 2.5, 3.5) can be used to more accurately describe the clinical state of the animals.[10]

Quantitative Data Summary

The following table summarizes the key quantitative parameters for MOG35-55 induced EAE in C57BL/6 mice.

Parameter	Value	Reference
Mouse Strain	C57BL/6	[2][4]
Mouse Age	8-10 weeks	[7]
Mouse Sex	Female	[1]
MOG35-55 Peptide Dose	100-200 µ g/mouse	[2][6]
MOG35-55 Concentration (in emulsion)	1 mg/mL	[5][11]
CFA with M. tuberculosis Concentration	2 mg/mL	[2]
M. tuberculosis (H37Ra) Dose	200 µ g/mouse	[12]
Immunization Volume	100-200 µL	[2]
Immunization Route	Subcutaneous (s.c.)	[4][7]
Pertussis Toxin (PTX) Dose	200 ng/mouse/injection	[6][8][9]
PTX Injection Volume	100 µL	-
PTX Injection Route	Intraperitoneal (i.p.)	[4][7]
PTX Injection Schedule	Day 0 and Day 2	[3][4][6]
Expected Day of Onset	9-14 days post-immunization	[1][2]
Expected Peak of Disease	3-5 days after onset	[1][2]

Diagrams

Caption: EAE Induction and Monitoring Workflow.

Caption: Simplified Pathogenesis of MOG-Induced EAE.

References

• 1. Hooke - Protocols - EAE Induction by Active Immunization in C57BL/6 Mice [hookelabs.com]
• 2. Myelin Oligodendrocyte Glycoprotein (MOG35-55) Induced Experimental Autoimmune Encephalomyelitis (EAE) in C57BL/6 Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Myelin Oligodendrocyte Glycoprotein (MOG35-55) Induced Experimental Autoimmune Encephalomyelitis (EAE) in C57BL/6 Mice [jove.com]
• 4. redoxis.se [redoxis.se]
• 5. bio-protocol.org [bio-protocol.org]
• 6. frontiersin.org [frontiersin.org]
• 7. biocytogen.com [biocytogen.com]
• 8. researchgate.net [researchgate.net]
• 9. Centrally Administered Pertussis Toxin Inhibits Microglia Migration to the Spinal Cord and Prevents Dissemination of Disease in an EAE Mouse Model | PLOS One [journals.plos.org]
• 10. Hooke - Contract Research - Experimental autoimmune encephalomyelitis (EAE) - Mouse EAE scoring [hookelabs.com]
• 11. Myelin Oligodendrocyte Glycoprotein 35-55 (MOG 35-55)-induced Experimental Autoimmune Encephalomyelitis: A Model of Chronic Multiple Sclerosis - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Frontiers | Mannan-MOG35-55 Reverses Experimental Autoimmune Encephalomyelitis, Inducing a Peripheral Type 2 Myeloid Response, Reducing CNS Inflammation, and Preserving Axons in Spinal Cord Lesions [frontiersin.org]

Application Notes and Protocols for In Vivo Studies Using MOG Peptide 35-55

For Researchers, Scientists, and Drug Development Professionals

Introduction

Myelin Oligodendrocyte Glycoprotein (MOG) peptide 35-55 is a key tool in neuroscience research, particularly in the study of autoimmune demyelinating diseases of the central nervous system (CNS) such as multiple sclerosis (MS). In vivo administration of MOG 35-55 to susceptible animal models, most commonly C57BL/6 mice, induces Experimental Autoimmune Encephalomyelitis (EAE), a widely used animal model that recapitulates many of the pathological hallmarks of MS, including CNS inflammation, demyelination, and progressive paralysis.[1][2][3] These application notes provide detailed protocols for the preparation and administration of MOG peptide 35-55 for the successful induction of EAE in mice.

Data Presentation

Table 1: MOG Peptide 35-55 Solubility and Storage

Property	Recommendation	Source
Solvent	Sterile Water or PBS	[4][5]
Stock Concentration	2 mg/mL	[2][4]
Storage of Lyophilized Peptide	-20°C, desiccated	[5]
Storage of Stock Solution	-20°C or -80°C in aliquots to avoid freeze-thaw cycles	[2][4][5]

Table 2: Typical Reagents and Dosages for EAE Induction in C57BL/6 Mice

Reagent	Typical Dosage per Mouse	Administration Route	Reference
MOG 35-55 Peptide	100-200 µg	Subcutaneous (s.c.)	[4][6][7]
Complete Freund's Adjuvant (CFA)	Emulsified 1:1 with peptide solution	Subcutaneous (s.c.)	[4][6]
Mycobacterium tuberculosis H37Ra (in CFA)	200-400 µg	Subcutaneous (s.c.)	[5][6]
Pertussis Toxin (PTX)	100-300 ng	Intraperitoneal (i.p.) or Intravenous (i.v.)	[2][5][8]

Experimental Protocols

Protocol 1: Reconstitution of MOG 35-55 Peptide

• Preparation : Bring the lyophilized MOG 35-55 peptide to room temperature before opening the vial.

• Reconstitution : Add the appropriate volume of sterile, distilled water or phosphate-buffered saline (PBS) to achieve a final concentration of 2 mg/mL.[2][4]

• Dissolution : Gently vortex or sonicate the solution for 5-10 minutes to ensure the peptide is fully dissolved.[5]

• Aliquoting and Storage : Aliquot the peptide solution into smaller volumes to minimize freeze-thaw cycles and store at -20°C or -80°C.[2][4]

Protocol 2: Preparation of MOG 35-55/CFA Emulsion

Critical Step : The formation of a stable water-in-oil emulsion is crucial for a robust immune response.

• Thaw Reagents : Thaw the 2 mg/mL MOG 35-55 peptide solution and bring the Complete Freund's Adjuvant (CFA) containing Mycobacterium tuberculosis to room temperature.

• Syringe Preparation : Using sterile technique, draw an equal volume of the MOG 35-55 solution and CFA into two separate syringes. For example, for 10 mice, you might prepare 1 mL of MOG solution and 1 mL of CFA.

• Emulsification : Connect the two syringes using a three-way stopcock or a Luer lock connector.

• Mixing : Forcefully pass the contents back and forth between the syringes for at least 10 minutes until a thick, white, stable emulsion is formed.[4]

• Emulsion Stability Check : To test the stability of the emulsion, drop a small amount into a beaker of water. A stable emulsion will not disperse in the water.

• Use Immediately : It is recommended to use the emulsion immediately after preparation.[9]

Protocol 3: Induction of EAE in C57BL/6 Mice

• Animal Age : Use female C57BL/6 mice aged 8-12 weeks.

• Day 0 - Immunization :

  • Anesthetize the mice if necessary.

  • Administer a total of 0.2 mL of the MOG 35-55/CFA emulsion subcutaneously (s.c.) at two sites on the flank.[1][8] This delivers 200 µg of MOG 35-55 per mouse.

  • Administer Pertussis Toxin (PTX) intraperitoneally (i.p.). The exact dose should be optimized for each batch of PTX, but a starting dose of 100-200 ng is common.[5]

• Day 2 - PTX Boost :

  • Administer a second dose of PTX (same dose as Day 0) via the i.p. route.[2]

• Monitoring :

  • Begin daily monitoring of the mice for clinical signs of EAE starting around day 7 post-immunization.

  • Record the body weight and clinical score for each mouse. The disease onset is typically between days 9 and 14.[1][4]

Table 3: Standard EAE Clinical Scoring Scale

Score	Clinical Signs
0	No clinical signs
1	Limp tail
2	Hind limb weakness
3	Complete hind limb paralysis
4	Hind limb and forelimb paralysis
5	Moribund or dead

Visualizations

Experimental Workflow for EAE Induction

References

• 1. Hooke - Protocols - EAE Induction by Active Immunization in C57BL/6 Mice [hookelabs.com]
• 2. Modeling Multiple Sclerosis in the Two Sexes: MOG35-55-Induced Experimental Autoimmune Encephalomyelitis [jove.com]
• 3. MOG Peptides, Myelin Oligodendrocyte Glycoprotein [biosyn.com]
• 4. Myelin Oligodendrocyte Glycoprotein (MOG35-55) Induced Experimental Autoimmune Encephalomyelitis (EAE) in C57BL/6 Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 5. myelin-basic-protein.com [myelin-basic-protein.com]
• 6. Frontiers | Mannan-MOG35-55 Reverses Experimental Autoimmune Encephalomyelitis, Inducing a Peripheral Type 2 Myeloid Response, Reducing CNS Inflammation, and Preserving Axons in Spinal Cord Lesions [frontiersin.org]
• 7. researchgate.net [researchgate.net]
• 8. biocytogen.com [biocytogen.com]
• 9. medchemexpress.com [medchemexpress.com]

Application Notes and Protocols for MOG Peptide 35-55 in T-Cell Proliferation Assays

For Researchers, Scientists, and Drug Development Professionals

Introduction

Myelin Oligodendrocyte Glycoprotein (MOG) peptide 35-55 is a key encephalitogenic peptide widely used to induce experimental autoimmune encephalomyelitis (EAE) in C57BL/6 mice, serving as a valuable model for studying multiple sclerosis (MS). A critical in vitro readout in EAE research and for testing potential immunomodulatory drugs is the T-cell proliferation assay. This assay measures the antigen-specific response of T-lymphocytes isolated from immunized animals when they are re-challenged with the MOG 35-55 peptide. These application notes provide detailed protocols and optimal concentration ranges for utilizing MOG peptide 35-55 in T-cell proliferation assays, along with insights into the underlying signaling pathways.

Data Presentation: MOG Peptide 35-55 Concentration for T-Cell Proliferation

The optimal concentration of MOG peptide 35-55 for inducing T-cell proliferation can vary depending on the specific experimental conditions, such as the source of T-cells (spleen, lymph nodes), cell density, and the specific readout method. Below is a summary of concentrations reported in the literature.

MOG 35-55 Concentration (µg/mL)	Cell Source	Assay Type	Notes	Reference
0 - 100	Splenocytes	[³H] Thymidine (B127349) Incorporation	Increasing concentrations were used to assess dose-dependent proliferation.[1][2]	[1][2]
20	Enriched T-cells	[³H] Thymidine Incorporation	Described as an optimal dose for stimulating CD8+ MOG-specific T-cells.[3][4]	[3][4]
10	Splenocytes	Intracellular Signaling Analysis	Used for in vitro stimulation to analyze phosphorylation of signaling proteins.[5]	[5]
25	Splenocytes	In vitro activation	Used for stimulating 2D2 transgenic T-cells.[6]	[6]
0, 2, 10, 50, 100	Splenocytes	Flow Cytometry (CellTracer Violet)	A range of concentrations used to assess CD4 and CD8 T-cell recall responses.[2]	[2]
25 or 100	Splenocytes	[³H] Thymidine Incorporation	Used for restimulation in an ex vivo proliferation assay.[7]	[7]
0 - 50	Splenocytes	[³H] Thymidine Incorporation	A range to measure T-cell proliferation at day 15 of EAE.[1]	[1]

Experimental Protocols

Protocol 1: T-Cell Proliferation Assay using [³H] Thymidine Incorporation

This protocol is a widely used method to assess T-cell proliferation by measuring the incorporation of a radioactive nucleoside into the DNA of dividing cells.

Materials:

• MOG peptide 35-55

• Complete RPMI 1640 medium (supplemented with 10% FBS, 2 mM L-glutamine, 100 U/mL penicillin, 100 µg/mL streptomycin, and 50 µM 2-mercaptoethanol)

• Single-cell suspension of splenocytes or lymph node cells from MOG 35-55-immunized mice

• 96-well round-bottom plates

• [³H] Thymidine (1 µCi/well)

• Cell harvester

• Scintillation counter

Procedure:

• Prepare a single-cell suspension of splenocytes or draining lymph node cells from MOG 35-55-immunized mice.

• Resuspend the cells in complete RPMI 1640 medium.

• Plate the cells at a density of 2 x 10⁵ to 5 x 10⁵ cells/well in a 96-well round-bottom plate.[3][8]

• Add MOG peptide 35-55 to the wells at various concentrations (e.g., 0, 1, 10, 20, 50 µg/mL) in triplicate or quadruplicate.

• Include a negative control (medium alone) and a positive control (e.g., Concanavalin A or anti-CD3/CD28 antibodies).

• Incubate the plate for 72-96 hours at 37°C in a humidified 5% CO₂ incubator.[1][3]

• During the last 18-24 hours of incubation, pulse the cells by adding 1 µCi of [³H] thymidine to each well.[1][8]

• Harvest the cells onto glass fiber filters using a cell harvester.

• Measure the incorporated radioactivity using a scintillation counter.

• Express the results as counts per minute (CPM) or as a stimulation index (SI), calculated as the mean CPM of stimulated wells divided by the mean CPM of unstimulated wells.

Protocol 2: T-Cell Proliferation Assay using CFSE Staining

This flow cytometry-based method allows for the tracking of cell divisions. Carboxyfluorescein succinimidyl ester (CFSE) is a fluorescent dye that is equally distributed between daughter cells upon division, leading to a halving of fluorescence intensity with each generation.

Materials:

• MOG peptide 35-55

• Complete RPMI 1640 medium

• Single-cell suspension of splenocytes or lymph node cells

• CFSE dye

• 96-well round-bottom plates

• Flow cytometer

Procedure:

• Prepare a single-cell suspension of splenocytes or draining lymph node cells.

• Label the cells with CFSE according to the manufacturer's instructions.

• Wash the cells to remove excess dye.

• Resuspend the labeled cells in complete RPMI 1640 medium.

• Plate the cells at a density of 2 x 10⁵ to 5 x 10⁵ cells/well in a 96-well round-bottom plate.

• Add MOG peptide 35-55 at the desired concentrations.

• Incubate the plate for 3-5 days at 37°C in a humidified 5% CO₂ incubator.

• Harvest the cells and stain with fluorescently labeled antibodies for T-cell markers (e.g., CD4, CD8) if desired.

• Analyze the cells by flow cytometry, gating on the T-cell population of interest.

• Proliferation is assessed by the progressive decrease in CFSE fluorescence intensity.

Visualization of Experimental Workflow and Signaling Pathways

Experimental Workflow for T-Cell Proliferation Assay

Caption: Workflow for a typical MOG 35-55 T-cell proliferation assay.

T-Cell Receptor (TCR) Signaling Pathway upon MOG 35-55 Stimulation

Caption: Simplified T-cell receptor signaling cascade upon MOG 35-55 presentation.

References

• 1. creative-diagnostics.com [creative-diagnostics.com]
• 2. youtube.com [youtube.com]
• 3. cd-genomics.com [cd-genomics.com]
• 4. What signals are required for T-cell activation? | AAT Bioquest [aatbio.com]
• 5. researchgate.net [researchgate.net]
• 6. cusabio.com [cusabio.com]
• 7. pnas.org [pnas.org]
• 8. T-Cell Receptor (TCR) Signaling Pathway | Comprehensive Mechanism & Immunology Guide - Creative Biolabs [creativebiolabs.net]

Application Notes and Protocols: In Vitro T-Cell Polarization Assay Using MOG Peptide 35-55

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for inducing the polarization of naive CD4+ T-cells into distinct T helper (Th) subsets (Th1, Th2, Th17, and Treg) and subsequently assessing their antigen-specific response to Myelin Oligodendrocyte Glycoprotein (MOG) peptide 35-55 in vitro. This assay is a critical tool for studying the cellular mechanisms of autoimmune neuroinflammation, particularly in the context of Multiple Sclerosis (MS), and for the preclinical evaluation of immunomodulatory therapeutics.

MOG peptide 35-55 is a key autoantigen in Experimental Autoimmune Encephalomyelitis (EAE), the primary animal model for MS. In vitro polarization assays allow for the controlled differentiation of naive T-cells into specific effector or regulatory lineages, providing a powerful system to dissect the cell-intrinsic and extrinsic factors that govern their function upon encountering a specific antigen.

Experimental Principles

Naive CD4+ T-cells, upon activation through their T-cell receptor (TCR) in the presence of specific cytokines, differentiate into functionally distinct subsets. This protocol outlines the use of defined cytokine cocktails to direct the polarization of naive T-cells into Th1, Th2, Th17, and regulatory T (Treg) cells. Following polarization, these distinct T-cell populations are re-stimulated with MOG peptide 35-55 presented by antigen-presenting cells (APCs). The functional response of each subset is then quantified by measuring characteristic cytokine production and the expression of lineage-defining transcription factors.

Key Experimental Workflow

The overall workflow for the in vitro T-cell polarization assay is depicted below.

Protocol for Adoptive Transfer of Experimental Autoimmune Encephalomyelitis (EAE) with MOG 35-55 Specific T-Cells

For Researchers, Scientists, and Drug Development Professionals

Introduction

Experimental Autoimmune Encephalomyelitis (EAE) is the most widely used animal model for the human inflammatory demyelinating disease of the central nervous system (CNS), multiple sclerosis (MS). The adoptive transfer model of EAE, specifically using myelin oligodendrocyte glycoprotein (B1211001) (MOG) 35-55 peptide-specific T-cells, is a powerful tool to study the pathogenic mechanisms of autoreactive T-cells and to evaluate potential therapeutic agents. This model allows for the synchronized induction of disease and the study of specific T-cell populations, providing a more controlled system compared to active EAE induction.

This document provides a detailed protocol for the induction of EAE in C57BL/6 mice through the adoptive transfer of MOG 35-55-specific T-cells. The protocol covers the immunization of donor mice, isolation and in vitro expansion of MOG-specific T-cells, and the subsequent transfer to recipient mice, followed by clinical assessment of the disease.

Experimental Workflow

Caption: Workflow for Adoptive Transfer EAE.

Materials and Reagents

Reagent	Supplier (Example)	Catalog Number (Example)	Stock Concentration	Working Concentration
MOG 35-55 Peptide	Sigma-Aldrich	-	4 mg/mL in ddH₂O	200 µ g/mouse for immunization; 20-40 µg/mL for restimulation
Complete Freund's Adjuvant (CFA)	Sigma-Aldrich	F5881	-	1:1 emulsion with MOG peptide
Mycobacterium tuberculosis H37Ra	Difco	231141	-	4 mg/mL in CFA
Pertussis Toxin (PTx)	Sigma-Aldrich	P7208	100 µg/mL	200-500 ng/mouse
Recombinant Murine IL-12	R&D Systems	419-ML	10 µg/mL	10-20 ng/mL
Recombinant Murine IL-23	R&D Systems	1887-ML	10 µg/mL	10 ng/mL
RPMI 1640 Medium	Gibco	11875093	-	Supplemented
Fetal Bovine Serum (FBS)	Gibco	10270106	-	10%
Penicillin-Streptomycin	Gibco	15140122	10,000 U/mL	1%
2-Mercaptoethanol	Sigma-Aldrich	M3148	55 mM	50 µM
Red Blood Cell Lysis Buffer	Sigma-Aldrich	R7757	10X	1X

Experimental Protocols

Part 1: Generation of MOG 35-55 Specific T-Cells from Donor Mice

• Immunization of Donor Mice

  • Prepare the MOG 35-55/CFA emulsion: Emulsify MOG 35-55 peptide (2 mg/mL in saline) with an equal volume of CFA containing Mycobacterium tuberculosis (4 mg/mL) by drawing the mixture back and forth between two syringes connected by a Luer lock. A stable, white emulsion indicates proper mixing.

  • Anesthetize 8-10 week old female C57BL/6 mice.

  • Subcutaneously inject 100 µL of the emulsion at two sites on the flank of each mouse, for a total of 200 µg of MOG 35-55 peptide per mouse.[1][2]

  • On the day of immunization (Day 0) and again on Day 2, administer Pertussis Toxin (200-500 ng in 100-200 µL PBS) via intraperitoneal (i.p.) or intravenous (i.v.) injection.[2][3]

• Isolation of Mononuclear Cells

  • On Day 9-11 post-immunization, euthanize the donor mice.[4]

  • Aseptically harvest the spleens and draining lymph nodes (inguinal and axillary).

  • Prepare single-cell suspensions by mechanically dissociating the tissues through a 70 µm cell strainer.

  • Lyse red blood cells using RBC Lysis Buffer.

  • Wash the cells with RPMI 1640 medium and resuspend in complete RPMI medium (supplemented with 10% FBS, 1% Penicillin-Streptomycin, and 50 µM 2-Mercaptoethanol).

  • Count viable cells using a hemocytometer and Trypan Blue exclusion.

• In Vitro Restimulation and Expansion of MOG 35-55 Specific T-Cells

  • Plate the isolated cells in a 24-well plate at a density of 5 x 10⁶ cells/mL.

  • Add MOG 35-55 peptide to a final concentration of 20-40 µg/mL.[4][5]

  • Add recombinant murine IL-12 to a final concentration of 10-20 ng/mL and/or IL-23 to a final concentration of 10 ng/mL to promote Th1 and Th17 differentiation, respectively.[3][4]

  • Incubate the cells for 3-4 days at 37°C in a 5% CO₂ incubator.

  • After incubation, collect the cells and wash them with sterile PBS.

Part 2: Adoptive Transfer and EAE Assessment in Recipient Mice

• Adoptive Transfer

  • Resuspend the activated MOG 35-55 specific T-cells in sterile PBS.

  • Inject 10-20 x 10⁶ cells in a volume of 200 µL into the tail vein (i.v.) or intraperitoneally (i.p.) of naive 8-10 week old female C57BL/6 recipient mice.[6]

  • For some protocols, a dose of Pertussis Toxin (200 ng) may be administered to recipient mice on the day of transfer and 2 days post-transfer to enhance disease induction, though this is not always required in adoptive transfer models.[7]

• Clinical Scoring of EAE

  • Monitor the mice daily for clinical signs of EAE, starting from day 7 post-transfer.[3][8]

  • Record the weight and clinical score of each mouse.

  • The expected onset of clinical signs is typically between 7 and 14 days post-transfer, with peak disease around days 10-14.[3][8]

  • Use a standard EAE scoring system as described in the table below.

Clinical Score	Description of Symptoms
0	No clinical signs
0.5	Distal limp tail
1.0	Complete limp tail
1.5	Limp tail and hind limb weakness (unsteady gait)
2.0	Partial hind limb paralysis (one leg is dragging)
2.5	Complete hind limb paralysis (both legs are dragging)
3.0	Complete hind limb paralysis and partial forelimb paralysis
3.5	Complete hind limb and partial forelimb paralysis, mouse is turned on its side
4.0	Complete paralysis (quadriplegia)
5.0	Moribund state or death

Source: Adapted from multiple sources.[9][10][11]

Expected Disease Course

The adoptive transfer of MOG 35-55 specific T-cells typically induces a monophasic disease course in C57BL/6 mice. Clinical signs are expected to appear around day 7 post-transfer, peak between days 10 and 14, and then gradually resolve over the following 10-15 days.[3][8] The severity of the disease can be influenced by the number of transferred cells and the cytokine cocktail used for in vitro restimulation.

Data Interpretation and Further Analysis

At the end of the experiment, or at desired time points, mice can be euthanized for further analysis. This can include:

• Histopathology: Spinal cords and brains can be collected for histological analysis to assess inflammation and demyelination (e.g., Hematoxylin and Eosin staining, Luxol Fast Blue staining).

• Immunophenotyping: Infiltrating immune cells in the CNS can be isolated and characterized by flow cytometry.

• Cytokine Analysis: Cytokine levels in the serum or from restimulated splenocytes can be measured by ELISA or multiplex assays.

Signaling Pathway Overview

Caption: T-Cell Activation by MOG 35-55.

This diagram illustrates the fundamental signals involved in the activation of MOG 35-55 specific T-cells. The T-cell receptor (TCR) recognizes the MOG 35-55 peptide presented by MHC class II molecules on antigen-presenting cells (APCs), providing Signal 1. Co-stimulatory molecules, such as B7 on the APC and CD28 on the T-cell, provide Signal 2. Cytokines like IL-12 and IL-23, added during the in vitro restimulation phase, drive the differentiation of these T-cells into pathogenic Th1 and Th17 phenotypes, respectively, which are crucial for the induction of EAE.

References

• 1. Frontiers | Mannan-MOG35-55 Reverses Experimental Autoimmune Encephalomyelitis, Inducing a Peripheral Type 2 Myeloid Response, Reducing CNS Inflammation, and Preserving Axons in Spinal Cord Lesions [frontiersin.org]
• 2. Consistent induction of chronic experimental autoimmune encephalomyelitis in C57BL/6 mice for the longitudinal study of pathology and repair - PMC [pmc.ncbi.nlm.nih.gov]
• 3. EAE Induction by Passive Transfer of MOG-specific CD4+ T Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Hooke - Protocols - Adoptive Transfer EAE in C57BL/6 Mice [hookelabs.com]
• 5. Characterization of myelin oligodendrocyte glycoprotein (MOG)35–55-specific CD8+ T cells in experimental autoimmune encephalomyelitis - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Experimental Autoimmune Encephalomyelitis in the Mouse - PMC [pmc.ncbi.nlm.nih.gov]
• 8. en.bio-protocol.org [en.bio-protocol.org]
• 9. Induction and Monitoring of Experimental Autoimmune Encephalitis (EAE) in Rodents [research.wayne.edu]
• 10. Hooke - Contract Research - Experimental autoimmune encephalomyelitis (EAE) - Mouse EAE scoring [hookelabs.com]
• 11. Hooke - Contract Research - Experimental autoimmune encephalomyelitis (EAE) - Rat EAE scoring [hookelabs.com]

Application Notes and Protocols for MOG (35-55) Peptide in ELISA for Antibody Detection

For Researchers, Scientists, and Drug Development Professionals

Introduction

Myelin Oligodendrocyte Glycoprotein (B1211001) (MOG) is a glycoprotein exclusively expressed in the central nervous system (CNS) on the outer surface of myelin sheaths and oligodendrocytes.[1][2][3] The MOG peptide fragment 35-55 (MOG 35-55) is an immunodominant epitope that is a primary target for both cellular and humoral immune responses in autoimmune demyelinating diseases, most notably Multiple Sclerosis (MS) and Neuromyelitis Optica Spectrum Disorder (NMOSD).[2][4] Detection and quantification of antibodies against MOG (35-55) in serum and other biological fluids are crucial for studying the pathogenesis of these diseases, for diagnostic purposes, and for monitoring therapeutic interventions. The Enzyme-Linked Immunosorbent Assay (ELISA) is a widely used method for this purpose due to its high sensitivity and specificity.[2][5]

These application notes provide a detailed protocol for the detection of anti-MOG (35-55) antibodies using an indirect ELISA, along with representative data and a visualization of the pathogenic signaling pathways initiated by these antibodies.

Data Presentation

Quantitative Data Summary

The following tables provide representative data for a typical anti-MOG (35-55) IgG ELISA. Note that these values are for illustrative purposes, and actual results will vary depending on the specific experimental conditions, reagents, and plate reader used.

Table 1: Representative Standard Curve for Anti-MOG (35-55) IgG ELISA

Standard Concentration (ng/mL)	Optical Density (OD) at 450 nm (Mean)
200	2.850
100	1.950
50	1.200
25	0.750
12.5	0.450
6.25	0.280
3.125	0.190
0 (Blank)	0.100

Table 2: Performance Characteristics of a MOG (35-55) IgG ELISA

Parameter	Value	Reference
Detection Range	0.156 - 10 ng/mL	[6]
Sensitivity	0.055 ng/mL	[6]
Sample Type	Serum, Plasma, Cerebrospinal Fluid	[7]
Sample Dilution (serum)	1:100 or higher	[7]

Experimental Protocols

Principle of the Indirect ELISA for Anti-MOG (35-55) Antibody Detection

The indirect ELISA for detecting anti-MOG (35-55) antibodies is based on the following principle:

• MOG (35-55) peptide is immobilized on the surface of a microtiter plate well.

• The sample containing potential anti-MOG (35-55) antibodies is added to the well. If present, the antibodies will bind to the immobilized peptide.

• Unbound antibodies and other sample components are washed away.

• A secondary antibody conjugated to an enzyme (e.g., Horseradish Peroxidase - HRP) and specific for the primary antibody's species and isotype (e.g., anti-mouse IgG-HRP) is added. This secondary antibody binds to the captured anti-MOG (35-55) antibodies.

• Unbound secondary antibody-enzyme conjugate is washed away.

• A chromogenic substrate (e.g., TMB) is added. The enzyme catalyzes a reaction that produces a colored product.

• The reaction is stopped, and the optical density (OD) of the colored product is measured using a microplate reader. The OD is directly proportional to the amount of anti-MOG (35-55) antibody present in the sample.[7]

Required Materials

• Reagents:

  • MOG (35-55) peptide (purity >95%)

  • Recombinant or purified anti-MOG (35-55) antibody standard

  • Coating Buffer (0.1 M Sodium Carbonate, pH 9.5)[8]

  • Wash Buffer (PBS with 0.05% Tween-20)[9]

  • Blocking Buffer (PBS with 1% BSA and 0.05% Tween-20)

  • Sample/Antibody Diluent (PBS with 1% BSA and 0.05% Tween-20)

  • Secondary antibody-HRP conjugate (specific to the species and isotype of the primary antibody)

  • TMB (3,3',5,5'-Tetramethylbenzidine) Substrate Solution

  • Stop Solution (e.g., 2 M H₂SO₄)

  • Distilled or deionized water

• Equipment:

  • 96-well high-binding ELISA plates

  • Microplate reader capable of measuring absorbance at 450 nm

  • Multichannel pipette

  • Plate washer (optional)

  • Incubator

Buffer Compositions

• Coating Buffer (1 L):

  • Sodium Bicarbonate (NaHCO₃): 8.4 g

  • Sodium Carbonate (Na₂CO₃): 3.56 g

  • Adjust pH to 9.5 with HCl or NaOH if necessary.

  • Add distilled water to a final volume of 1 L.[8]

• 10x PBS (1 L):

  • NaCl: 80 g

  • KCl: 2 g

  • Na₂HPO₄: 14.4 g

  • KH₂PO₄: 2.4 g

  • Dissolve in 800 mL of distilled water.

  • Adjust pH to 7.4.

  • Bring the final volume to 1 L with distilled water.[10]

• Wash Buffer (1x PBS with 0.05% Tween-20) (1 L):

  • 10x PBS: 100 mL

  • Tween-20: 0.5 mL

  • Add distilled water to a final volume of 1 L.[9]

• Blocking Buffer (1% BSA in Wash Buffer) (100 mL):

  • Bovine Serum Albumin (BSA): 1 g

  • Wash Buffer: 100 mL

• Sample/Antibody Diluent (1% BSA in Wash Buffer) (100 mL):

  • Bovine Serum Albumin (BSA): 1 g

  • Wash Buffer: 100 mL

Detailed ELISA Protocol

• Coating:

  • Dilute the MOG (35-55) peptide to a final concentration of 1-10 µg/mL in Coating Buffer.[10][11]

  • Add 100 µL of the diluted peptide solution to each well of a 96-well ELISA plate.

  • Seal the plate and incubate overnight at 4°C.[10][11]

• Washing:

  • Aspirate the coating solution from the wells.

  • Wash the wells three times with 200 µL of Wash Buffer per well.[12]

• Blocking:

  • Add 200 µL of Blocking Buffer to each well.[9]

  • Seal the plate and incubate for 1-2 hours at room temperature.[9]

• Washing:

  • Aspirate the blocking solution.

  • Wash the wells three times with 200 µL of Wash Buffer per well.

• Sample and Standard Incubation:

  • Prepare serial dilutions of the anti-MOG (35-55) antibody standard in Sample Diluent.

  • Dilute the serum or plasma samples in Sample Diluent (a starting dilution of 1:100 is recommended).[7]

  • Add 100 µL of the standards and diluted samples to the appropriate wells.

  • Seal the plate and incubate for 2 hours at room temperature.[10]

• Washing:

  • Aspirate the samples and standards.

  • Wash the wells five times with 200 µL of Wash Buffer per well.

• Secondary Antibody Incubation:

  • Dilute the HRP-conjugated secondary antibody in Antibody Diluent according to the manufacturer's instructions.

  • Add 100 µL of the diluted secondary antibody to each well.

  • Seal the plate and incubate for 1 hour at room temperature.[12]

• Washing:

  • Aspirate the secondary antibody solution.

  • Wash the wells five times with 200 µL of Wash Buffer per well.

• Substrate Development:

  • Add 100 µL of TMB Substrate Solution to each well.

  • Incubate the plate in the dark at room temperature for 15-30 minutes, or until sufficient color development is observed.

• Stopping the Reaction:

  • Add 50 µL of Stop Solution to each well. The color in the wells should change from blue to yellow.

• Data Acquisition:

  • Read the absorbance of each well at 450 nm using a microplate reader within 30 minutes of adding the Stop Solution.[9]

Visualization of Pathogenic Mechanisms

The binding of anti-MOG antibodies to MOG on the surface of oligodendrocytes can trigger several pathogenic signaling pathways, leading to demyelination and oligodendrocyte damage. These mechanisms include complement-dependent cytotoxicity (CDC), antibody-dependent cellular cytotoxicity (ADCC), and the induction of intracellular signaling cascades.[1][13]

Caption: Pathogenic mechanisms of anti-MOG antibodies.

Caption: Indirect ELISA workflow for anti-MOG (35-55) antibody detection.

References

• 1. Pathophysiology of myelin oligodendrocyte glycoprotein antibody disease - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Mouse MOG (35-55) peptide - CAS 163913-87-9 - EAE induction [sb-peptide.com]
• 3. gosh.nhs.uk [gosh.nhs.uk]
• 4. Competitive ELISA for the identification of 35-55 myelin oligodendrocyte glycoprotein immunodominant epitope conjugated with mannan - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Quantification of Autoreactive Antibodies in Mice upon Experimental Autoimmune Encephalomyelitis - PMC [pmc.ncbi.nlm.nih.gov]
• 6. biocompare.com [biocompare.com]
• 7. 4adi.com [4adi.com]
• 8. citeqbiologics.com [citeqbiologics.com]
• 9. cusabio.com [cusabio.com]
• 10. arigobio.com [arigobio.com]
• 11. affbiotech.com [affbiotech.com]
• 12. cbdm.hms.harvard.edu [cbdm.hms.harvard.edu]
• 13. mdpi.com [mdpi.com]

Application Notes and Protocols: B-cell Epitope Mapping Using MOG Peptide 35-55 Fragments

Introduction

Myelin Oligodendrocyte Glycoprotein (B1211001) (MOG) is a critical protein of the central nervous system (CNS) myelin sheath.[1] The specific peptide fragment spanning amino acids 35-55, MOG(35-55), is a well-established immunodominant epitope capable of inducing Experimental Autoimmune Encephalomyelitis (EAE) in C57BL/6 mice, a widely used animal model for multiple sclerosis (MS).[2][3] While historically considered a T-cell mediated disease model, recent studies underscore the crucial role of B-cells and pathogenic autoantibodies in EAE and MS.[4][5] Immunization with MOG(35-55) elicits a B-cell response, leading to the production of anti-MOG antibodies.[1]

The MOG(35-55) peptide contains both T-cell and B-cell epitopes, and research suggests the presence of both linear and conformational B-cell epitopes within this sequence.[2][3] Precisely identifying the amino acid residues that constitute these B-cell epitopes is vital for understanding disease mechanisms, developing diagnostic tools, and designing targeted immunotherapies. These application notes provide detailed protocols for mapping B-cell epitopes within the MOG(35-55) sequence using overlapping peptide fragments, focusing on ELISA for initial screening and Surface Plasmon Resonance (SPR) for detailed binding kinetics analysis.

Section 1: Experimental Protocols

Protocol 1.1: Synthesis of Overlapping MOG(35-55) Peptide Fragments

To identify the core epitope sequence recognized by anti-MOG antibodies, a library of overlapping peptide fragments spanning the MOG(35-55) sequence (MEVGWYRPPFSRVVHLYRNGK) is required.

Methodology:

• Design: Design a series of 10- to 15-mer peptides that span the full length of MOG(35-55). Each subsequent peptide should be offset by 1-2 amino acids from the previous one to ensure comprehensive coverage.

• Synthesis: Peptides are typically synthesized using an optimized microwave-assisted solid-phase synthetic strategy (Fmoc/tBu chemistry).[2]

• Purification & Verification: Following synthesis, peptides should be purified by reverse-phase high-performance liquid chromatography (RP-HPLC) to >95% purity. The identity of each peptide is then confirmed by mass spectrometry.[6]

Protocol 1.2: B-cell Epitope Screening by Enzyme-Linked Immunosorbent Assay (ELISA)

Solid-phase ELISA is a high-throughput method to screen sera from MOG(35-55)-immunized animals (or patient samples) against the synthesized peptide fragments to identify the primary binding region(s).[2][7]

Materials:

• High-binding 96-well ELISA plates

• Synthesized MOG(35-55) peptide fragments and full-length MOG(35-55) peptide (as a positive control)

• Coating Buffer (e.g., Carbonate-Bicarbonate buffer, pH 9.6)

• Blocking Buffer (e.g., 5% non-fat dry milk or BSA in PBS-T)

• Wash Buffer (PBS with 0.05% Tween-20, PBS-T)

• Serum samples from MOG(35-55) immunized and naive (control) animals

• Secondary Antibody (e.g., HRP-conjugated anti-mouse IgG)

• Substrate (e.g., TMB)

• Stop Solution (e.g., 2N H₂SO₄)

• Plate reader (450 nm)

Methodology:

• Coating: Dilute each peptide fragment and the full-length MOG(35-55) peptide to a final concentration of 5-10 µg/mL in Coating Buffer. Add 100 µL of each peptide solution to separate wells of the 96-well plate. Coat some wells with Coating Buffer alone to serve as a background control. Incubate overnight at 4°C.

• Washing (1): Discard the coating solution and wash the plate three times with 200 µL/well of Wash Buffer.

• Blocking: Add 200 µL/well of Blocking Buffer to prevent non-specific binding. Incubate for 2 hours at room temperature.

• Washing (2): Repeat the wash step as in step 2.

• Primary Antibody Incubation: Dilute serum samples (e.g., 1:100 to 1:1000) in Blocking Buffer. Add 100 µL of diluted sera to each well. Include sera from naive animals as a negative control. Incubate for 2 hours at room temperature.

• Washing (3): Repeat the wash step as in step 2.

• Secondary Antibody Incubation: Dilute the HRP-conjugated secondary antibody in Blocking Buffer according to the manufacturer's recommendation. Add 100 µL to each well. Incubate for 1 hour at room temperature, protected from light.

• Washing (4): Repeat the wash step as in step 2, but increase the number of washes to five to minimize background noise.

• Detection: Add 100 µL of TMB substrate to each well. Incubate at room temperature in the dark for 15-30 minutes, or until sufficient color development is observed.

• Stopping Reaction: Add 50 µL of Stop Solution to each well to quench the reaction. The color will change from blue to yellow.

• Data Acquisition: Read the optical density (OD) at 450 nm using a microplate reader within 30 minutes of adding the Stop Solution.

Protocol 1.3: Binding Affinity and Kinetics by Surface Plasmon Resonance (SPR)

SPR analysis is used to obtain quantitative data on the binding affinity (K D), association rates (k a ), and dissociation rates (k d ) of a specific monoclonal antibody (mAb) to its target epitope.[6][8] This provides a more detailed characterization than ELISA.

Materials:

• SPR instrument (e.g., Biacore)

• Sensor chip (e.g., Streptavidin-coated chip for biotinylated peptides or a CM5 chip for amine coupling)[6][9]

• Biotinylated MOG(35-55) peptide fragments

• Purified anti-MOG monoclonal antibody

• Running Buffer (e.g., PBS, pH 7.4, with 0.01% Tween)[8]

• Regeneration Solution (e.g., 100 mM NaOH or 0.1 M glycine-HCl, pH 2.8)[6][8]

Methodology:

• Chip Preparation: Immobilize the biotinylated MOG peptide fragments onto the flow cells of a streptavidin sensor chip.[6] Leave one flow cell unmodified to serve as a reference surface.

• Analyte Preparation: Prepare a series of dilutions of the purified anti-MOG mAb in Running Buffer, typically ranging from low nanomolar to micromolar concentrations.

• Binding Analysis:

  • Equilibrate the sensor chip surface by flowing Running Buffer at a constant rate (e.g., 10-30 µL/min).[6][8]

  • Inject the lowest concentration of the mAb over the reference and peptide-coated flow cells for a set association time.

  • Switch back to flowing only Running Buffer to monitor the dissociation phase.

  • Repeat the injection cycle for each concentration of the mAb, from lowest to highest.

• Regeneration: After each binding cycle, inject the Regeneration Solution to remove the bound mAb and prepare the surface for the next injection.[6]

• Data Analysis:

  • The instrument software records the binding response in Resonance Units (RU) over time, generating sensorgrams.

  • Subtract the signal from the reference flow cell from the signals of the active flow cells.

  • Fit the corrected sensorgrams to a suitable binding model (e.g., 1:1 Langmuir binding) to calculate the kinetic parameters (k a and k d ).

  • The equilibrium dissociation constant (K D ) is calculated as the ratio of k d /k a .

Section 2: Data Presentation and Interpretation

Quantitative data should be organized into clear tables to facilitate analysis and comparison.

Table 1: Example ELISA Screening Data for B-cell Epitope Mapping

This table shows hypothetical OD readings from an ELISA experiment screening serum from a MOG(35-55)-immunized mouse against overlapping 15-mer peptide fragments.

Peptide Fragment	Sequence	Position	Mean OD 450nm (±SD)
MOG 35-49	MEVGWYRPPFSRVVH	35-49	0.251 (±0.03)
MOG 37-51	VGWYRPPFSRVVHLY	37-51	0.899 (±0.07)
MOG 39-53	WYRPPFSRVVHLYRN	39-53	1.987 (±0.11)
MOG 41-55	RPPFSRVVHLYRNGK	41-55	2.104 (±0.15)
MOG 43-55 (13-mer)	PFSRVVHLYRNGK	43-55	1.153 (±0.09)
Full-length MOG 35-55	MEVGWYRPPFSRVVHLYRNGK	35-55	2.250 (±0.18)
Naive Serum Control	N/A	N/A	0.115 (±0.02)

Interpretation: The highest OD values are observed for fragments MOG(39-53) and MOG(41-55). This suggests that the core B-cell epitope is located within the sequence RPPFSRVVHLYRN .

Table 2: Example SPR Kinetic Data for mAb Binding to MOG Fragments

This table presents hypothetical kinetic data for a monoclonal antibody (mAb 8-18C5) binding to its identified epitope.[10]

Ligand (Peptide)	Analyte (mAb)	k a (1/Ms)	k d (1/s)	K D (nM)
MOG 41-55	mAb 8-18C5	2.5 x 10⁵	5.0 x 10⁻⁴	2.0
MOG 35-55	mAb 8-18C5	2.8 x 10⁵	4.2 x 10⁻⁴	1.5
Control Peptide	mAb 8-18C5	No Binding	No Binding	N/A

Interpretation: The low nanomolar K D value indicates a high-affinity interaction between the mAb and its epitope. The similar high affinity for both the core fragment (41-55) and the full-length peptide (35-55) confirms the successful identification of the epitope.

Section 3: Visualizations and Pathways

Experimental and Methodological Workflows

Diagrams created using Graphviz provide a clear visual summary of the experimental processes.

Caption: Overall workflow for B-cell epitope mapping of MOG 35-55.

Caption: Step-by-step workflow for the ELISA screening protocol.

B-cell Activation Signaling

Upon recognizing its specific epitope on the MOG(35-55) peptide, a B-cell initiates a signaling cascade. This process is essential for its activation, proliferation, and differentiation into antibody-secreting plasma cells. B-cells can also act as potent antigen-presenting cells (APCs), processing the MOG protein and presenting T-cell epitopes (like MOG 38-49) on MHC class II molecules to activate autoreactive T-cells.[11][12][13] Key signaling pathways involved in B-cell activation include the B-cell receptor (BCR) pathway and co-stimulatory pathways like Toll-like receptor (TLR) signaling, which converge on downstream effectors like NF-κB and ERK.[4][14][15]

Caption: Simplified signaling pathway of B-cell activation by MOG.

References

• 1. MOG (35-55) human peptide MEVGWYRPPFSRVVHLYRNGK [sb-peptide.com]
• 2. Epitope mapping of anti-myelin oligodendrocyte glycoprotein (MOG) antibodies in a mouse model of multiple sclerosis: microwave-assisted synthesis of the peptide antigens and ELISA screening - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Novel pathogenic epitopes of myelin oligodendrocyte glycoprotein induce experimental autoimmune encephalomyelitis in C57BL/6 mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. tandfonline.com [tandfonline.com]
• 5. Experimental Autoimmune Encephalomyelitis Animal Models Induced by Different Myelin Antigens Exhibit Differential Pharmacologic Responses to Anti-Inflammatory Drugs [immunologyresearchjournal.com]
• 6. The crystal structure of myelin oligodendrocyte glycoprotein, a key autoantigen in multiple sclerosis - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Competitive ELISA for the identification of 35-55 myelin oligodendrocyte glycoprotein immunodominant epitope conjugated with mannan - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. docs.wardoberlab.com [docs.wardoberlab.com]
• 9. Antigen-specific modulation of chronic experimental autoimmune encephalomyelitis in humanized mice by TCR-like antibody targeting autoreactive T-cell epitope | Life Science Alliance [life-science-alliance.org]
• 10. tandfonline.com [tandfonline.com]
• 11. academic.oup.com [academic.oup.com]
• 12. neuroimmunol.ucsf.edu [neuroimmunol.ucsf.edu]
• 13. JCI - Myelin oligodendrocyte glycoprotein–specific T and B cells cooperate to induce a Devic-like disease in mice [jci.org]
• 14. Innate Pathways to B cell Activation and Tolerance - PMC [pmc.ncbi.nlm.nih.gov]
• 15. MOG35-55 i.v suppresses experimental autoimmune encephalomyelitis partially through modulation of Th17 and JAK/STATs pathways - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Inducing Oral Tolerance in EAE Models with MOG Peptide 35-55

Introduction

Experimental Autoimmune Encephalomyelitis (EAE) is the most commonly used animal model for the human inflammatory demyelinating disease, multiple sclerosis (MS).[1] EAE is induced by immunizing susceptible animal strains with myelin-derived proteins or peptides, such as Myelin Oligodendrocyte Glycoprotein (MOG) peptide 35-55, which triggers an autoimmune response against the central nervous system (CNS).[2][3] Oral tolerance, a form of peripheral tolerance, is a long-standing immunological concept where oral administration of an antigen can lead to systemic unresponsiveness to that same antigen.[2] This application note details the use of MOG peptide 35-55 to induce oral tolerance and ameliorate disease in EAE models, providing a promising therapeutic strategy for autoimmune disorders like MS.[4][5]

The primary mechanism involves the gut-associated lymphoid tissue (GALT), which, upon encountering the oral antigen, can induce regulatory T cells (Tregs) and a shift from a pro-inflammatory Th1/Th17 immune response to an anti-inflammatory Th2/Treg profile.[4][5][6] Studies show that oral administration of MOG 35-55 can significantly control clinical scores, reduce CNS inflammation and demyelination, and modulate T-cell proliferation and cytokine production.[1][4][7]

Key Experimental Workflows

Two primary protocols are used for inducing oral tolerance with MOG 35-55: a prevention protocol, where the peptide is administered before disease induction, and a treatment protocol, where administration begins after disease induction.

Figure 1: Experimental workflows for prevention and treatment protocols.

Mechanism of Oral Tolerance Induction

Oral administration of MOG 35-55 peptide modulates the systemic immune response by suppressing autoreactive T cells. This is achieved by reducing pro-inflammatory Th1 and Th17 cells while inducing anti-inflammatory Th2 and regulatory T cells (Tregs).

Figure 2: Signaling pathway for MOG 35-55 induced oral tolerance.

Quantitative Data Summary

Oral MOG 35-55 administration significantly improves clinical outcomes and modulates immune markers in EAE mice.

Table 1: Clinical and Disease Parameters

Parameter	Control Group (EAE)	Prevention Group (Oral MOG)	Treatment Group (Oral MOG)	Reference
Maximal Clinical Score	1.7 - 4.3	Significantly Reduced	Significantly Reduced	[7][8]
Disease Incidence (%)	73.1 - 77.3	Significantly Reduced	Not Reported	[8]
CNS Inflammation	Severe Infiltration	Significantly Reduced	Significantly Reduced	[4][7]

| CNS Demyelination | Extensive | Significantly Reduced | Significantly Reduced |[4][7] |

Table 2: Immunological Parameters

Parameter	Control Group (EAE)	Oral MOG Group	Effect of Oral MOG	Reference
MOG-Specific T-Cell Proliferation	High	Low	Suppression	[2][7][8]
Pro-inflammatory Cytokines (IFN-γ, TNF-α, IL-17)	High	Low	Reduction	[1][4][5]
Anti-inflammatory Cytokines (IL-4, IL-10, TGF-β)	Low	High	Induction	[1][4][5]

| Regulatory T Cells (CD4+FoxP3+) | Baseline | High | Expansion |[2][8] |

Experimental Protocols

Protocol 1: EAE Induction in C57BL/6 Mice

This protocol is a standard method for inducing EAE using MOG 35-55 peptide.[9]

Materials:

• MOG 35-55 Peptide (synthesis grade)

• Complete Freund's Adjuvant (CFA) containing Mycobacterium tuberculosis H37RA (e.g., 4-5 mg/mL)[5][8]

• Pertussis toxin (PTX)

• Phosphate-Buffered Saline (PBS), sterile

• Female C57BL/6 mice, 8-10 weeks old[1][4]

Procedure:

• Antigen Emulsion Preparation: On the day of immunization, prepare an emulsion by mixing MOG 35-55 peptide and CFA. A typical final concentration is 1-2.5 mg/mL of MOG 35-55. Emulsify using two syringes connected by a Luer lock until a thick, stable emulsion is formed (a drop should not disperse in water).

• Immunization (Day 0): Subcutaneously inject each mouse with 100-200 µL of the emulsion (containing 200-250 µg of MOG 35-55) distributed over two sites on the flank.[5][8]

• PTX Administration (Day 0): Within a few hours of immunization, administer 250-500 ng of PTX intraperitoneally (i.p.) in 100-200 µL of PBS.[5][8]

• PTX Booster (Day 2): Administer a second dose of PTX (250-500 ng, i.p.) 48 hours after the initial immunization.[5][8]

• Monitoring: Begin daily monitoring of mice for clinical signs of EAE and body weight starting around day 7 post-immunization. Use a standard EAE scoring scale (0-5):

  • 0: No clinical signs

  • 1: Limp tail[8]

  • 2: Hind limb weakness or paresis[8]

  • 3: Complete hind limb paralysis[8]

  • 4: Hind limb paralysis and forelimb paresis[8]

  • 5: Moribund or death[8]

Protocol 2: Oral Administration of MOG 35-55 Peptide

This protocol can be adapted for either prevention or treatment of EAE.

Materials:

• MOG 35-55 Peptide

• Sterile PBS or water

• Oral gavage needles (20-22 gauge, ball-tipped)

Procedure:

• Peptide Preparation: Dissolve MOG 35-55 peptide in sterile PBS to a final concentration suitable for delivering the desired dose in a 100-200 µL volume. A typical dose is 250 µg per mouse.[4][5]

• Administration Schedule:

  • Prevention Protocol: Begin daily oral gavage two weeks before EAE induction (Day -14) and continue until a predetermined endpoint (e.g., 14 days post-immunization).[4][5][7]

  • Treatment Protocol: Begin daily oral gavage after EAE induction (e.g., on Day 1 or at the onset of clinical signs) and continue until a predetermined endpoint.[4][5][7]

• Gavage Technique: Carefully administer the prepared MOG 35-55 solution directly into the esophagus using an appropriate gavage needle. Ensure the mouse is properly restrained to prevent injury. The control group should receive an equal volume of the vehicle (PBS).[4][5]

Protocol 3: Assessment of T-Cell Proliferation

This assay measures the antigen-specific recall response of splenocytes.

Materials:

• Spleens from euthanized mice

• RPMI 1640 medium supplemented with 10% FBS, L-glutamine, and antibiotics

• MOG 35-55 Peptide

• [³H]-Thymidine

• 96-well round-bottom plates

• Cell harvester and scintillation counter

Procedure:

• Splenocyte Isolation: On a designated day post-immunization (e.g., Day 15 or 25), aseptically harvest spleens.[2][8] Prepare single-cell suspensions by mechanical dissociation through a 40 µm cell strainer.[8] Lyse red blood cells using an ACK lysis buffer.

• Cell Culture: Wash and resuspend splenocytes in complete RPMI medium. Plate the cells in a 96-well plate at a density of 2-5 x 10⁵ cells/well.

• Antigen Re-stimulation: Add MOG 35-55 peptide to the wells at various concentrations (e.g., 0, 10, 20, 50 µg/mL) to re-stimulate the cells.[4][8] Culture for 72-96 hours at 37°C, 5% CO₂.[4]

• Proliferation Measurement: Add 1 µCi of [³H]-Thymidine to each well for the final 18-24 hours of culture.[8]

• Data Analysis: Harvest the cells onto filter mats and measure thymidine (B127349) incorporation using a scintillation counter. Results are expressed as counts per minute (CPM) or a stimulation index. Oral tolerance is indicated by reduced proliferation in cells from MOG-fed mice compared to the control group.[2][8]

Protocol 4: Cytokine Analysis by ELISA

This protocol measures the levels of key pro- and anti-inflammatory cytokines.

Materials:

• Supernatants from re-stimulated splenocyte cultures (from Protocol 3)

• ELISA kits for IFN-γ, IL-17, TNF-α, IL-4, IL-10, and TGF-β

• ELISA plate reader

Procedure:

• Supernatant Collection: After 72 hours of re-stimulation with MOG 35-55 (20 µg/mL), collect the culture supernatants before adding [³H]-Thymidine.[4][5] Centrifuge to remove cells and debris.

• ELISA Assay: Perform the ELISA for each cytokine according to the manufacturer's instructions. This typically involves coating a plate with a capture antibody, adding samples and standards, adding a detection antibody, followed by a substrate, and finally a stop solution.

• Data Analysis: Measure the absorbance at the appropriate wavelength using a plate reader. Calculate the cytokine concentrations based on the standard curve. A shift from high IFN-γ/IL-17 to high IL-4/IL-10/TGF-β indicates successful induction of oral tolerance.[1][4][5]

References

• 1. RETRACTED: Oral Administration of Myelin Oligodendrocyte Glycoprotein Attenuates Experimental Autoimmune Encephalomyelitis through Induction of Th2/Treg Cells and Suppression of Th1/Th17 Immune Responses - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Oral Tolerance Induction in Experimental Autoimmune Encephalomyelitis with Candida utilis Expressing the Immunogenic MOG35-55 Peptide - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. RETRACTED: Oral Administration of Myelin Oligodendrocyte Glycoprotein Attenuates Experimental Autoimmune Encephalomyelitis through Induction of Th2/Treg Cells and Suppression of Th1/Th17 Immune Responses - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. mdpi.com [mdpi.com]
• 7. researchgate.net [researchgate.net]
• 8. Oral Tolerance Induction in Experimental Autoimmune Encephalomyelitis with Candida utilis Expressing the Immunogenic MOG35-55 Peptide | PLOS One [journals.plos.org]
• 9. Hooke - Protocols - EAE Induction by Active Immunization in C57BL/6 Mice [hookelabs.com]

Application of MOG Peptide 35-55 in Neurodegenerative Disease Models: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Myelin Oligodendrocyte Glycoprotein (B1211001) (MOG) peptide 35-55 is a key tool in the study of neurodegenerative diseases, particularly those with an autoimmune component like Multiple Sclerosis (MS). This synthetic peptide corresponds to an immunodominant epitope of the MOG protein, which is exclusively found in the central nervous system (CNS) on the outer surface of myelin sheaths and oligodendrocytes. Immunization of susceptible animal models, most commonly C57BL/6 mice, with MOG 35-55 peptide induces Experimental Autoimmune Encephalomyelitis (EAE), the most widely used animal model for MS.[1][2][3] EAE mimics many of the clinical and pathological features of MS, including inflammation, demyelination, and axonal damage in the CNS, making it an invaluable platform for investigating disease pathogenesis and for the preclinical evaluation of potential therapeutic agents.[3][4]

These application notes provide detailed protocols for the induction of EAE using MOG 35-55, along with data presentation standards and visualizations to aid researchers in the consistent and reproducible application of this model.

Quantitative Data Summary

The following tables summarize key quantitative parameters for the successful induction and evaluation of MOG 35-55 induced EAE in C57BL/6 mice.

Table 1: Reagents and Recommended Concentrations

Reagent	Recommended Concentration/Dose	Reference
MOG 35-55 Peptide	2 mg/mL stock solution in ddH₂O or saline	[1][5]
MOG 35-55 Peptide per mouse	150 - 300 µg	[6][7]
Complete Freund's Adjuvant (CFA)	2 mg/mL Mycobacterium tuberculosis H37RA	[1]
Pertussis Toxin (PTX)	200 - 500 ng per mouse	[1][6]

Table 2: Typical EAE Disease Course in C57BL/6 Mice

Parameter	Typical Value	Reference
Disease Onset	9 - 14 days post-immunization	[1][8]
Peak of Disease	3 - 5 days after onset	[1][8]
Disease Incidence	80 - 100%	[8][9]
Disease Course	Monophasic or Chronic	[1][6]

Table 3: Clinical Scoring for EAE

Score	Clinical Signs	Reference
0	No clinical deficit	[5]
1	Limp tail or partial tail paralysis	[5][10]
2	Hind limb weakness or full tail paralysis	[5][10]
3	Complete hind limb paralysis	[5][10]
4	Hind limb paralysis with forelimb weakness	[10]
5	Moribund or deceased	[10]

Experimental Protocols

Protocol 1: Induction of Experimental Autoimmune Encephalomyelitis (EAE) with MOG 35-55

This protocol describes the active immunization of C57BL/6 mice to induce a monophasic or chronic EAE, a model that is predominantly driven by a CD4+ T cell response.[1][7]

Materials:

• MOG 35-55 peptide (lyophilized)

• Sterile ddH₂O or physiological saline

• Complete Freund's Adjuvant (CFA) containing Mycobacterium tuberculosis H37RA

• Pertussis Toxin (PTX)

• Phosphate-buffered saline (PBS)

• Syringes (1 mL and 2 mL)

• Needles (26G or 27G)

• Female C57BL/6 mice (8-12 weeks old)

Procedure:

• Preparation of MOG 35-55 Solution:

  • Reconstitute lyophilized MOG 35-55 peptide in sterile ddH₂O or saline to a final concentration of 2 mg/mL.[1][5]

  • Aliquot and store at -20°C for future use.

• Preparation of MOG/CFA Emulsion:

  • On the day of immunization, bring the MOG 35-55 solution and CFA to room temperature.

  • Prepare an emulsion by mixing an equal volume of the 2 mg/mL MOG 35-55 solution with CFA (containing 2 mg/mL of M. tuberculosis).

  • Emulsify by repeatedly drawing the mixture into and expelling it from a syringe. A stable emulsion is formed when a drop of the mixture does not disperse in water.

• Immunization (Day 0):

  • Inject each mouse subcutaneously at two sites on the flanks with 100 µL of the MOG/CFA emulsion (total of 200 µL per mouse, containing 200 µg of MOG 35-55).[1]

  • Administer 200-400 ng of PTX in 200 µL of PBS via intraperitoneal (i.p.) injection.[1]

• Second Pertussis Toxin Injection (Day 2):

  • Administer a second dose of PTX (200-400 ng in 200 µL PBS) via i.p. injection.[1][3]

• Monitoring:

  • Monitor the mice daily for clinical signs of EAE starting from day 7 post-immunization.[11]

  • Record body weight and clinical score for each mouse according to the scale in Table 3.

  • Provide easily accessible food and water for animals showing signs of paralysis.[11]

Protocol 2: Histological Analysis of CNS Tissue

This protocol outlines the procedures for assessing inflammation and demyelination in the central nervous system of EAE mice.

Materials:

• 4% Paraformaldehyde (PFA) in PBS

• Sucrose (B13894) solutions (15% and 30% in PBS)

• Optimal Cutting Temperature (OCT) compound

• Cryostat

• Hematoxylin and Eosin (H&E) stains

• Luxol Fast Blue (LFB) stain

• Microscope

Procedure:

• Tissue Collection and Fixation:

  • At the desired time point (e.g., peak of disease), euthanize the mouse and perfuse transcardially with ice-cold PBS followed by 4% PFA.

  • Dissect the brain and spinal cord and post-fix in 4% PFA overnight at 4°C.

• Cryoprotection and Embedding:

  • Transfer the tissues to 15% sucrose in PBS until they sink, then transfer to 30% sucrose in PBS until they sink.

  • Embed the tissues in OCT compound and freeze.

• Sectioning:

  • Cut 10-20 µm thick sections using a cryostat and mount them on slides.

• Staining:

  • H&E Staining for Inflammation: Stain sections with H&E to visualize infiltrating immune cells. Inflammatory foci will appear as dense clusters of blue-stained nuclei.[12]

  • LFB Staining for Demyelination: Stain sections with LFB to visualize myelin. Demyelinated areas will appear as pale or unstained regions in contrast to the blue-stained myelinated areas.[12]

• Analysis:

  • Quantify the number and size of inflammatory infiltrates and the extent of demyelination using a microscope and appropriate image analysis software.

Visualizations

Figure 1: Signaling pathway of MOG 35-55 induced neuroinflammation.

Figure 2: Experimental workflow for MOG 35-55 induced EAE.

Figure 3: Logical relationship in the MOG 35-55 EAE model.

References

• 1. Myelin Oligodendrocyte Glycoprotein (MOG35-55) Induced Experimental Autoimmune Encephalomyelitis (EAE) in C57BL/6 Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdbioproducts.com [mdbioproducts.com]
• 3. Myelin oligodendrocyte glycoprotein (MOG35-55) induced experimental autoimmune encephalomyelitis (EAE) in C57BL/6 mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. biocytogen.com [biocytogen.com]
• 5. bio-protocol.org [bio-protocol.org]
• 6. Modeling Multiple Sclerosis in the Two Sexes: MOG35-55-Induced Experimental Autoimmune Encephalomyelitis [jove.com]
• 7. Experimental Autoimmune Encephalomyelitis Animal Models Induced by Different Myelin Antigens Exhibit Differential Pharmacologic Responses to Anti-Inflammatory Drugs [immunologyresearchjournal.com]
• 8. Hooke - Protocols - EAE Induction by Active Immunization in C57BL/6 Mice [hookelabs.com]
• 9. Consistent induction of chronic experimental autoimmune encephalomyelitis in C57BL/6 mice for the longitudinal study of pathology and repair - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Clinical course of myelin oligodendrocyte glycoprotein 35–55 induced experimental autoimmune encephalomyelitis is aggravated by glia maturation factor - PMC [pmc.ncbi.nlm.nih.gov]
• 11. search.cosmobio.co.jp [search.cosmobio.co.jp]
• 12. Hooke - Contract Research - Experimental autoimmune encephalomyelitis (EAE) [hookelabs.com]

Application Notes: Generating MOG Peptide 35-55 Specific Monoclonal Antibodies

Introduction

Myelin Oligodendrocyte Glycoprotein (B1211001) (MOG) is a critical component of the central nervous system (CNS) myelin sheath.[1] The specific peptide fragment MOG 35-55 is a well-established immunodominant epitope used to induce Experimental Autoimmune Encephalomyelitis (EAE) in C57BL/6 mice, a widely used animal model for human multiple sclerosis (MS).[2][3][4] The generation of monoclonal antibodies (mAbs) specific to the MOG 35-55 peptide is essential for studying the pathogenesis of MS, developing diagnostic tools, and evaluating potential therapeutic interventions.[5][6] These antibodies are instrumental in research areas such as analyzing immune responses, tracking disease progression, and developing antigen-specific immunotherapies.[7][8]

This document provides detailed application notes and protocols for the generation and characterization of monoclonal antibodies specific for the MOG 35-55 peptide using hybridoma technology, phage display, and single B-cell cloning techniques.

I. Antibody Generation Strategies

Several robust methods can be employed to generate MOG 35-55 specific monoclonal antibodies. The choice of method often depends on the desired antibody characteristics (e.g., affinity, epitope specificity), available resources, and downstream applications.

• Hybridoma Technology: This traditional method involves immunizing mice with the MOG 35-55 peptide, followed by the fusion of antibody-producing B-cells from the spleen with myeloma cells to create immortal hybridoma cell lines. These cell lines can then be screened to identify clones producing the desired monoclonal antibody.[9][10]

• Phage Display: This in vitro selection technique utilizes large libraries of antibody fragments (e.g., Fab or scFv) displayed on the surface of bacteriophages. The library is panned against the MOG 35-55 peptide to isolate phage clones that exhibit specific binding. The genetic material from these clones can then be used to produce recombinant antibody fragments, which can be engineered into full-length immunoglobulins.[7][8][11]

• Single B-Cell Cloning: This advanced technique allows for the isolation and culture of individual MOG 35-55-specific B-cells from immunized animals.[12] The antibody genes from these single cells are then sequenced and cloned into expression vectors to produce recombinant monoclonal antibodies. This method provides a direct link between the B-cell receptor sequence and the resulting antibody, enabling detailed repertoire analysis.[13]

II. Experimental Protocols

Protocol 1: Immunization of Mice with MOG 35-55 Peptide

This protocol describes the active induction of an immune response against MOG 35-55 in C57BL/6 mice, a necessary first step for both hybridoma and single B-cell cloning methods.

Materials:

• MOG 35-55 peptide (Sequence: MEVGWYRSPFSRVVHLYRNGK)

• Complete Freund's Adjuvant (CFA) containing Mycobacterium tuberculosis

• Pertussis Toxin (PTX)

• Phosphate Buffered Saline (PBS), sterile

• Syringes and needles

Procedure:

• Antigen Emulsion Preparation: Prepare an emulsion by mixing MOG 35-55 peptide (dissolved in sterile PBS) with an equal volume of CFA. A typical final concentration for immunization is 100-200 µg of peptide per mouse.[14][15] Emulsify by repeatedly drawing the mixture into and expelling it from a syringe until a thick, stable emulsion is formed (a drop of the emulsion should not disperse in water).

• Primary Immunization (Day 0): Anesthetize a C57BL/6 mouse. Subcutaneously inject 100-200 µL of the MOG 35-55/CFA emulsion, typically distributed over two sites on the flank.

• Pertussis Toxin Administration: Administer PTX (typically 200-400 ng per mouse) intraperitoneally (i.p.) on Day 0 and again on Day 2.[16] PTX acts as an additional adjuvant to enhance the immune response.

• Booster Immunization: A booster injection is typically given 2-3 weeks after the primary immunization. Prepare the booster antigen by emulsifying MOG 35-55 peptide in Incomplete Freund's Adjuvant (IFA).

• Final Boost: Three to four days before spleen removal for hybridoma fusion, administer a final boost of MOG 35-55 peptide in sterile PBS via an intravenous (i.v.) or intraperitoneal (i.p.) route. This stimulates the proliferation of antigen-specific B-cell plasmablasts.

• Monitoring: Monitor the mice for the development of an immune response by collecting serum samples and testing for anti-MOG 35-55 antibody titers using ELISA (see Protocol 4).

Protocol 2: Generation of mAbs via Hybridoma Technology

Materials:

• Spleen from an immunized mouse

• Myeloma cell line (e.g., SP2/0-Ag14)

• Polyethylene glycol (PEG) 1500

• DMEM (high glucose), RPMI-1640 medium

• Fetal Bovine Serum (FBS)

• HAT supplement (Hypoxanthine, Aminopterin (B17811), Thymidine)

• HT supplement (Hypoxanthine, Thymidine)

• 96-well cell culture plates

Procedure:

• Cell Preparation: Harvest the spleen from the immunized mouse under sterile conditions and prepare a single-cell suspension of splenocytes. Separately, prepare the myeloma fusion partner cells, ensuring they are in the logarithmic growth phase.

• Fusion: Mix the splenocytes and myeloma cells (typically at a ratio of 5:1 to 10:1). Co-pellet the cells by centrifugation. Add pre-warmed PEG 1500 dropwise over 1 minute to induce cell fusion, followed by the slow addition of serum-free medium to dilute the PEG.

• HAT Selection: Gently resuspend the fused cells in HAT-containing medium and plate them into multiple 96-well plates. The aminopterin in the HAT medium will kill unfused myeloma cells, while unfused splenocytes will naturally die off. Only hybrid cells (hybridomas) will survive.

• Screening: After 10-14 days, screen the supernatants from wells with visible hybridoma growth for the presence of MOG 35-55 specific antibodies using an ELISA assay (see Protocol 4).

• Cloning and Expansion: Positive hybridoma cultures should be expanded and then subcloned by limiting dilution to ensure monoclonality.

• Antibody Production: Monoclonal antibody-producing hybridomas can be expanded in larger culture volumes or injected into the peritoneal cavity of pristane-primed mice to produce ascites fluid rich in antibodies.

Protocol 3: Isolation of mAbs via Phage Display

Materials:

• A pre-made human naïve Fab or scFv phage display library.[7]

• Streptavidin-coated magnetic beads or ELISA plates.

• Biotinylated MOG 35-55 peptide.

• Blocking buffer (e.g., PBS with 2% non-fat milk or BSA).

• Wash buffer (e.g., PBST - PBS with 0.1% Tween-20).

• Elution buffer (e.g., 100 mM Triethylamine or low pH Glycine-HCl).

• E. coli host strain (e.g., TG1).

Procedure:

• Panning (Selection):

  • Immobilize biotinylated MOG 35-55 peptide on streptavidin-coated plates or beads.

  • Block non-specific binding sites.

  • Incubate the phage display library with the immobilized peptide to allow specific binders to attach.

  • Wash extensively to remove non-specific or low-affinity phages.

• Elution: Elute the specifically bound phages using an appropriate elution buffer.

• Amplification: Infect a log-phase E. coli culture with the eluted phages. Amplify the phages overnight.

• Repeat Panning Rounds: Repeat the panning, elution, and amplification cycle 3-4 times. With each round, the stringency of the washing steps can be increased to select for higher-affinity binders.

• Screening: After the final round, individual E. coli colonies are picked, and soluble antibody fragments are expressed. These are screened for binding to MOG 35-55 peptide by phage ELISA.

• Sequencing and Reformatting: The DNA from positive clones is sequenced. The variable heavy (VH) and light (VL) chain genes are then subcloned into an appropriate expression vector (e.g., containing a human IgG1 Fc region) to produce full-length monoclonal antibodies in a suitable expression system (e.g., CHO or HEK293 cells).[7][8]

Protocol 4: Characterization of Monoclonal Antibodies

A. Enzyme-Linked Immunosorbent Assay (ELISA)

Purpose: To screen hybridoma supernatants or purified antibodies for binding specificity to MOG 35-55.

Procedure:

• Coating: Coat 96-well ELISA plates with MOG 35-55 peptide (1-10 µg/mL in coating buffer) overnight at 4°C. To test for specificity, coat other wells with an irrelevant control peptide.

• Blocking: Wash the plates and block non-specific binding sites with a blocking buffer for 1-2 hours at room temperature.

• Incubation: Add hybridoma supernatants or dilutions of purified antibody to the wells and incubate for 1-2 hours.

• Detection: Wash the plates. Add a horseradish peroxidase (HRP)-conjugated secondary antibody (e.g., anti-mouse IgG-HRP) and incubate for 1 hour.

• Development: Wash the plates. Add TMB substrate and allow color to develop. Stop the reaction with sulfuric acid.

• Analysis: Read the absorbance at 450 nm. A high signal in the MOG 35-55 coated wells compared to control wells indicates specific binding.

B. Flow Cytometry

Purpose: To confirm antibody binding to cell-surface MOG or MOG-peptide presented by Antigen Presenting Cells (APCs).[17]

Procedure:

• Cell Preparation: Use a cell line that expresses full-length MOG or APCs that have been pulsed with the MOG 35-55 peptide.

• Staining: Incubate the cells with the generated monoclonal antibody (or a suitable control) on ice.

• Secondary Staining: Wash the cells and incubate with a fluorescently-labeled secondary antibody (e.g., FITC- or PE-conjugated anti-mouse IgG).

• Analysis: Wash the cells and analyze them on a flow cytometer. A shift in fluorescence intensity compared to cells stained with a control antibody indicates specific binding.

III. Data Presentation

Quantitative data from antibody generation and characterization experiments should be clearly summarized for comparison.

Table 1: Representative Immunization & EAE Induction Parameters

Parameter	Value/Concentration	Reference
Immunizing Peptide	MOG 35-55	[3][14]
Peptide Dose	100 - 200 µ g/mouse	[14][15]
Adjuvant	Complete Freund's Adjuvant (CFA)	[3]
Pertussis Toxin Dose	200 - 400 ng/mouse	[16]

| Antibody Dose for in vivo studies | 200 µ g/mouse (i.v. or i.p.) |[8][14] |

Table 2: Example T-Cell Proliferation Response to MOG 35-55

Cell Type	MOG 35-55 Concentration	Proliferation (cpm, mean ± SD)	Reference
Purified CD4+ T-cells	20 µg/mL	63,953 ± 3284	[17]
Purified CD8+ T-cells	20 µg/mL	21,526 ± 1236	[17]

| Control (No Peptide) | 0 µg/mL | < 1,000 |[17] |

IV. Visualization of Experimental Workflows

References

• 1. frontiersin.org [frontiersin.org]
• 2. jpt.com [jpt.com]
• 3. Active Induction of Experimental Autoimmune Encephalomyelitis (EAE) with MOG35-55 in the Mouse - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. mdbioproducts.com [mdbioproducts.com]
• 5. Mouse MOG (35-55) peptide - CAS 163913-87-9 - EAE induction [sb-peptide.com]
• 6. Myelin Oligodendrocyte Glycoprotein (MOG)35–55 Mannan Conjugate Induces Human T-Cell Tolerance and Can Be Used as a Personalized Therapy for Multiple Sclerosis - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Antigen-specific modulation of chronic experimental autoimmune encephalomyelitis in humanized mice by TCR-like antibody targeting autoreactive T-cell epitope - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Antigen-specific modulation of chronic experimental autoimmune encephalomyelitis in humanized mice by TCR-like antibody targeting autoreactive T-cell epitope | Life Science Alliance [life-science-alliance.org]
• 9. researchgate.net [researchgate.net]
• 10. T-cell hybridoma specific for myelin oligodendrocyte glycoprotein-35-55 peptide produced from HLA-DRB1*1501-transgenic mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Application of antibody phage display to identify potential antigenic neural precursor cell proteins - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Frontiers | A Spontaneous Model of Experimental Autoimmune Encephalomyelitis Provides Evidence of MOG-Specific B Cell Recruitment and Clonal Expansion [frontiersin.org]
• 13. Single-cell approaches to investigate B cells and antibodies in autoimmune neurological disorders - PMC [pmc.ncbi.nlm.nih.gov]
• 14. neurology.org [neurology.org]
• 15. docs.wardoberlab.com [docs.wardoberlab.com]
• 16. austinpublishinggroup.com [austinpublishinggroup.com]
• 17. Characterization of myelin oligodendrocyte glycoprotein (MOG)35–55-specific CD8+ T cells in experimental autoimmune encephalomyelitis - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes: Profiling Cytokine Responses in EAE using MOG 35-55 Peptide

Introduction

Experimental Autoimmune Encephalomyelitis (EAE) is the most widely utilized animal model for the human inflammatory demyelinating disease of the central nervous system (CNS), Multiple Sclerosis (MS).[1][2][3] EAE models are invaluable for investigating the pathogenesis of neuroinflammation and for the preclinical evaluation of potential therapeutic agents. The model is characterized by an autoimmune response against myelin antigens, leading to leukocyte infiltration into the CNS, demyelination, and axonal damage.[4] A common and robust method for inducing EAE is through the immunization of C57BL/6 mice with Myelin Oligodendrocyte Glycoprotein (B1211001) (MOG) peptide 35-55.[2][5][6]

This peptide induces a T-cell-mediated autoimmune response, primarily driven by CD4+ T helper (Th) cells, which differentiate into distinct subsets based on their cytokine expression profiles.[5][6] The key subsets involved in EAE pathogenesis are Th1 cells, producing pro-inflammatory cytokines like Interferon-gamma (IFN-γ), and Th17 cells, which secrete Interleukin-17 (IL-17).[7][8] Conversely, Th2 cells, producing cytokines like Interleukin-4 (IL-4), and regulatory T cells (Tregs), producing Interleukin-10 (IL-10), are generally associated with ameliorating the disease. Therefore, analyzing the cytokine profile in response to MOG 35-55 is a critical tool for understanding disease mechanisms and assessing the efficacy of immunomodulatory therapies.

Key Cytokine Profiles in MOG 35-55 Induced EAE

• Th1 Cytokines (Pro-inflammatory): IFN-γ is a hallmark cytokine of the Th1 response and plays a significant, albeit complex, role in EAE. It activates macrophages and contributes to inflammation within the CNS.[8] Tumor Necrosis Factor-alpha (TNF-α) is another potent pro-inflammatory cytokine involved in the EAE pathological cascade.[8]

• Th17 Cytokines (Pro-inflammatory): IL-17 is a key pathogenic cytokine in EAE, promoting the recruitment of neutrophils and other inflammatory cells to the CNS and disrupting the blood-brain barrier.[7][8] The IL-23/IL-17 axis is considered essential for the development of EAE.[7]

• Th2 and Regulatory Cytokines (Anti-inflammatory): IL-4, the signature cytokine of Th2 cells, generally has a protective role by inhibiting Th1 and Th17 differentiation.[8] IL-10 is a potent anti-inflammatory cytokine, produced by various cell types including Tregs, that suppresses the activity of pathogenic T cells and is associated with disease remission.[7][9]

Data Presentation: Cytokine Levels in MOG 35-55 EAE

The following table summarizes representative data on cytokine production from splenocytes of MOG 35-55-immunized EAE mice after in vitro restimulation with the MOG 35-55 peptide.

Cytokine	EAE Control Group (pg/mL)	Tolerized/Treated Group (pg/mL)	Method	Reference
IL-17	2102.8 ± 306.2	649.5 ± 69.3	ELISA	[7]
IFN-γ	1503.5 ± 123.5	621.1 ± 141.3	ELISA	[7]
IL-10	8.4 ± 12.0	129.4 ± 16.8	ELISA	[7]
IL-27p28	425.5 ± 80.6	1152.5 ± 208.3	ELISA	[7]
IFN-γ	1451.3 ± 59.4 (CD4+ T cells)	803.3 ± 39.2 (CD8+ T cells)	ELISA	[10][11]
IL-4	298.6 ± 7.7 (CD4+ T cells)	245.5 ± 11.8 (CD8+ T cells)	ELISA	[10][11]

Note: Values are presented as mean ± standard deviation or standard error of the mean, as reported in the cited literature. These values can vary significantly between laboratories depending on the specific protocol, mouse strain, and disease severity.

Visualization of Experimental Workflow and Signaling Pathways

Caption: Experimental workflow for EAE induction and cytokine profile analysis.

Caption: T helper cell differentiation signaling pathways.

Experimental Protocols

Protocol 1: Induction of EAE in C57BL/6 Mice with MOG 35-55

This protocol describes the active induction of a monophasic EAE disease course.[1][5]

Materials:

• MOG 35-55 Peptide (synthesis purity >95%)

• Complete Freund's Adjuvant (CFA) containing Mycobacterium tuberculosis H37Ra (e.g., 4 mg/mL)

• Pertussis toxin (PTx)

• Sterile Phosphate-Buffered Saline (PBS)

• Female C57BL/6 mice, 8-12 weeks old

• Two 1 mL Luer-lock syringes

• One emulsifying needle or Luer-lock connector

Procedure:

• Preparation of MOG 35-55/CFA Emulsion (Day 0):

  • Dissolve MOG 35-55 peptide in sterile PBS to a final concentration of 2 mg/mL.

  • In a sterile environment, draw 100 µL of the MOG 35-55 solution into one syringe and 100 µL of CFA into a second syringe.

  • Connect the two syringes using an emulsifying needle or connector.

  • Force the contents back and forth between the syringes for at least 10-15 minutes until a thick, white, stable emulsion is formed. A stable emulsion will not separate when a drop is placed in water.

  • Keep the emulsion on ice to maintain its stability. This volume is sufficient for one mouse (200 µg of MOG).[5]

• Immunization (Day 0):

  • Anesthetize the mouse using an appropriate method (e.g., isoflurane).

  • Inject a total of 200 µL of the MOG/CFA emulsion subcutaneously, distributed over two sites on the upper back/flanks of the mouse (100 µL per site).[4]

• Pertussis Toxin Administration (Day 0 and Day 2):

  • Dilute PTx in sterile PBS to a concentration of 2 µg/mL.

  • Within 2 hours of the MOG/CFA immunization, administer 200 ng of PTx (100 µL of the 2 µg/mL solution) via intraperitoneal (i.p.) injection.[4]

  • Repeat the PTx injection 48 hours later (Day 2).[6]

• Monitoring:

  • Begin daily monitoring of mice for clinical signs of EAE and body weight starting around day 7 post-immunization.

  • Use a standard EAE scoring system:

    • 0: No clinical signs

    • 1: Limp tail

    • 2: Hind limb weakness or waddling gait

    • 3: Partial hind limb paralysis

    • 4: Complete hind limb paralysis

    • 5: Moribund state or death

  • Provide supportive care (e.g., moistened food and water on the cage floor) for animals with severe paralysis.

Protocol 2: Isolation and Restimulation of Splenocytes

Materials:

• RPMI-1640 medium supplemented with 10% Fetal Bovine Serum (FBS), 1% Penicillin-Streptomycin, and 2-mercaptoethanol

• ACK lysis buffer (for red blood cell lysis)

• 70 µm cell strainer

• MOG 35-55 peptide solution (for restimulation)

Procedure:

• Spleen Harvesting:

  • At the desired time point (e.g., peak of disease, typically 16-20 days post-immunization), humanely euthanize the mouse.

  • Aseptically remove the spleen and place it in a petri dish containing cold RPMI medium.

• Cell Suspension Preparation:

  • Mechanically dissociate the spleen by gently mashing it through a 70 µm cell strainer using the plunger of a syringe.

  • Wash the strainer with RPMI medium to collect the remaining cells.

  • Centrifuge the cell suspension at 300 x g for 5-7 minutes.

• Red Blood Cell Lysis:

  • Discard the supernatant and resuspend the cell pellet in 1-2 mL of ACK lysis buffer.

  • Incubate for 3-5 minutes at room temperature.

  • Add 10 mL of RPMI medium to stop the lysis and centrifuge again.

• Cell Counting and Plating:

  • Resuspend the cell pellet in complete RPMI medium.

  • Count the viable cells using a hemocytometer and Trypan blue exclusion.

  • Plate the cells in a 96-well round-bottom plate at a density of 5 x 10^5 to 1 x 10^6 cells/well.[12]

• Antigen Restimulation:

  • Add MOG 35-55 peptide to the wells at a final concentration of 10-25 µg/mL.[7][12] Include wells with no peptide as a negative control.

  • Incubate the plate at 37°C in a 5% CO2 incubator.

  • For ELISA: Incubate for 72 hours, then collect the cell-free supernatant for analysis.[7][13]

  • For Intracellular Cytokine Staining: See Protocol 3.

Protocol 3: Cytokine Analysis by ELISA and Intracellular Flow Cytometry

A. ELISA for Secreted Cytokines

Procedure:

• Collect supernatants from the 72-hour restimulation culture (Protocol 2, Step 5).

• Centrifuge the plate to pellet any cells and carefully transfer the supernatant to a new plate or tubes. Store at -80°C until analysis.

• Quantify the concentration of cytokines (e.g., IFN-γ, IL-17, IL-4, IL-10) using commercially available ELISA kits, following the manufacturer’s instructions.[12][14]

B. Intracellular Cytokine Staining (ICS) for Flow Cytometry

Procedure:

• Short-term Restimulation:

  • After isolating splenocytes (Protocol 2), culture the cells with MOG 35-55 peptide (25 µg/mL) as described.[12]

  • For the final 4-5 hours of a total 16-hour culture, add a protein transport inhibitor cocktail (containing Brefeldin A and Monensin) to the culture.[12][15] This traps cytokines inside the cells. A common alternative stimulation for ICS is using PMA and Ionomycin for 4-5 hours.[13]

• Cell Surface Staining:

  • Harvest the cells and wash them with FACS buffer (PBS + 2% FBS).

  • Stain for cell surface markers (e.g., anti-CD4, anti-CD8) by incubating with fluorescently-conjugated antibodies for 30 minutes at 4°C in the dark.[12]

• Fixation and Permeabilization:

  • Wash the cells to remove unbound antibodies.

  • Resuspend the cells in a fixation/permeabilization solution (commercially available kits are recommended) and incubate according to the manufacturer's protocol. This step fixes the cells and creates pores in the cell membrane to allow antibodies to enter.

• Intracellular Staining:

  • Wash the cells with permeabilization buffer.

  • Resuspend the cells in permeabilization buffer containing fluorescently-conjugated anti-cytokine antibodies (e.g., anti-IFN-γ, anti-IL-17A).[12]

  • Incubate for 30-45 minutes at 4°C in the dark.

• Acquisition and Analysis:

  • Wash the cells one final time with permeabilization buffer, then resuspend in FACS buffer.

  • Acquire the samples on a flow cytometer.

  • Analyze the data using appropriate software by first gating on the lymphocyte population, then on CD4+ T cells, and finally quantifying the percentage of cells positive for IFN-γ and IL-17.[7]

References

• 1. Active Induction of Experimental Autoimmune Encephalomyelitis (EAE) with MOG35-55 in the Mouse - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. bio-protocol.org [bio-protocol.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. oncotarget.com [oncotarget.com]
• 5. Myelin Oligodendrocyte Glycoprotein (MOG35-55) Induced Experimental Autoimmune Encephalomyelitis (EAE) in C57BL/6 Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 6. redoxis.se [redoxis.se]
• 7. MOG35-55 i.v suppresses experimental autoimmune encephalomyelitis partially through modulation of Th17 and JAK/STATs pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 8. RETRACTED: Oral Administration of Myelin Oligodendrocyte Glycoprotein Attenuates Experimental Autoimmune Encephalomyelitis through Induction of Th2/Treg Cells and Suppression of Th1/Th17 Immune Responses - PMC [pmc.ncbi.nlm.nih.gov]
• 9. biorxiv.org [biorxiv.org]
• 10. Characterization of myelin oligodendrocyte glycoprotein (MOG)35–55-specific CD8+ T cells in experimental autoimmune encephalomyelitis - PMC [pmc.ncbi.nlm.nih.gov]
• 11. mednexus.org [mednexus.org]
• 12. dovepress.com [dovepress.com]
• 13. Hooke - Contract Research - Experimental autoimmune encephalomyelitis (EAE) [hookelabs.com]
• 14. mdpi.com [mdpi.com]
• 15. Regulatory T Cells and Their Derived Cytokine, Interleukin-35, Reduce Pain in Experimental Autoimmune Encephalomyelitis | Journal of Neuroscience [jneurosci.org]

Application Notes and Protocols for MOG Peptide 35-55 Administration in Therapeutic Tolerance Induction

For Researchers, Scientists, and Drug Development Professionals

Introduction

Myelin Oligodendrocyte Glycoprotein (B1211001) (MOG) peptide 35-55 is a key immunodominant epitope used to induce Experimental Autoimmune Encephalomyelitis (EAE) in mice, an animal model that shares many pathological and immunological features with human multiple sclerosis (MS).[1][2][3] Paradoxically, administration of this same peptide under specific conditions can induce a state of antigen-specific immune tolerance, offering a promising therapeutic avenue for autoimmune diseases like MS.[4] This document provides detailed application notes and experimental protocols for the administration of MOG peptide 35-55 to induce therapeutic tolerance, aimed at researchers, scientists, and professionals in drug development. The protocols and data presented are compiled from various studies and are intended to serve as a comprehensive guide for designing and executing experiments in this field.

The primary mechanisms underlying MOG 35-55-induced tolerance involve the induction of anergy in encephalitogenic T cells, the generation and expansion of regulatory T cells (Tregs), and a shift in cytokine profiles from pro-inflammatory to anti-inflammatory.[2][4][5] The route of administration, dosage, and timing of peptide delivery are critical factors that determine the immunological outcome.

Data Presentation: MOG Peptide 35-55 Administration for Tolerance Induction

The following tables summarize quantitative data from various studies on the administration of MOG peptide 35-55 for inducing therapeutic tolerance in EAE models.

Table 1: Prophylactic (Preventive) Administration of MOG Peptide 35-55

Mouse Strain	Administration Route	MOG 35-55 Dose	Treatment Schedule	Key Outcomes	Reference
C57BL/6	Oral Gavage	250 µ g/day	Daily for two weeks prior to EAE induction until 14 days post-induction	Reduced clinical scores	[6]
C57BL/6	Intraperitoneal (liposome-encapsulated)	0.5 mg/ml (200 µl)	Single dose two days before EAE induction	Attenuated disease progression	[7]
C57BL/6	Intradermal (conjugated to oxidized mannan)	Not specified	Not specified	Protection against clinical and pathological features of EAE	[4]

Table 2: Therapeutic Administration of MOG Peptide 35-55

Mouse Strain	Administration Route	MOG 35-55 Dose	Treatment Schedule	Key Outcomes	Reference
C57BL/6	Intravenous	150 µ g/injection	Days 0, 3, and 6 post-immunization	Very mild clinical signs of EAE, reduced IL-17 production	[8]
C57BL/6	Intravenous	200 µ g/injection	Days 14, 17, and 21 post-immunization	Significantly reduced clinical scores	[9]
C57BL/6	Oral Gavage	200 µ g/injection	Days 14, 16, and 18 post-immunization	Milder disease	[9]
C57BL/6	Intraperitoneal (liposome-encapsulated)	0.5 mg/ml (200 µl)	Single dose after onset of clinical symptoms	Attenuated disease progression	[7]
HLA-DR2b Transgenic	Intradermal (conjugated to oxidized mannan)	Not specified	Not specified	Reversed clinical symptoms, reduced spinal cord inflammation and demyelination	[4]

Experimental Protocols

Induction of Experimental Autoimmune Encephalomyelitis (EAE)

This protocol describes the standard method for inducing EAE in C57BL/6 mice using MOG 35-55 peptide.

Materials:

• MOG 35-55 peptide (Sequence: MEVGWYRSPFSRVVHLYRNGK)

• Complete Freund's Adjuvant (CFA) containing Mycobacterium tuberculosis H37Ra

• Pertussis toxin (PTX)

• Phosphate Buffered Saline (PBS), sterile

• Syringes and needles

Procedure:

• Preparation of MOG 35-55/CFA Emulsion:

  • Dissolve MOG 35-55 peptide in sterile PBS to a final concentration of 2 mg/ml.

  • Prepare CFA containing 4 mg/ml of M. tuberculosis.

  • In a sterile glass tube, mix equal volumes of the MOG 35-55 solution and CFA.

  • Emulsify the mixture by repeatedly drawing it up and expelling it from a syringe until a thick, stable emulsion is formed. A drop of the emulsion should not disperse when placed in water.

• Immunization:

  • Anesthetize 8-12 week old female C57BL/6 mice.

  • Inject 100 µl of the MOG 35-55/CFA emulsion subcutaneously (s.c.) into the flank of each mouse on day 0. This delivers 100 µg of MOG 35-55 peptide.

• Pertussis Toxin Administration:

  • Administer 200-300 ng of PTX in 200 µl of PBS via intraperitoneal (i.p.) injection on day 0 and day 2 post-immunization.[3][7]

• Monitoring:

  • Monitor the mice daily for clinical signs of EAE starting from day 7 post-immunization.

  • Use a standard scoring system: 0, no clinical signs; 1, limp tail; 2, hind limb weakness; 3, hind limb paralysis; 4, forelimb and hind limb paralysis; 5, moribund.[10]

Therapeutic Tolerance Induction via Intravenous Administration of MOG 35-55

This protocol is designed to induce tolerance after the initiation of the autoimmune response.

Materials:

• MOG 35-55 peptide

• Sterile PBS

• Syringes and needles

Procedure:

• Preparation of MOG 35-55 Solution:

  • Dissolve MOG 35-55 peptide in sterile PBS to a final concentration of 1.5 mg/ml.

• Administration:

  • On days 0, 3, and 6 post-EAE induction, inject 100 µl of the MOG 35-55 solution (150 µg) intravenously (i.v.) into the tail vein of the mice.[8]

  • Alternatively, for established disease, administer 200 µg of MOG 35-55 in 100 µl of PBS on days 14, 17, and 21 post-immunization.[9]

• Monitoring and Analysis:

  • Monitor clinical scores daily.

  • At the end of the experiment, spleens and lymph nodes can be harvested for T cell proliferation assays and cytokine analysis. The central nervous system can be analyzed for cellular infiltration and demyelination.

T Cell Proliferation Assay

This assay measures the proliferative response of MOG 35-55-specific T cells.

Materials:

• Spleens from experimental mice

• RPMI 1640 medium supplemented with 10% FBS, L-glutamine, and penicillin/streptomycin

• MOG 35-55 peptide

• [³H]-thymidine or other proliferation assay reagents (e.g., CFSE)

• 96-well cell culture plates

Procedure:

• Splenocyte Isolation:

  • Aseptically remove the spleens from the mice and place them in a sterile petri dish with culture medium.

  • Gently mash the spleens through a 70 µm cell strainer to obtain a single-cell suspension.

  • Lyse red blood cells using an ACK lysis buffer.

  • Wash the splenocytes with culture medium and resuspend to a final concentration of 2 x 10⁶ cells/ml.

• Cell Culture and Stimulation:

  • Plate 100 µl of the cell suspension (2 x 10⁵ cells) into each well of a 96-well plate.

  • Add 100 µl of culture medium containing MOG 35-55 peptide at various concentrations (e.g., 0, 10, 20, 50 µg/ml) to the wells.

  • Incubate the plate at 37°C in a humidified 5% CO₂ incubator for 72 hours.

• Measurement of Proliferation:

  • For [³H]-thymidine incorporation, add 1 µCi of [³H]-thymidine to each well 18 hours before harvesting.

  • Harvest the cells onto glass fiber filters and measure the incorporated radioactivity using a scintillation counter.

  • A significant reduction in T cell proliferation in response to MOG 35-55 in treated mice compared to controls indicates the induction of tolerance.[2]

Signaling Pathways and Experimental Workflows

Signaling Pathway for MOG 35-55 Induced Tolerance

The induction of tolerance to MOG 35-55 involves a complex interplay of cellular and molecular signals that shift the immune response from an inflammatory to a regulatory state. This can involve the induction of T cell anergy or the generation of regulatory T cells (Tregs).

Caption: MOG 35-55 tolerance induction pathway.

Experimental Workflow for Evaluating Therapeutic Tolerance

This workflow outlines the key steps in an experiment designed to assess the efficacy of MOG 35-55 peptide in inducing therapeutic tolerance in the EAE model.

Caption: Workflow for MOG 35-55 tolerance studies.

Conclusion

The administration of MOG peptide 35-55 presents a potent and specific approach for inducing therapeutic tolerance in the EAE model, with significant implications for the development of antigen-specific immunotherapies for multiple sclerosis. The success of these strategies is highly dependent on the careful optimization of administration protocols, including the route, dose, and timing of peptide delivery. The detailed protocols and compiled data in this document provide a solid foundation for researchers to design and conduct their own investigations into the mechanisms and applications of MOG 35-55-induced tolerance. Further research, including the use of modified peptides and novel delivery systems, will continue to advance this promising therapeutic strategy.[5][11]

References

• 1. Mouse MOG (35-55) peptide - CAS 163913-87-9 - EAE induction [sb-peptide.com]
• 2. Oral Tolerance Induction in Experimental Autoimmune Encephalomyelitis with Candida utilis Expressing the Immunogenic MOG35-55 Peptide | PLOS One [journals.plos.org]
• 3. Myelin Oligodendrocyte Glycoprotein (MOG35-55) Induced Experimental Autoimmune Encephalomyelitis (EAE) in C57BL/6 Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Frontiers | Mannan-MOG35-55 Reverses Experimental Autoimmune Encephalomyelitis, Inducing a Peripheral Type 2 Myeloid Response, Reducing CNS Inflammation, and Preserving Axons in Spinal Cord Lesions [frontiersin.org]
• 5. Regulation of polyclonal T cell responses by an MHC anchor-substituted variant of myelin oligodendrocyte glycoprotein 35-55 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. RETRACTED: Oral Administration of Myelin Oligodendrocyte Glycoprotein Attenuates Experimental Autoimmune Encephalomyelitis through Induction of Th2/Treg Cells and Suppression of Th1/Th17 Immune Responses [mdpi.com]
• 7. Reprogramming autoimmunity: inducing antigen-specific tolerance via apoptotic mimicry in an experimental model of multiple sclerosis | springermedizin.de [springermedizin.de]
• 8. MOG35-55 i.v suppresses experimental autoimmune encephalomyelitis partially through modulation of Th17 and JAK/STATs pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Frontiers | Induction of Peripheral Tolerance in Ongoing Autoimmune Inflammation Requires Interleukin 27 Signaling in Dendritic Cells [frontiersin.org]
• 10. academic.oup.com [academic.oup.com]
• 11. mdpi.com [mdpi.com]

Technical Notes & Optimization

Technical Support Center: Troubleshooting MOG35-55 Induced EAE

This technical support guide provides troubleshooting advice and frequently asked questions (FAQs) for researchers encountering low disease incidence in the Experimental Autoimmune Encephalomyelitis (EAE) model induced by Myelin Oligodendrocyte Glycoprotein (MOG) peptide 35-55.

Frequently Asked Questions (FAQs)

Q1: We are observing a low incidence of EAE in our C57BL/6 mice after immunization with MOG35-55. What are the potential causes and how can we troubleshoot this?

Low EAE incidence is a common challenge and can stem from several factors throughout the experimental protocol. Here are the key areas to investigate:

• Reagent Quality and Preparation:

  • MOG35-55 Peptide: Ensure the peptide is of high purity (>90%) and stored correctly (lyophilized at -20°C).[1] Reconstitute the peptide in sterile, endotoxin-free ddH₂O or PBS to a stock concentration of 2 mg/mL.[2]

  • Complete Freund's Adjuvant (CFA): The concentration of Mycobacterium tuberculosis in CFA is critical. An optimal concentration can range from 1-5 mg/mL.[2] It is advisable to titrate the CFA concentration to find the optimal dose for your specific laboratory conditions, while adhering to institutional animal care and use committee (IACUC) guidelines, which may restrict concentrations to 2 mg/mL or less.[2]

  • Pertussis Toxin (PTx): PTx batches can vary in potency, which significantly impacts EAE development.[3][4] It is crucial to adjust the PTx dosage based on the potency of the specific lot being used.[3] A typical dose is administered on the day of immunization and again 48 hours later.[2]

• Emulsion Preparation and Administration:

  • Emulsification: A stable water-in-oil emulsion is critical for a robust immune response.[2] The mixing of the MOG35-55 peptide solution and CFA should be thorough, often for at least 10 minutes, until a thick, stable emulsion is formed.[2] A common method involves using two syringes connected by a three-way stopcock.[2][5]

  • Injection Technique: Subcutaneous injections should be performed by an experienced individual to minimize stress on the animals and ensure proper administration.[2] The injection should create a palpable, persistent bulbous mass under the skin.[2] Administering the emulsion at two different sites on the hind flanks is a common practice.[2]

• Animal-Related Factors:

  • Mouse Strain: C57BL/6 mice are a commonly used and susceptible strain for MOG35-55 induced EAE.[2][6] However, substrains and genetic drift can influence susceptibility. Ensure you are using a reliable C57BL/6 substrain (e.g., C57BL/6J).[3] BALB/c mice, for instance, are generally resistant to EAE induction with MOG35-55 alone.[7]

  • Age and Sex: The age of the mice at immunization can impact disease incidence and severity. Mice are often immunized at 6-8 weeks of age.[8] Some studies suggest that female mice may develop a more aggressive form of EAE.[9]

  • Animal Health and Husbandry: The overall health and environment of the mice can influence their immune response.[10] Maintaining a consistent and stress-free environment is important. A defined, low-fermentative diet has been shown to increase the uniformity of the EAE response.[5]

Q2: The clinical scores of our EAE mice are consistently low, even in the animals that do develop the disease. How can we increase the severity of the EAE?

Several factors can be adjusted to modulate the severity of EAE:

• Antigen Dose: The amount of MOG35-55 peptide administered per mouse can be varied to influence disease severity.[2] If severity is low, consider increasing the dose of the MOG peptide.

• Pertussis Toxin (PTx) Dosage: The dose of PTx has a direct, dose-dependent effect on EAE development.[3][4] Carefully titrating the PTx dose, while considering the potency of the batch, can help achieve a more severe disease phenotype.[3]

• Adjuvant Concentration: Increasing the concentration of Mycobacterium tuberculosis within the CFA can lead to a stronger inflammatory response and more severe EAE.[2] However, this must be balanced with animal welfare guidelines.[2]

• Emulsion Quality: Ensuring a stable and properly formed emulsion is crucial not only for incidence but also for the severity of the disease.[5] Sonication of the inoculum has been reported to improve the uniformity and severity of the response.[5]

Q3: We are observing significant variability in EAE incidence and severity between experiments. What steps can we take to improve reproducibility?

Variability is a known challenge in the EAE model. To improve consistency:

• Standardize Protocols: Meticulously standardize all aspects of the protocol, from reagent preparation to animal handling and scoring.

• Emulsion Standardization: The preparation of the MOG/CFA emulsion is a critical step that is difficult to standardize but essential for reproducibility.[5][9]

• Blinded Scoring: To reduce bias, clinical scoring of the mice should be performed by an individual who is blinded to the experimental groups.[2]

• Consistent Animal Supply: Use mice from the same source, of the same age and sex, and house them under consistent environmental conditions.[2]

• PTx Potency Consideration: Always account for the potency of new batches of PTx, as this is a major source of variability.[3]

Experimental Protocols & Data

Standard Protocol for MOG35-55 EAE Induction in C57BL/6 Mice

This protocol is a synthesis of commonly used methods.[2][11][12]

Materials:

• MOG35-55 Peptide (lyophilized)

• Complete Freund's Adjuvant (CFA) containing Mycobacterium tuberculosis H37Ra

• Pertussis Toxin (PTx) (lyophilized)

• Sterile PBS or ddH₂O

• Female C57BL/6 mice (6-8 weeks old)[8]

Procedure:

• Reagent Preparation:

  • MOG35-55 Solution: Dissolve lyophilized MOG35-55 in sterile PBS or ddH₂O to a final concentration of 2 mg/mL.[2] Store at -20°C.

  • CFA Preparation: Ensure the CFA contains the desired concentration of M. tuberculosis (e.g., 4-5 mg/mL).[8]

  • Pertussis Toxin Solution: Reconstitute lyophilized PTx in sterile PBS to the desired concentration (e.g., 5 µg/mL).[9]

• Emulsion Preparation:

  • In a sterile environment, draw equal volumes of the MOG35-55 solution and CFA into two separate syringes.

  • Connect the syringes with a three-way stopcock.

  • Forcefully mix the contents between the two syringes for at least 10 minutes until a stable, white, viscous emulsion is formed. A drop of the emulsion should not disperse when placed in water.

• Immunization (Day 0):

  • Anesthetize the mice.

  • Inject 100 µL of the emulsion subcutaneously into two sites on the hind flanks (total volume of 200 µL per mouse).[2]

  • Administer PTx (e.g., 200 ng in 200 µL PBS) intraperitoneally (i.p.).[2][8]

• Second PTx Injection (Day 2):

  • Administer a second dose of PTx (e.g., 200 ng in 200 µL PBS) i.p.[2][8]

• Clinical Scoring:

  • Monitor the mice daily for clinical signs of EAE starting from day 7 post-immunization.

  • Use a standardized scoring system (see Table 2).

Quantitative Data Summary

Table 1: Recommended Reagent Concentrations and Dosages for EAE Induction

Reagent	Concentration	Dosage per Mouse	Reference
MOG35-55 Peptide	2 mg/mL in PBS/ddH₂O	150-300 µg	[2][8]
M. tuberculosis in CFA	1-5 mg/mL	100 µL of emulsion	[2]
Pertussis Toxin (PTx)	Varies by lot potency	100-200 ng per injection	[8][13]

Table 2: Standard EAE Clinical Scoring System

Score	Clinical Signs	Reference
0	No clinical deficit	[14]
1	Partial tail paralysis	[14]
2	Full tail paralysis	[14]
3	Partial hindlimb paralysis	[14]
4	Full hindlimb paralysis	[15]
5	Moribund or dead	[15]

Visualizations

Caption: Workflow for inducing EAE with MOG35-55.

Caption: Logical steps for troubleshooting low EAE incidence.

References

• 1. jpt.com [jpt.com]
• 2. Myelin Oligodendrocyte Glycoprotein (MOG35-55) Induced Experimental Autoimmune Encephalomyelitis (EAE) in C57BL/6 Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 3. An optimized and validated protocol for inducing chronic experimental autoimmune encephalomyelitis in C57BL/6J mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Experimental Autoimmune Encephalomyelitis KIT - SB PEPTIDE [sb-peptide.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. MOG35-55 induced EAE Mice Model - Creative Biolabs [creative-biolabs.com]
• 7. Frontiers | Murine Cytomegalovirus Infection Induces Susceptibility to EAE in Resistant BALB/c Mice [frontiersin.org]
• 8. EAE Modeling Solutions [absin.net]
• 9. Modeling Multiple Sclerosis in the Two Sexes: MOG35-55-Induced Experimental Autoimmune Encephalomyelitis [jove.com]
• 10. Optimization of an animal model of experimental autoimmune encephalomyelitis achieved with a multiple MOG(35-55)peptide in C57BL6/J strain of mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Active Induction of Experimental Autoimmune Encephalomyelitis (EAE) with MOG35–55 in the Mouse | Springer Nature Experiments [experiments.springernature.com]
• 12. Myelin Oligodendrocyte Glycoprotein 35-55 (MOG 35-55)-induced Experimental Autoimmune Encephalomyelitis: A Model of Chronic Multiple Sclerosis - PMC [pmc.ncbi.nlm.nih.gov]
• 13. biocompare.com [biocompare.com]
• 14. bio-protocol.org [bio-protocol.org]
• 15. Frontiers | Mannan-MOG35-55 Reverses Experimental Autoimmune Encephalomyelitis, Inducing a Peripheral Type 2 Myeloid Response, Reducing CNS Inflammation, and Preserving Axons in Spinal Cord Lesions [frontiersin.org]

MOG peptide 35-55 solubility issues and use of DMSO

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) regarding the use of Myelin Oligodendrocyte Glycoprotein (MOG) peptide 35-55, with a particular focus on solubility issues and the use of Dimethyl Sulfoxide (DMSO).

Frequently Asked Questions (FAQs)

Q1: What is the recommended solvent for reconstituting lyophilized MOG peptide 35-55?

A1: The primary recommended solvent for MOG peptide 35-55 is sterile, deionized water.[1] Many suppliers suggest reconstituting the peptide to a stock concentration of 1-2 mg/mL.[2] For peptides that are difficult to dissolve in aqueous solutions, 100% DMSO can be used to create a high-concentration stock solution, which can then be further diluted in an aqueous buffer.[3]

Q2: I am having trouble dissolving the MOG peptide 35-55 in water. What should I do?

A2: If you encounter solubility issues with water, sonication can help to prepare a homogenous solution.[1] Gently warming the solution to 37°C for 10-15 minutes can also aid in dissolution. For highly hydrophobic peptides, dissolving in a small amount of DMSO first and then slowly adding it to your aqueous buffer while vortexing is a common strategy.[3][4]

Q3: Can I dissolve MOG peptide 35-55 directly in Phosphate-Buffered Saline (PBS)?

A3: It is generally not recommended to dissolve MOG peptide 35-55 directly in PBS to make a concentrated stock solution, as PBS can sometimes reduce peptide solubility.[2] The best practice is to first create a stock solution in sterile water or DMSO and then dilute it to the final working concentration in PBS immediately before use.[2]

Q4: What are the recommended storage conditions for reconstituted MOG peptide 35-55?

A4: Once reconstituted, the MOG peptide 35-55 solution should be aliquoted into single-use volumes to avoid repeated freeze-thaw cycles. These aliquots should be stored at or below -20°C.[1]

Q5: What is the role of DMSO in MOG peptide 35-55 experiments?

A5: DMSO is a powerful organic solvent used to dissolve hydrophobic peptides that have poor solubility in aqueous solutions.[3][4] It is particularly useful for preparing high-concentration stock solutions of MOG peptide 35-55. However, it is crucial to be aware of its potential effects on cell viability and function.

Q6: What is the maximum concentration of DMSO that can be used in cell culture assays?

A6: The final concentration of DMSO in cell culture should be kept as low as possible, ideally at or below 0.1%.[5][6] Most cell lines can tolerate up to 0.5% DMSO without significant cytotoxicity, while some may tolerate up to 1%.[4][5] Primary cells are generally more sensitive.[4] It is always recommended to perform a dose-response curve to determine the optimal DMSO concentration for your specific cell line and assay.[4]

Troubleshooting Guide

Issue	Possible Cause	Troubleshooting Steps
MOG peptide 35-55 does not dissolve completely in water.	The peptide may have hydrophobic regions, leading to poor aqueous solubility.	1. Sonication: Use a sonicator bath for 10-15 minutes to aid dissolution.[1]2. Gentle Warming: Warm the vial at 37°C for 10-15 minutes.3. Use of DMSO: Dissolve the peptide in a small volume of 100% DMSO to create a stock solution, then slowly add it to your aqueous buffer with gentle vortexing.[4]
The peptide solution appears cloudy or shows precipitation after dilution in buffer.	The peptide has exceeded its solubility limit in the final buffer. This can happen when a DMSO stock is diluted too quickly into an aqueous buffer.	1. Slow Dilution: Add the DMSO stock solution dropwise to the aqueous buffer while continuously vortexing or stirring.2. Lower Final Concentration: Try preparing a more dilute final solution.3. Re-dissolve and Re-dilute: If precipitation is significant, consider lyophilizing the precipitated peptide and attempting to redissolve it using a different solvent or a slower dilution method.
Variability in Experimental Autoimmune Encephalomyelitis (EAE) disease course.	Incomplete dissolution or aggregation of the MOG peptide can lead to inconsistent immunization and variable disease induction. Improper emulsification with Complete Freund's Adjuvant (CFA) is also a common cause.	1. Ensure Complete Solubilization: Follow the recommended reconstitution protocol carefully to ensure the peptide is fully dissolved before emulsification.2. Proper Emulsification Technique: Ensure a stable emulsion is formed with CFA by vigorously mixing or using a high-speed homogenizer until a thick, white emulsion is formed that does not disperse when a drop is added to water.
Low or inconsistent T-cell proliferation in in-vitro assays.	1. Peptide Degradation: Repeated freeze-thaw cycles of the stock solution can degrade the peptide.2. DMSO Cytotoxicity: The final concentration of DMSO in the cell culture may be too high, inhibiting T-cell function.[7][8]	1. Aliquot Stock Solutions: Prepare single-use aliquots of the reconstituted peptide to avoid freeze-thaw cycles.[1]2. Minimize Final DMSO Concentration: Ensure the final DMSO concentration in your cell culture medium is below the toxic threshold for your cells (ideally ≤ 0.1%).[5][6]3. Include a DMSO Vehicle Control: Always include a control group with the same final concentration of DMSO without the peptide to assess the solvent's effect on your cells.[5]

Quantitative Data: Effects of DMSO on T-Cell Function

The use of DMSO as a solvent can impact T-cell function. It is crucial to maintain the final DMSO concentration at a minimum in in-vitro assays. Below is a summary of the reported effects of DMSO on human CD4+ T-cells.

DMSO Concentration	Effect on CD4+ T-Cell Activation Markers (CD69, CD25, CD154)	Effect on CD4+ T-Cell Proliferation	Effect on Cytokine Production
≥ 0.25%	Inhibition of surface marker expression.[7][9]	-	Inhibition of IL-4, IL-21, and IL-22 production.[7][9][10] IFN-γ production is largely unaffected.[7][9]
≥ 0.5%	Inhibition of surface marker expression.[7][9]	Inhibition of proliferation.[7][9]	Inhibition of IL-4, IL-21, and IL-22 production.[7][9][10] IFN-γ production is largely unaffected.[7][9]
1%	Significant inhibition of surface marker expression.[7][9]	Proliferation is abolished.[7][9]	Significant inhibition of IL-4, IL-21, and IL-22 production.[7][9][10] IFN-γ production is largely unaffected.[7][9]
2.5%	-	-	Reduced IL-2 production.[8]
5%	-	-	Substantial reduction in IFN-γ, TNF-α, and IL-2 production.[8]

Experimental Protocols

Protocol 1: Reconstitution of MOG Peptide 35-55

This protocol outlines the steps for reconstituting lyophilized MOG peptide 35-55 using either water or DMSO.

• Preparation: Bring the lyophilized MOG peptide 35-55 vial to room temperature before opening.

• Solvent Selection:

  • Aqueous Solution (Recommended for direct use in some assays or for EAE induction): Add the calculated volume of sterile, deionized water to the vial to achieve a stock concentration of 1-2 mg/mL.

  • DMSO Stock Solution (For peptides with low aqueous solubility): Add a small volume of 100% DMSO (e.g., 50-100 µL) to the vial to completely dissolve the peptide, creating a high-concentration stock.

• Dissolution:

  • Gently vortex or pipette the solution to mix.

  • If the peptide does not fully dissolve, sonicate the vial for 10-15 minutes in a water bath sonicator.

• Dilution (if using a DMSO stock):

  • Slowly add the DMSO stock solution dropwise into the desired aqueous buffer (e.g., PBS) while continuously vortexing. This gradual dilution helps prevent peptide precipitation.

  • Ensure the final DMSO concentration in your working solution is as low as possible.

• Storage:

  • Aliquot the reconstituted peptide solution into single-use, low-protein-binding tubes.

  • Store the aliquots at -20°C or -80°C for long-term storage. Avoid repeated freeze-thaw cycles.

Protocol 2: Induction of Experimental Autoimmune Encephalomyelitis (EAE) in C57BL/6 Mice

This protocol provides a standard method for inducing EAE using MOG peptide 35-55 in C57BL/6 mice.

• Peptide Emulsion Preparation:

  • Reconstitute MOG peptide 35-55 in sterile PBS or saline to a final concentration of 2 mg/mL.

  • Prepare Complete Freund's Adjuvant (CFA) containing Mycobacterium tuberculosis H37Ra at a concentration of 4 mg/mL.

  • In a sterile glass syringe, draw up equal volumes of the MOG peptide solution and the CFA solution.

  • Connect the MOG/CFA syringe to another sterile glass syringe via a 3-way stopcock.

  • Forcefully pass the mixture back and forth between the two syringes for at least 10 minutes until a stable, thick, white emulsion is formed.

  • To test for a stable emulsion, place a drop of the mixture onto the surface of cold water. A stable emulsion will remain as a tight droplet and will not disperse.

• Immunization (Day 0):

  • Anesthetize female C57BL/6 mice (8-12 weeks old).

  • Inject 100 µL of the MOG/CFA emulsion subcutaneously into two sites on the flanks of each mouse (total volume of 200 µL per mouse).

  • Administer 200 ng of Pertussis Toxin (PTX) in 100 µL of PBS via intraperitoneal (i.p.) injection.

• Second Pertussis Toxin Injection (Day 2):

  • Administer a second dose of 200 ng of PTX in 100 µL of PBS via i.p. injection.

• Monitoring:

  • Monitor the mice daily for clinical signs of EAE and record their body weight, starting from day 7 post-immunization.

  • Clinical scoring is typically based on a 0-5 scale, assessing tail and limb paralysis.

Visualizations

Caption: Experimental workflow for inducing EAE with MOG peptide 35-55.

References

• 1. genaxxon.com [genaxxon.com]
• 2. researchgate.net [researchgate.net]
• 3. Peptide Solubility Guidelines - How to solubilize a peptide [sb-peptide.com]
• 4. lifetein.com [lifetein.com]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. CD4+ T cell activation, function, and metabolism are inhibited by low concentrations of DMSO - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Dimethyl Sulfoxide (DMSO) Decreases Cell Proliferation and TNF-α, IFN-γ, and IL-2 Cytokines Production in Cultures of Peripheral Blood Lymphocytes - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]

Technical Support Center: Optimizing MOG35-55 Peptide Dose for Consistent EAE Severity

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to optimize the dose of Myelin Oligodendrocyte Glycoprotein (B1211001) (MOG) peptide 35-55 for inducing consistent severity in Experimental Autoimmune Encephalomyelitis (EAE) models.

Troubleshooting Guide

This guide addresses common issues encountered during EAE induction with MOG35-55, helping you to achieve more consistent and reproducible results.

Issue	Potential Cause(s)	Recommended Solution(s)
Low EAE Incidence or Mild Disease	Insufficient MOG35-55 Dose: The amount of peptide may be too low to elicit a strong encephalitogenic T cell response.	Increase the MOG35-55 dose. A common range is 100-200 µg per mouse.[1][2][3] However, a titration study showed that doses as low as 5 µg can be effective if other components are optimized.[1][4] Consider performing a dose-titration experiment (e.g., 50 µg, 100 µg, 200 µg) to determine the optimal dose for your specific laboratory conditions and mouse strain.
Suboptimal Adjuvant (CFA) Concentration or Preparation: Incomplete Freund's Adjuvant (CFA) containing Mycobacterium tuberculosis is crucial for a robust immune response. The concentration and quality of the emulsion are critical.[3][4]	Ensure CFA contains an adequate concentration of heat-killed M. tuberculosis (e.g., 1-4 mg/mL).[5] Proper emulsification of the MOG35-55/CFA mixture is essential. The emulsion should be stable and not separate. Test the emulsion by dropping a small amount into water; a stable emulsion will not disperse.[3]
Insufficient Pertussis Toxin (PTX) Dose or Potency: PTX is critical for inducing EAE in C57BL/6 mice by facilitating the entry of pathogenic T cells into the central nervous system (CNS).[6] PTX batches can vary in potency, leading to inconsistent results.[7]	The recommended PTX dose is typically 100-300 ng per mouse, administered on the day of immunization and often again 48 hours later.[1][5][8] It is crucial to consider the potency of the specific PTX lot being used and adjust the dose accordingly.[7] Some studies suggest that EAE can be induced without PTX, but this generally results in milder disease.[9][10]
High Variability in EAE Severity Between Animals	Improper Injection Technique: Inconsistent subcutaneous administration of the MOG35-55/CFA emulsion can lead to variable antigen exposure.	Ensure proper subcutaneous injection technique, typically at two sites on the flank or back.[6] Insert the needle into the subcutaneous space and wait a few seconds after injection to prevent leakage.[11]
Mouse Strain, Age, and Sex: Susceptibility to EAE is highly dependent on the mouse strain, with C57BL/6 being a commonly used strain for the chronic MOG35-55 model.[3][4] Age and sex can also influence disease course. Female mice are often reported to be more susceptible.	Use mice of the same strain, age (typically 8-12 weeks old), and sex for each experimental group to minimize variability.[6][11]
Environmental Stressors: Stress from handling, noise, or housing conditions can impact the immune response and EAE development.	Acclimate mice to the facility for at least one week before immunization.[11] Handle mice gently and maintain a consistent and low-stress environment.[12]
Unexpectedly Severe EAE and High Mortality	Excessive MOG35-55 Dose: While counterintuitive, very high doses of MOG35-55 can sometimes lead to less severe disease due to immune tolerance mechanisms.[13] However, an unexpectedly high dose for a particular setup could lead to severe disease. An inverted U-shaped dose-response curve has been observed, where a medium dose (100 µg) induced more severe symptoms than higher (150 µg) or lower (50 µg) doses.[9][10]	If you experience unexpectedly severe EAE, consider reducing the MOG35-55 dose in subsequent experiments.
High PTX Dose or Potency: An excessive dose of PTX can lead to a hyper-acute and severe disease course.[5][7]	Carefully check the recommended dose and potency for your specific lot of PTX and consider reducing the amount administered.

Frequently Asked Questions (FAQs)

Q1: What is the typical starting dose of MOG35-55 for inducing EAE in C57BL/6 mice?

A1: A common starting dose for MOG35-55 in C57BL/6 mice is between 100 µg and 200 µg per mouse.[2][3] However, it is highly recommended to perform a pilot study with a range of doses (e.g., 50 µg, 100 µg, 200 µg) to determine the optimal dose that provides consistent and desired disease severity in your specific laboratory setting.[9][10]

Q2: How critical is the dose of Mycobacterium tuberculosis in the Complete Freund's Adjuvant (CFA)?

A2: The concentration of Mycobacterium tuberculosis in the CFA is a critical parameter. Standard protocols often use a concentration of 1 mg/mL to 4 mg/mL.[5][8] A titration study found that as little as 25 µg of M. tuberculosis H37Ra per mouse could be sufficient to induce EAE when other components were optimized.[1][4]

Q3: What is the recommended dose and administration schedule for Pertussis Toxin (PTX)?

A3: For C57BL/6 mice, a typical protocol involves two intraperitoneal (i.p.) injections of PTX. The first injection of 100-300 ng is given on the day of immunization (Day 0), and a second dose is administered approximately 48 hours later (Day 2).[5][8][6] The potency of different PTX batches can vary significantly, so it is essential to consult the manufacturer's instructions and potentially titrate the dose.[7]

Q4: Can I induce EAE with MOG35-55 without using Pertussis Toxin?

A4: Yes, it is possible to induce EAE with MOG35-55 without PTX, particularly in certain mouse strains like SJL.[11] In C57BL/6 mice, omitting PTX generally results in a much milder disease course or a complete lack of clinical signs.[9][10][11] This approach may be suitable for studies focusing on specific aspects of the immune response without the strong inflammatory stimulus of PTX.

Q5: How does the quality of the MOG35-55/CFA emulsion affect EAE induction?

A5: The quality of the emulsion is paramount for consistent EAE induction. A stable water-in-oil emulsion ensures a slow release of the antigen, leading to a sustained and robust immune response.[3] An unstable emulsion can lead to rapid antigen clearance and a weak, inconsistent immune response. The emulsion should be prepared by vigorously mixing equal volumes of the MOG35-55 solution and CFA until a thick, stable mixture is formed.[3] A simple quality control test is to place a drop of the emulsion in water; if it remains as a discrete droplet, the emulsion is stable.[3]

Data Presentation

Table 1: MOG35-55 Dose Titration and EAE Outcome in C57BL/6 Mice

MOG35-55 Dose (µ g/mouse )	M. tuberculosis H37Ra (µ g/mouse )	PTX (ng/mouse)	Mean Max Clinical Score	Disease Incidence (%)	Reference
200-300	100-500	200-500	Not Specified	High	[1][4]
5	25	50	Not Specified	High	[1][4]
50	Not Specified	0	~1.5	Not Specified	[9][10]
100	Not Specified	0	~2.5	Not Specified	[9][10]
150	Not Specified	0	~1.8	Not Specified	[9][10]
200	200	100 (Day 0 & 2)	~3.0	100	[3]

Note: Clinical scores can vary between laboratories due to differences in scoring systems and experimental conditions.

Experimental Protocols

Protocol 1: Standard EAE Induction with MOG35-55 in C57BL/6 Mice

Materials:

• MOG35-55 peptide (lyophilized)

• Sterile PBS or saline

• Complete Freund's Adjuvant (CFA) containing 4 mg/mL Mycobacterium tuberculosis H37Ra

• Pertussis Toxin (PTX)

• Female C57BL/6 mice (8-12 weeks old)

• Syringes and needles

Procedure:

• Peptide Preparation: Dissolve lyophilized MOG35-55 peptide in sterile PBS to a final concentration of 2 mg/mL.

• Emulsion Preparation:

  • In a sterile glass tube, combine equal volumes of the MOG35-55 solution and CFA. For example, mix 1 mL of MOG35-55 (2 mg/mL) with 1 mL of CFA (4 mg/mL M. tuberculosis).

  • Emulsify by sonicating on ice or by repeatedly drawing the mixture through a syringe with a small-gauge needle until a thick, white, stable emulsion is formed.

  • To test for stability, drop a small amount of the emulsion into a beaker of water. A stable emulsion will form a single droplet.

• Immunization (Day 0):

  • Anesthetize the mice.

  • Inject each mouse subcutaneously with a total of 0.2 mL of the MOG35-55/CFA emulsion. Administer 0.1 mL at two different sites on the flanks.[11]

  • Within two hours of the immunization, administer 200 ng of PTX intraperitoneally (i.p.) in a volume of 0.1 mL.[8]

• Second PTX Injection (Day 2):

  • Administer a second i.p. injection of 200 ng of PTX in 0.1 mL.[8]

• Clinical Scoring:

  • Begin daily monitoring of the mice for clinical signs of EAE starting around day 7 post-immunization.

  • Use a standardized 0-5 scoring scale:

    • 0: No clinical signs

    • 1: Limp tail

    • 2: Hind limb weakness

    • 3: Complete hind limb paralysis

    • 4: Hind and forelimb paralysis

    • 5: Moribund state

Visualizations

Caption: Workflow for inducing Experimental Autoimmune Encephalomyelitis (EAE).

Caption: Simplified signaling pathway in EAE pathogenesis.

References

• 1. Titration of myelin oligodendrocyte glycoprotein (MOG) - Induced experimental autoimmune encephalomyelitis (EAE) model - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Myelin Oligodendrocyte Glycoprotein (MOG35-55) Induced Experimental Autoimmune Encephalomyelitis (EAE) in C57BL/6 Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Myelin Oligodendrocyte Glycoprotein (MOG35-55) Induced Experimental Autoimmune Encephalomyelitis (EAE) in C57BL/6 Mice [jove.com]
• 4. researchgate.net [researchgate.net]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Hooke - Protocols - EAE Induction by Active Immunization in C57BL/6 Mice [hookelabs.com]
• 7. An optimized and validated protocol for inducing chronic experimental autoimmune encephalomyelitis in C57BL/6J mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. myelin-basic-protein.com [myelin-basic-protein.com]
• 9. researchgate.net [researchgate.net]
• 10. Dose-Response Relationship of EAE Clinical Severity in a MOG 35-55 Mouse Model : A Pilot Study | Semantic Scholar [semanticscholar.org]
• 11. Hooke - Protocols - Immunization of Mice for Generation of Encephalitogenic T Cells [hookelabs.com]
• 12. Hooke - Protocols - EAE Induction by Active Immunization in C57BL/6 Mice [hookelabs.com]
• 13. researchgate.net [researchgate.net]

Long-term storage and stability of reconstituted MOG peptide 35-55

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the long-term storage, stability, and handling of reconstituted Myelin Oligodendrocyte Glycoprotein (B1211001) (MOG) peptide 35-55.

Frequently Asked Questions (FAQs)

1. How should lyophilized MOG peptide 35-55 be stored?

Lyophilized MOG peptide 35-55 is stable at room temperature for several days to weeks, making it suitable for standard shipping conditions.[1] For short-term storage, refrigeration at 4°C is acceptable.[1] However, for long-term storage, it is highly recommended to store the lyophilized powder at -20°C or -80°C, which can preserve its integrity for months to years.[1][2] Peptides should also be protected from intense light.[1]

2. What is the recommended procedure for reconstituting MOG peptide 35-55?

It is recommended to reconstitute the lyophilized peptide in sterile, purified water, saline, or a buffer with a pH between 5 and 7.[1][3][4] For applications requiring organic solvents, DMSO can also be used.[5] To aid dissolution, especially for higher concentrations, the tube can be warmed to 37°C for 10-15 minutes and gently sonicated in an ultrasonic bath.[5][6][7]

3. What is the stability of reconstituted MOG peptide 35-55 in solution?

Peptides in solution are significantly less stable than their lyophilized counterparts.[1] The stability of the reconstituted peptide depends on the storage temperature and the solvent used. To minimize degradation, it is crucial to aliquot the peptide solution into single-use volumes to avoid repeated freeze-thaw cycles.[1][4][7][8]

4. Can reconstituted MOG peptide 35-55 be stored at 4°C?

For short-term storage, reconstituted MOG peptide 35-55 can be kept at 4°C for 1 to 2 weeks.[1][3]

5. How should reconstituted MOG peptide 35-55 be stored for the long term?

For long-term storage, aliquots of the reconstituted peptide should be frozen at -20°C or, for even greater stability, at -80°C.[1][7][8] At -20°C, the solution is generally stable for 3-4 months, while at -80°C, it can be stored for up to a year.[1][9]

6. What factors can affect the stability of MOG peptide 35-55?

Several factors can influence the stability of the peptide:

• Amino Acid Composition: Peptides containing amino acids such as Cysteine, Methionine, Tryptophan, Asparagine, Glutamine, and Tyrosine are more prone to degradation through oxidation, deamidation, and hydrolysis.[1]

• Freeze-Thaw Cycles: Repeated freezing and thawing can degrade the peptide.[1][3][4][7][8] Aliquoting the stock solution is essential to prevent this.

• pH: An optimal pH range of 5-7 is recommended for peptide solutions to maintain stability.[1]

• Contamination: Use of sterile solvents and proper handling techniques are crucial to prevent microbial contamination, which can lead to peptide degradation.[2]

Troubleshooting Guide

Issue	Possible Cause	Recommended Solution
Difficulty Dissolving the Peptide	The peptide may have low solubility in the chosen solvent.	Warm the solution gently (e.g., 37°C for 10-15 minutes) and/or use an ultrasonic bath to aid dissolution.[5][6][7] Consider using a different solvent, such as sterile water or DMSO for higher concentrations.[5]
Inconsistent Experimental Results (e.g., in EAE induction)	Peptide degradation due to improper storage or handling.	Ensure the peptide has been stored correctly in its lyophilized form (-20°C or -80°C). After reconstitution, confirm it was aliquoted and stored at -20°C or -80°C, avoiding multiple freeze-thaw cycles.[1][7][8]
Variability in emulsion preparation for EAE.	A thorough and stable emulsion with Complete Freund's Adjuvant (CFA) is critical for successful EAE induction.[10] Ensure proper mixing technique. The stability of the MOG-CFA emulsion is limited; it is best to prepare it fresh before each immunization.[11]
Peptide Aggregation	The peptide concentration may be too high, or the pH of the solution may not be optimal.	Some studies have noted aggregation behavior, particularly with modified MOG peptides.[12][13][14] If aggregation is suspected, try diluting the peptide solution further. Ensure the pH of the reconstitution buffer is within the optimal range of 5-7.[1]
Loss of Biological Activity	The peptide may have degraded over time.	If the peptide has been stored for an extended period, especially in solution, its biological activity may be compromised. It is advisable to use a fresh vial of peptide or a newly prepared stock solution for critical experiments.

Data Presentation

Table 1: Recommended Storage Conditions for MOG Peptide 35-55

Form	Storage Temperature	Duration	Notes
Lyophilized	Room Temperature	Several days to weeks	Suitable for shipping[1]
4°C	Short-term
-20°C or -80°C	Months to years	Recommended for long-term storage[1][2]
Reconstituted	4°C	1-2 weeks	For short-term use[1][3]
-20°C	3-4 months	Aliquot to avoid freeze-thaw cycles[1][9]
-80°C	Up to 1 year	Aliquot to avoid freeze-thaw cycles[1][9]

Experimental Protocols

Protocol 1: Reconstitution of MOG Peptide 35-55

• Allow the lyophilized peptide vial to equilibrate to room temperature before opening to prevent condensation.

• Add the desired volume of sterile, purified water or an appropriate sterile buffer (pH 5-7) to the vial to achieve the target concentration (e.g., 1-2 mg/mL).[7][10]

• Gently vortex or sonicate the vial to ensure the peptide is fully dissolved.[7] For peptides that are difficult to dissolve, incubating at 37°C for 10-15 minutes may be beneficial.[6]

• Once dissolved, aliquot the peptide solution into single-use, sterile microcentrifuge tubes.

• Store the aliquots at -20°C or -80°C for long-term storage.[1]

Protocol 2: Preparation of MOG 35-55/CFA Emulsion for EAE Induction

This protocol is a general guideline and may need to be optimized for specific experimental requirements.

• Reconstitute lyophilized MOG 35-55 peptide in sterile saline or water to a concentration of 2 mg/mL.[10][15] This stock solution can be stored at -20°C.[10][15]

• On the day of immunization, dilute the MOG 35-55 stock solution to a final concentration of 1 mg/mL with sterile saline.[15]

• Prepare a Complete Freund's Adjuvant (CFA) solution containing Mycobacterium tuberculosis (e.g., 2 mg/mL).[10]

• To create the emulsion, draw equal volumes of the 1 mg/mL MOG 35-55 solution and the CFA solution into two separate syringes.[10]

• Connect the two syringes using a three-way stopcock or a Luer lock connector.

• Forcefully pass the contents back and forth between the syringes for at least 10 minutes to create a stable, white, viscous emulsion.[10]

• To test the stability of the emulsion, drop a small amount into a beaker of water. A stable emulsion will form a cohesive drop that does not disperse.[11]

• The emulsion should be used immediately for immunization. Some sources suggest it can be stored for a few hours at 4°C.[16]

Visualizations

Caption: Workflow for MOG peptide 35-55 reconstitution and storage.

References

• 1. Peptide handling & storage guidelines - How to store a peptide? [sb-peptide.com]
• 2. jpt.com [jpt.com]
• 3. prospecbio.com [prospecbio.com]
• 4. MOG Peptide (35-55), Myelin oligodendrocyte glycoprotein - Syd Labs [sydlabs.com]
• 5. myelin-basic-protein.com [myelin-basic-protein.com]
• 6. apexbt.com [apexbt.com]
• 7. genaxxon.com [genaxxon.com]
• 8. MOG 35-55-OH (000-001-M41) | Rockland [rockland.com]
• 9. Hooke - Products - Antigens in Solution - DS-0111 [hookelabs.com]
• 10. Myelin Oligodendrocyte Glycoprotein (MOG35-55) Induced Experimental Autoimmune Encephalomyelitis (EAE) in C57BL/6 Mice [jove.com]
• 11. researchgate.net [researchgate.net]
• 12. pubs.acs.org [pubs.acs.org]
• 13. Citrullinated human and murine MOG35–55 display distinct biophysical and biochemical behavior - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Amyloid-like Behavior of Site-Specifically Citrullinated Myelin Oligodendrocyte Protein (MOG) Peptide Fragments inside EBV-Infected B-Cells Influences Their Cytotoxicity and Autoimmunogenicity - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Myelin Oligodendrocyte Glycoprotein 35-55 (MOG 35-55)-induced Experimental Autoimmune Encephalomyelitis: A Model of Chronic Multiple Sclerosis - PMC [pmc.ncbi.nlm.nih.gov]
• 16. medchemexpress.com [medchemexpress.com]

Preventing peptide degradation in MOG 35-55 stock solutions

This guide provides researchers, scientists, and drug development professionals with essential information for preventing the degradation of Myelin Oligodendrocyte Glycoprotein (MOG) 35-55 peptide stock solutions. Adhering to these guidelines will help ensure the integrity and biological activity of the peptide for successful experimental outcomes.

Frequently Asked Questions (FAQs)

Q1: What is MOG 35-55 and why is its stability crucial?

Myelin Oligodendrocyte Glycoprotein (MOG) 35-55 is a peptide fragment of the MOG protein, which is a minor component of the central nervous system (CNS) myelin.[1] The MOG 35-55 peptide (sequence: MEVGWYRSPFSRVVHLYRNGK) is widely used to induce Experimental Autoimmune Encephalomyelitis (EAE) in animal models, which serves as a model for human multiple sclerosis (MS).[2][3] The stability of MOG 35-55 solutions is critical because degradation can lead to a loss of encephalitogenic activity, resulting in inconsistent or failed EAE induction and unreliable experimental data.[4][5]

Q2: What are the primary causes of MOG 35-55 degradation in stock solutions?

The primary causes of MOG 35-55 degradation include:

• Oxidation: The peptide sequence contains a methionine (Met) residue at the N-terminus, which is highly susceptible to oxidation.[6][7] The thioether side chain of methionine can be oxidized to methionine sulfoxide (B87167), a modification that can alter the peptide's biological activity.[6][7] This is often observed as a +16 Da mass shift in mass spectrometry analysis.[6]

• Aggregation: Peptides can self-assemble into aggregates, particularly at higher concentrations or in certain buffer conditions.[8][9] Aggregation can lead to precipitation and reduced solubility, affecting the effective concentration and activity of the peptide.[8] Acidic pH environments may promote this amyloid-like aggregation.[8][9]

• Repeated Freeze-Thaw Cycles: Each freeze-thaw cycle can introduce ice crystal formation and pH shifts, which can physically damage the peptide structure and promote aggregation or degradation.[4][10][11] It is highly recommended to aliquot stock solutions into single-use volumes to minimize this.[4][12]

Q3: How should I properly reconstitute lyophilized MOG 35-55?

For optimal results, follow the reconstitution guidelines provided by the supplier. A general procedure is:

• Centrifuge the vial briefly to ensure the lyophilized powder is at the bottom.[10]

• Use sterile, high-purity water (ddH₂O) or a recommended solvent to reconstitute the peptide.[12][13][14] Some suppliers suggest that for higher concentrations, DMSO can be used.[4]

• Add the solvent directly to the powder to achieve a recommended stock concentration, typically between 0.5 mg/mL and 2 mg/mL.[4][13][15][16]

• Gently vortex or sonicate briefly if needed to aid dissolution.[4][11][14][16]

Q4: What are the recommended storage conditions for MOG 35-55 stock solutions?

• Lyophilized Peptide: Store at -20°C upon receipt.[1][2][10]

• Reconstituted Stock Solution: Once reconstituted, it is crucial to aliquot the solution into single-use volumes to avoid repeated freeze-thaw cycles.[4][12] These aliquots should be stored at -20°C or below.[4][10][15] Some sources suggest storage at -80°C for longer-term stability (up to 6 months).[11][17]

Q5: What are the visible signs of peptide degradation or instability?

Signs of degradation can include:

• Cloudiness or Precipitation: If the solution appears cloudy or contains visible particulates after thawing and reaching room temperature, this may indicate aggregation or poor solubility.[10]

• Loss of Biological Activity: A primary indicator is the failure to induce EAE or a significantly reduced clinical score in animal models compared to previous experiments.[4][5]

• Analytical Changes: When analyzed by HPLC, degraded samples may show additional peaks or a decrease in the area of the main peptide peak.[18] Mass spectrometry might reveal an increase in mass corresponding to oxidation (+16 Da for methionine oxidation).[6]

Troubleshooting Guide

This section addresses specific issues you may encounter during your experiments with MOG 35-55.

Problem 1: Reduced or No Biological Activity in EAE Model

Your EAE model shows delayed onset, lower clinical scores, or complete failure of disease induction.

Possible Cause	Recommended Solution
Peptide Degradation	The most common cause is the loss of peptide integrity due to improper storage or handling.
Oxidized Methionine	The N-terminal methionine is crucial for activity; its oxidation can impair the peptide's function.
Incorrect Concentration	Aggregation or precipitation may have lowered the effective concentration of the peptide in solution.
Improper Emulsification	A poorly prepared emulsion with Complete Freund's Adjuvant (CFA) will not provide a proper immune response.[13][19]

Corrective Actions:

• Prepare Fresh Solutions: Discard the suspect stock solution and reconstitute a new vial of lyophilized MOG 35-55 according to the recommended protocol.[4]

• Verify Storage: Ensure that stock solutions are stored in single-use aliquots at -20°C or -80°C and are protected from light.[1][11][17]

• Check for Solubility: Before use, ensure the thawed aliquot is completely dissolved. If necessary, gentle warming to 37°C or brief sonication can be applied.[16]

• Optimize Emulsion Preparation: Ensure a stable emulsion is formed by thoroughly mixing the MOG 35-55 solution and CFA.[13]

Problem 2: Appearance of Unexpected Peaks in HPLC/MS Analysis

Your quality control analysis shows a complex peak profile instead of a single, sharp peak for MOG 35-55.

Possible Cause	Recommended Solution
Methionine Oxidation	A peak with a +16 Da mass shift is a strong indicator of methionine sulfoxide formation.[6]
Peptide Aggregation	Aggregates may appear as broad or poorly resolved peaks.
Hydrolysis	Break down of peptide bonds can lead to smaller fragment peaks.

Corrective Actions:

• Minimize Oxidation During Storage: When preparing stock solutions, consider using deoxygenated water. Store aliquots under an inert gas like nitrogen or argon if possible.[12]

• Use Antioxidants (for synthesis/cleavage): While not typically added to final stock solutions for in-vivo use, awareness of synthesis byproducts is important. During peptide synthesis, scavengers are used in cleavage cocktails to prevent methionine oxidation.[6][7]

• Reverse Oxidation (if necessary): In some cases, methionine sulfoxide can be chemically reduced back to methionine, though this is a complex procedure and may not be suitable for all applications.[6][7]

Problem 3: Peptide Fails to Dissolve Completely

The reconstituted peptide solution is cloudy or contains visible precipitate.

Possible Cause	Recommended Solution
Incorrect Solvent	MOG 35-55 has specific solubility characteristics. It is generally soluble in water but may have limited solubility in buffers like PBS at high concentrations.[4][12]
Concentration is Too High	Exceeding the solubility limit will result in precipitation.
Aggregation	The peptide may be forming insoluble aggregates.[8]

Corrective Actions:

• Use Recommended Solvents: Reconstitute in sterile, high-purity water.[12][14] For higher concentrations, sterile water or DMSO are recommended.[4][20] Prepare the stock in water before diluting into PBS for immediate use.[12]

• Optimize Concentration: Start with a concentration known to be soluble, such as 0.5 mg/mL to 2 mg/mL.[13][15]

• Aid Solubilization: If solubility is an issue, gently warm the solution to 37°C for a short period or use an ultrasonic bath for a few minutes.[4][16]

Data Summary Tables

Table 1: Recommended Solvents and Concentrations for MOG 35-55

Solvent	Recommended Concentration	Notes
Sterile, high-purity water (ddH₂O)	0.5 - 2.0 mg/mL[4][13][15]	The most common and recommended solvent for initial stock preparation.[12][14]
DMSO	Up to 86 mg/mL[4]	Use for higher concentration stocks, but be mindful of DMSO's potential effects on cells or animals.
Saline	1 - 2 mg/mL[15]	Can be used for reconstitution and is often the diluent for final injection solutions.

Table 2: Storage Conditions for MOG 35-55 Stock Solutions

Form	Temperature	Duration	Key Considerations
Lyophilized Powder	-20°C[1][2]	Up to 1 year (check supplier data)[10]	Store desiccated and protected from light.[1][4]
Reconstituted Stock (in water/saline)	-20°C[10][13][15]	Up to 1 month[11][17]	Aliquot into single-use volumes to avoid freeze-thaw cycles.[4][12]
Reconstituted Stock (in water/saline)	-80°C[11][17]	Up to 6 months[11][17]	Recommended for longer-term storage of aliquots.

Experimental Protocols

Protocol 1: Reconstitution of Lyophilized MOG 35-55

• Preparation: Allow the vial of lyophilized MOG 35-55 to equilibrate to room temperature before opening.

• Centrifugation: Centrifuge the vial briefly (e.g., 20-30 seconds at low speed) to collect all the powder at the bottom of the vial.[10]

• Solvent Addition: Using a sterile syringe, add the appropriate volume of cold, sterile, high-purity water to achieve the desired stock concentration (e.g., 1 mg/mL).

• Dissolution: Gently swirl or vortex the vial to dissolve the peptide completely. If needed, a brief sonication (5-10 minutes) in an ultrasonic bath can be used to aid dissolution.[4][16]

• Aliquoting: Immediately dispense the stock solution into single-use, low-protein-binding polypropylene (B1209903) tubes.

• Storage: Store the aliquots at -20°C for short-term use (up to 1 month) or at -80°C for long-term storage (up to 6 months).[11][17]

Protocol 2: Quality Control of MOG 35-55 Stock Solution using HPLC

This protocol provides a general guideline for assessing the purity of a MOG 35-55 solution.

• System Preparation:

  • HPLC System: A reverse-phase HPLC system with a C18 column.

  • Mobile Phase A: 0.1% Trifluoroacetic acid (TFA) in water.

  • Mobile Phase B: 0.1% TFA in acetonitrile (B52724) (ACN).

• Sample Preparation:

  • Thaw one aliquot of your MOG 35-55 stock solution.

  • Dilute a small volume of the stock solution with Mobile Phase A to a final concentration suitable for UV detection (e.g., 0.1 mg/mL).

• Chromatographic Conditions:

  • Detection Wavelength: 214 nm or 280 nm.

  • Flow Rate: 1.0 mL/min.

  • Gradient: A linear gradient from 5% to 65% Mobile Phase B over 30 minutes is a typical starting point.

  • Injection Volume: 10-20 µL.

• Data Analysis:

  • Analyze the resulting chromatogram. A high-quality, stable peptide solution should yield a single major peak with a purity of ≥95%.[1][2]

  • The presence of significant secondary peaks may indicate degradation (e.g., oxidation) or impurities.[18]

Visualizations

Caption: Key degradation pathways affecting MOG 35-55 peptide stability.

Caption: Recommended workflow for preparing stable MOG 35-55 stock solutions.

Caption: A logical workflow for troubleshooting poor EAE induction.

References

• 1. MOG Protein 35-55, MOG Peptide Fragment human | Sigma-Aldrich [sigmaaldrich.com]
• 2. MOG (35-55), human - 1 mg [anaspec.com]
• 3. Mouse MOG (35-55) peptide - CAS 163913-87-9 - EAE induction [sb-peptide.com]
• 4. myelin-basic-protein.com [myelin-basic-protein.com]
• 5. Experimental Autoimmune Encephalomyelitis Animal Models Induced by Different Myelin Antigens Exhibit Differential Pharmacologic Responses to Anti-Inflammatory Drugs [immunologyresearchjournal.com]
• 6. benchchem.com [benchchem.com]
• 7. biotage.com [biotage.com]
• 8. pubs.acs.org [pubs.acs.org]
• 9. Amyloid-like Behavior of Site-Specifically Citrullinated Myelin Oligodendrocyte Protein (MOG) Peptide Fragments inside EBV-Infected B-Cells Influences Their Cytotoxicity and Autoimmunogenicity - PMC [pmc.ncbi.nlm.nih.gov]
• 10. MOG 35-55-amide (000-001-M42) | Rockland [rockland.com]
• 11. medchemexpress.com [medchemexpress.com]
• 12. researchgate.net [researchgate.net]
• 13. Myelin Oligodendrocyte Glycoprotein (MOG35-55) Induced Experimental Autoimmune Encephalomyelitis (EAE) in C57BL/6 Mice [jove.com]
• 14. anaspec.com [anaspec.com]
• 15. Myelin Oligodendrocyte Glycoprotein 35-55 (MOG 35-55)-induced Experimental Autoimmune Encephalomyelitis: A Model of Chronic Multiple Sclerosis - PMC [pmc.ncbi.nlm.nih.gov]
• 16. apexbt.com [apexbt.com]
• 17. medchemexpress.com [medchemexpress.com]
• 18. researchgate.net [researchgate.net]
• 19. Hooke - Products - Immunization Kits - EK-0111 [hookelabs.com]
• 20. file.medchemexpress.com [file.medchemexpress.com]

Adjusting pertussis toxin dose in MOG 35-55 EAE protocol

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers utilizing the MOG 35-55 experimental autoimmune encephalomyelitis (EAE) model. The following information is intended for researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: What is the standard dose of pertussis toxin (PTX) for inducing EAE in C57BL/6 mice with MOG 35-55?

The standard dose of pertussis toxin for C57BL/6 mice in MOG 35-55 induced EAE typically ranges from 100 ng to 500 ng per mouse, administered intraperitoneally (i.p.).[1][2][3] A common protocol involves two injections of PTX: one on the day of immunization (Day 0) and a second injection 48 hours later (Day 2).[4][5][6]

Q2: My EAE induction is inconsistent. Could the pertussis toxin dose be the issue?

Yes, inconsistent EAE induction is frequently linked to the potency of the pertussis toxin batch.[7][8] Different lots of PTX can vary in biological activity, leading to variability in disease incidence and severity. It is crucial to titrate each new batch of PTX to determine the optimal dose for consistent EAE induction in your specific laboratory conditions.

Q3: How do I adjust the pertussis toxin dose for my experiment?

Dose adjustments for PTX should be considered based on several factors:

• Mouse Strain: While C57BL/6 is the most common strain for this model, other strains may require different doses.[4][9] For instance, (C57BL/6 x SJL) F1 mice may require a lower dose (50-75% of the C57BL/6 dose).[10]

• Desired Disease Severity: Higher doses of PTX generally lead to more severe EAE.[11] For studies requiring a milder disease course, a lower dose should be used. Some studies have successfully induced EAE with as little as 50 ng of PTX.[1]

• Experimental Goal: For prophylactic studies where animals undergo stress from daily treatments, a higher dose of PTX may be needed to achieve the target disease severity.[10]

• Animal Weight: While many protocols use a standard dose per mouse, some suggest calculating the dose based on body weight (e.g., 10 µg/kg).[9]

Q4: What are the consequences of using too high or too low a dose of pertussis toxin?

• Too High: An excessively high dose of PTX can lead to increased mortality, severe weight loss, and adverse effects unrelated to EAE pathology.[12]

• Too Low: A dose that is too low may result in a low incidence of EAE, delayed onset, or a very mild disease course that may not be suitable for all experimental endpoints.[13]

Q5: Can I reuse a reconstituted stock solution of pertussis toxin?

Reconstituted PTX stock solution can be stored at 4°C for several months without significant loss of activity.[14] However, it is recommended to prepare fresh dilutions for injection on the day of use.[5][14] Avoid freezing and thawing of the reconstituted toxin.

Quantitative Data Summary

The following table summarizes recommended pertussis toxin doses for MOG 35-55 EAE induction in C57BL/6 mice from various sources.

Mouse Strain	PTX Dose per Injection (ng/mouse)	Administration Route	Injection Schedule	Reference(s)
C57BL/6	200	i.p. or i.v.	Day 0 and Day 2	[4]
C57BL/6	10 µg/kg (approx. 200 ng/mouse)	i.p.	Day 0 and Day 2	[9]
C57BL/6	400	i.p.	Day 0 and Day 2	[5]
C57BL/6	200	i.v.	Day 0 and Day 2	[6]
C57BL/6	50 - 500	Not specified	Not specified	[1]
C57BL/6	200	i.p.	Day 0 and Day 2	[15][16]
C57BL/6	500	i.p.	Day 0 and Day 2	[2][3]
(C57BL/6 x SJL) F1	50-75% of C57BL/6 dose	Not specified	Not specified	[10]

Experimental Protocol: MOG 35-55 EAE Induction

This protocol is a generalized methodology for inducing EAE in C57BL/6 mice.

Materials:

• MOG 35-55 peptide

• Complete Freund's Adjuvant (CFA) containing Mycobacterium tuberculosis (H37Ra)

• Pertussis toxin (lyophilized powder)

• Sterile Phosphate Buffered Saline (PBS)

• Female C57BL/6 mice (8-12 weeks old)

Procedure:

• Preparation of MOG 35-55/CFA Emulsion:

  • On the day of immunization, dissolve MOG 35-55 peptide in sterile PBS to a final concentration of 2 mg/mL.

  • Prepare an emulsion by mixing equal volumes of the MOG 35-55 solution and CFA (containing 4 mg/mL of M. tuberculosis H37Ra).

  • Emulsify the mixture until a thick, stable emulsion is formed. A drop of the emulsion should not disperse when placed in water.

• Immunization (Day 0):

  • Inject 100-200 µL of the MOG 35-55/CFA emulsion subcutaneously (s.c.) at two sites on the flank of each mouse.

• Preparation of Pertussis Toxin Solution:

  • Reconstitute the lyophilized pertussis toxin in sterile PBS to a stock concentration (e.g., 50 µg/mL).[9] This stock can be stored at 4°C.

  • On the day of injection, dilute the stock solution in sterile PBS to the final desired concentration (e.g., 2 µg/mL for a 200 ng dose in 100 µL). Prepare fresh dilutions for each injection day.

• Pertussis Toxin Administration:

  • Day 0: Within 2 hours of the MOG/CFA immunization, administer the first dose of pertussis toxin (e.g., 200 ng in 100-200 µL) via intraperitoneal (i.p.) injection.

  • Day 2: Administer a second dose of pertussis toxin (same dosage as Day 0) i.p. 48 hours after the initial immunization.

• Monitoring:

  • Begin daily monitoring of the mice for clinical signs of EAE starting around day 7 post-immunization.

  • Record body weight and clinical scores daily.

Visualization

Caption: Workflow for Adjusting Pertussis Toxin Dose in MOG 35-55 EAE.

References

• 1. Titration of myelin oligodendrocyte glycoprotein (MOG) - Induced experimental autoimmune encephalomyelitis (EAE) model - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Consistent induction of chronic experimental autoimmune encephalomyelitis in C57BL/6 mice for the longitudinal study of pathology and repair - PMC [pmc.ncbi.nlm.nih.gov]
• 3. scispace.com [scispace.com]
• 4. Experimental Autoimmune Encephalomyelitis in the Mouse - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Myelin Oligodendrocyte Glycoprotein (MOG35-55) Induced Experimental Autoimmune Encephalomyelitis (EAE) in C57BL/6 Mice [jove.com]
• 6. Centrally Administered Pertussis Toxin Inhibits Microglia Migration to the Spinal Cord and Prevents Dissemination of Disease in an EAE Mouse Model | PLOS One [journals.plos.org]
• 7. researchgate.net [researchgate.net]
• 8. Experimental Autoimmune Encephalomyelitis KIT - SB PEPTIDE [sb-peptide.com]
• 9. Myelin Oligodendrocyte Glycoprotein 35-55 (MOG 35-55)-induced Experimental Autoimmune Encephalomyelitis: A Model of Chronic Multiple Sclerosis - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Hooke - Protocols - EAE Induction by Active Immunization in C57BL/6 Mice [hookelabs.com]
• 11. animal.research.wvu.edu [animal.research.wvu.edu]
• 12. Pertussis vaccine-induced experimental autoimmune encephalomyelitis in mice | Semantic Scholar [semanticscholar.org]
• 13. mdpi.com [mdpi.com]
• 14. researchgate.net [researchgate.net]
• 15. 2.6. Experimental Autoimmune Encephalomyelitis (EAE) [bio-protocol.org]
• 16. benchchem.com [benchchem.com]

Reducing variability in clinical scoring of MOG 35-55 induced EAE

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in reducing variability in the clinical scoring of Myelin Oligodendrocyte Glycoprotein (MOG) 35-55 induced Experimental Autoimmune Encephalomyelitis (EAE).

Frequently Asked Questions (FAQs)

Q1: What are the most common sources of variability in MOG 35-55 induced EAE clinical scoring?

Variability in EAE studies can stem from several factors, impacting disease incidence, onset, and severity. Key sources include:

• Reagent Quality and Preparation: The purity and concentration of the MOG 35-55 peptide are critical.[1][2] Variations in the peptide can lead to inconsistent immune responses.[3] The preparation of the MOG/CFA emulsion is also a crucial step; improper emulsification can affect the consistency of disease induction.[4]

• Pertussis Toxin (PTX) Dosage: The dose and potency of PTX directly influence the severity and incidence of EAE.[1][5]

• Animal-Related Factors: The age, sex, and genetic background of the mice can significantly impact EAE development.[5][6] For instance, female mice often show more consistent disease progression.[5]

• Scoring Subjectivity: Clinical scoring of EAE is inherently subjective and can vary between observers.[7][8]

• Environmental Factors: The animal's diet and housing conditions can also contribute to variability.[9]

Q2: How can I standardize my EAE induction protocol to minimize variability?

Standardization is key to achieving reproducible results. Here are some best practices:

• Use High-Quality Reagents: Source MOG 35-55 peptide from a reputable supplier and ensure its purity.[2]

• Consistent Emulsion Preparation: Follow a standardized protocol for preparing the MOG/CFA emulsion to ensure a stable and uniform mixture.[9][10][11]

• Optimize PTX Dosage: Carefully titrate the PTX dose to achieve the desired disease severity for your specific mouse strain and experimental goals.[1][12]

• Control Animal Variables: Use mice of the same age, sex, and genetic background within an experiment.[5][10]

• Detailed Protocol Documentation: Maintain a detailed record of all experimental parameters, including reagent lot numbers, animal supplier, and specific procedures.[13][14]

Troubleshooting Guides

Problem 1: Low Disease Incidence or Delayed Onset

Possible Causes and Solutions:

Cause	Solution
Suboptimal MOG 35-55 Peptide	Verify the purity and integrity of the peptide. Consider testing peptides from different suppliers.[2]
Improper Emulsion	Ensure the MOG/CFA emulsion is stable and properly prepared. The mixture should be thick and not separate upon standing.[4]
Insufficient PTX Dose	The potency of PTX can vary between lots. It may be necessary to titrate the dose to determine the optimal concentration for your experimental setup.[1]
Mouse Strain/Age	Confirm that the mouse strain is susceptible to MOG 35-55 induced EAE (e.g., C57BL/6).[6] Younger mice (9-13 weeks old) are often more susceptible.[15]
Injection Technique	Ensure proper subcutaneous injection technique to deliver the full dose of the emulsion.[15]

Problem 2: High Variability in Clinical Scores Between Animals

Possible Causes and Solutions:

Cause	Solution
Inconsistent Scoring	Implement blinded scoring, where the observer is unaware of the treatment groups, to reduce bias.[10][16] Develop a clear and detailed scoring rubric and ensure all scorers are trained on it.[8]
Heterogeneous Animal Population	Use age and sex-matched animals from the same supplier to minimize biological variability.[10]
Variable Reagent Delivery	Ensure each animal receives a consistent volume and concentration of the MOG/CFA emulsion and PTX.[13]
Animal Health and Stress	Monitor animal health closely. Stress from handling or housing conditions can impact disease development.

Experimental Protocols

Standard MOG 35-55 EAE Induction Protocol in C57BL/6 Mice

This protocol is a synthesis of common methodologies.[10][11][15]

• Animal Selection: Use female C57BL/6 mice, 9-13 weeks old.[15]

• Reagent Preparation:

  • MOG 35-55 Peptide: Dissolve lyophilized MOG 35-55 peptide in sterile PBS or ddH₂O to a final concentration of 2 mg/mL.[10][11]

  • Complete Freund's Adjuvant (CFA): Prepare CFA containing 4 mg/mL of Mycobacterium tuberculosis H37Ra.

  • MOG/CFA Emulsion: Prepare a 1:1 emulsion of the MOG 35-55 solution and CFA. This is a critical step and requires thorough mixing until a stable, thick emulsion is formed.[10]

  • Pertussis Toxin (PTX): Dilute PTX in sterile PBS to the desired concentration (e.g., 100-200 ng per injection).[15]

• Immunization (Day 0):

  • Administer 0.1 mL of the MOG/CFA emulsion subcutaneously at two sites on the flank.[15]

  • Inject PTX intraperitoneally (i.p.).[15]

• Second PTX Injection:

  • Administer a second dose of PTX (i.p.) 24 to 48 hours after the initial immunization.[15][17]

• Clinical Scoring:

  • Begin daily clinical scoring around day 7 post-immunization.[15] Use a standardized scoring scale (see table below).

  • Weigh the mice daily or every other day, as weight loss often precedes clinical signs.[6][17]

Standard Clinical Scoring Scale for EAE in Mice

This scale is widely used and allows for half-point increments for intermediate symptoms.[16][18][19]

Score	Clinical Signs
0.0	No clinical signs of EAE.
0.5	Tip of tail is limp.
1.0	Limp tail.
1.5	Limp tail and hind limb weakness.
2.0	Limp tail and definite hind limb weakness.
2.5	Limp tail and dragging of one hind limb.
3.0	Complete paralysis of both hind limbs.
3.5	Complete hind limb paralysis and partial forelimb paralysis.
4.0	Complete hind and forelimb paralysis.
5.0	Moribund state or death due to EAE.

Visualizations

Caption: Workflow for MOG 35-55 induced EAE in mice.

Caption: Simplified signaling pathway of EAE pathogenesis.

References

• 1. escholarship.org [escholarship.org]
• 2. researchgate.net [researchgate.net]
• 3. immunoglobulin-m-heavy-chain.com [immunoglobulin-m-heavy-chain.com]
• 4. Experimental Autoimmune Encephalomyelitis KIT - SB PEPTIDE [sb-peptide.com]
• 5. animal.research.wvu.edu [animal.research.wvu.edu]
• 6. Myelin Oligodendrocyte Glycoprotein 35-55 (MOG 35-55)-induced Experimental Autoimmune Encephalomyelitis: A Model of Chronic Multiple Sclerosis - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Scoring disease in an animal model of multiple sclerosis using a novel infrared-based automated activity-monitoring system - PMC [pmc.ncbi.nlm.nih.gov]
• 8. boris-portal.unibe.ch [boris-portal.unibe.ch]
• 9. pubs.acs.org [pubs.acs.org]
• 10. Myelin Oligodendrocyte Glycoprotein (MOG35-55) Induced Experimental Autoimmune Encephalomyelitis (EAE) in C57BL/6 Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Modeling Multiple Sclerosis in the Two Sexes: MOG35-55-Induced Experimental Autoimmune Encephalomyelitis [jove.com]
• 12. researchgate.net [researchgate.net]
• 13. escholarship.org [escholarship.org]
• 14. Consistent induction of chronic experimental autoimmune encephalomyelitis in C57BL/6 mice for the longitudinal study of pathology and repair - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Hooke - Protocols - EAE Induction by Active Immunization in C57BL/6 Mice [hookelabs.com]
• 16. Hooke - Contract Research - Experimental autoimmune encephalomyelitis (EAE) - Mouse EAE scoring [hookelabs.com]
• 17. biocytogen.com [biocytogen.com]
• 18. inotiv.com [inotiv.com]
• 19. Hooke - Contract Research - Experimental autoimmune encephalomyelitis (EAE) - Rat EAE scoring [hookelabs.com]

Best practices for handling and preparing MOG peptide 35-55 emulsions

Welcome to the technical support center for handling and preparing Myelin Oligodendrocyte Glycoprotein (MOG) peptide 35-55 emulsions for the induction of Experimental Autoimmune Encephalomyelitis (EAE). This resource provides troubleshooting guides and frequently asked questions to assist researchers, scientists, and drug development professionals in their experimental workflows.

Frequently Asked Questions (FAQs)

Q1: What is the optimal concentration for MOG 35-55 peptide in the final emulsion?

A1: The final concentration of MOG 35-55 peptide in the emulsion is typically 1 mg/mL.[1][2] This is achieved by preparing a 2 mg/mL stock solution of the peptide and emulsifying it in a 1:1 ratio with Complete Freund's Adjuvant (CFA).[1][3]

Q2: How should I reconstitute and store the lyophilized MOG 35-55 peptide?

A2: Lyophilized MOG 35-55 peptide should be reconstituted in sterile, double-distilled water (ddH₂O) or sterile phosphate-buffered saline (PBS) to a stock concentration of 2 mg/mL.[1][3] For higher concentrations, DMSO can be considered.[4] To ensure stability and prevent degradation, it is recommended to prepare aliquots and store them at -20°C to minimize freeze-thaw cycles.[4][5]

Q3: What is the recommended dosage of MOG 35-55 peptide and Pertussis Toxin (PTX) per mouse for EAE induction in C57BL/6 mice?

A3: For C57BL/6 mice, a common dosage is 100-200 µg of MOG 35-55 peptide per mouse, administered subcutaneously in a total volume of 200 µL of emulsion.[1][6] Pertussis Toxin is typically administered intraperitoneally (i.p.) at a dose of 200-400 ng per mouse on the day of immunization and again 48 hours later.[1][4]

Q4: How long can the prepared MOG 35-55/CFA emulsion be stored?

A4: The prepared emulsion can be stored at 4°C for several days to weeks without losing its efficacy in inducing EAE.[1] Some studies have shown that emulsions can be stored for up to 15 weeks at 4°C and still effectively induce disease.[5][7] However, it is crucial to check for emulsion stability before each use.

Q5: What are the key characteristics of a properly formed MOG 35-55/CFA emulsion?

A5: A stable and effective emulsion should be white, thick, and viscous.[1] A critical quality control check is the "drop test": a small drop of the emulsion placed into a beaker of cold water should remain as a distinct droplet and not disperse, confirming a water-in-oil emulsion.[8]

Troubleshooting Guide

Issue	Possible Cause(s)	Recommended Solution(s)
Emulsion is unstable and separates into two phases.	- Inadequate mixing time or technique.- Incorrect ratio of peptide solution to CFA.- Contaminants in the peptide solution (e.g., SDS, organic solvents).[8]- Using plastic syringes with rubber plungers, which can react with the oil in the adjuvant.[8]	- Mix the components for at least 10 minutes using the two-syringe method.[1]- Ensure a strict 1:1 volume ratio of peptide solution to CFA.[1]- Ensure the peptide solution is free of contaminants.[8]- Use glass syringes or plastic syringes without rubber plungers.[8]
Low incidence or severity of EAE.	- Improper emulsification.- Suboptimal dosage of MOG peptide or PTX.- Batch-to-batch variability in CFA.- Ineffective PTX.- "Clean" housing conditions of mice, which can affect their immune response.[9]	- Verify emulsion stability with the drop test.- Titrate the concentration of MOG peptide (50-200 µ g/mouse ) and PTX.[4][6]- Test different batches of CFA or increase its concentration (within institutional guidelines).[6]- Use a fresh batch of PTX.[9]- Consider the microbiome of the animal facility.[9]
High variability in EAE scores between animals.	- Inconsistent emulsion preparation.- Inconsistent injection technique or volume.- Genetic variability within the mouse colony.- Differences in the gut microbiome of the mice.[10]	- Standardize the emulsification protocol; consider using an automated system for consistency.[11]- Ensure each mouse receives the same volume of emulsion, injected at consistent subcutaneous sites.- Use mice from a reliable and genetically consistent supplier.- Standardize diet and housing conditions to minimize microbiome variations.[10]
Visible particulates in the reconstituted peptide solution.	- Incomplete solubilization of the peptide.	- Gently warm the solution to 37°C and use an ultrasonic bath for 5-10 minutes to aid dissolution.[4]- Ensure the pH of the solvent is neutral to slightly basic.[4]
High mortality rate in experimental animals.	- Excessive dosage of PTX.- Bacterial contamination of reagents or emulsion.	- Decrease the dosage of PTX.[12]- Use sterile techniques throughout the preparation process, including filtering the peptide solution.[5][8]

Experimental Protocols & Workflows

MOG 35-55 Peptide Stock Solution Preparation

A detailed workflow for the preparation of the MOG 35-55 peptide stock solution is outlined below.

Caption: Workflow for MOG 35-55 peptide reconstitution and storage.

MOG 35-55/CFA Emulsion Preparation (Two-Syringe Method)

The two-syringe method is a widely used technique for creating a stable water-in-oil emulsion.

Caption: Two-syringe method for preparing MOG 35-55/CFA emulsion.

EAE Induction and Monitoring Signaling Pathway

The induction of EAE involves a cascade of immunological events, beginning with immunization and leading to central nervous system inflammation.

Caption: Simplified pathway of EAE induction and pathogenesis.

References

• 1. Myelin Oligodendrocyte Glycoprotein (MOG35-55) Induced Experimental Autoimmune Encephalomyelitis (EAE) in C57BL/6 Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Demyelination Models in the Spinal Cord | Veterian Key [veteriankey.com]
• 3. benchchem.com [benchchem.com]
• 4. myelin-basic-protein.com [myelin-basic-protein.com]
• 5. A Rapid, Simple, and Standardized Homogenization Method to Prepare Antigen/Adjuvant Emulsions for Inducing Experimental Autoimmune Encephalomyelitis [jove.com]
• 6. Myelin Oligodendrocyte Glycoprotein (MOG35-55) Induced Experimental Autoimmune Encephalomyelitis (EAE) in C57BL/6 Mice [jove.com]
• 7. Standardization of Antigen-Emulsion Preparations for the Induction of Autoimmune Disease Models - PMC [pmc.ncbi.nlm.nih.gov]
• 8. research.umd.edu [research.umd.edu]
• 9. researchgate.net [researchgate.net]
• 10. pubs.acs.org [pubs.acs.org]
• 11. youtube.com [youtube.com]
• 12. EAE Modeling Solutions [absin.net]

Impact of MOG peptide 35-55 purity on experimental outcomes

Welcome to the technical support center for MOG peptide 35-55. This resource is designed for researchers, scientists, and drug development professionals to provide guidance and troubleshoot experiments involving this critical reagent.

Frequently Asked Questions (FAQs)

Q1: What is the recommended purity of MOG peptide 35-55 for inducing Experimental Autoimmune Encephalomyelitis (EAE)?

A1: For in vivo studies such as EAE induction, a high purity of MOG peptide 35-55 is crucial for reproducible results. The recommended purity is typically ≥95% as determined by HPLC.[1][2][3] Peptides with lower purity may contain contaminants from the synthesis process that can lead to inconsistent or failed EAE induction. Some studies have successfully used peptides with purity greater than 90%, but for optimal consistency and to minimize variability, aiming for 95% or higher is best practice.[4]

Q2: My EAE induction is failing or highly variable between animals. Could the MOG peptide be the issue?

A2: Yes, variability in the MOG peptide is a common cause of inconsistent EAE induction.[4] Several factors related to the peptide could be at play:

• Purity and Peptide Content: Not only is the percentage of the correct peptide (purity) important, but the actual amount of peptide in the lyophilized powder (peptide content or fraction) is also critical. A lower peptide fraction means a larger portion of the vial's weight is composed of counter-ions and water. One study comparing three commercial MOG peptides found that the one with the highest purity (99.2%) and peptide content (92.2%) induced EAE in 100% of mice, while peptides with lower purity and content led to incidences as low as 20-40%.

• Counter-ion: The counter-ion used to stabilize the peptide, typically trifluoroacetate (B77799) (TFA) or acetate (B1210297), can influence the immune response.[1][5] TFA, a common remnant from peptide synthesis and purification, has been shown to potentially have immunological effects.[5] Some studies suggest that MOG peptides with an acetate counter-ion may lead to more pronounced disease development compared to those with TFA.[1]

• Solubility and Aggregation: MOG peptide 35-55 can be prone to aggregation if not handled and dissolved properly. Aggregated peptide may not be as effective at inducing an immune response, leading to failed or inconsistent EAE.

Q3: Can the counter-ion (e.g., TFA, acetate) in my MOG peptide preparation affect my experimental results?

A3: Yes, the counter-ion can have a significant impact. Trifluoroacetic acid (TFA) is a strong acid used in peptide synthesis and purification. Residual TFA in the final peptide product can lower the pH of your stock solution and has been reported to have direct effects on cells in vitro and to potentially influence the immune response in vivo.[2][6][7][8] Studies have shown that TFA can trifluoroacetylate proteins, which may elicit an immune response.[2] When comparing MOG peptides with TFA versus acetate counter-ions, some research indicates that the acetate form may lead to a more robust disease phenotype in EAE.[1] For sensitive in vitro assays, it is advisable to use peptides where TFA has been exchanged for a more biologically compatible counter-ion like acetate or hydrochloride.[6]

Q4: How should I properly dissolve and store my MOG peptide 35-55 to ensure its stability and activity?

A4: Proper handling is critical for the performance of MOG peptide 35-55.

• Reconstitution: It is generally recommended to reconstitute the lyophilized peptide in sterile, distilled water or a suitable buffer like PBS.[9] To aid dissolution, especially for higher concentrations, you can gently warm the solution or briefly sonicate it.[9]

• Stock Solutions: Prepare a concentrated stock solution (e.g., 1-2 mg/mL) and aliquot it into single-use volumes to avoid repeated freeze-thaw cycles.

• Storage: Store the lyophilized peptide desiccated at -20°C or -80°C. Once reconstituted, store the aliquoted stock solutions at -20°C or preferably at -80°C for long-term stability.

Troubleshooting Guides

Problem 1: Failed or Inconsistent EAE Induction

Potential Cause	Troubleshooting Step
Low Peptide Purity/Content	Verify the purity and peptide content from the manufacturer's certificate of analysis. If the purity is below 95% or the peptide content is low, consider sourcing a higher quality peptide. Be aware that a lower peptide content means you are administering less of the active immunogen than calculated by total weight.
Peptide Aggregation	Ensure the peptide is fully dissolved before emulsification. Use recommended solvents and techniques (gentle warming, sonication). Prepare the emulsion immediately before injection.
Counter-ion Interference	If you observe unexpected immune responses or inconsistent results, consider the counter-ion. If using a TFA salt, you might try a peptide with an acetate or HCl counter-ion to see if it improves consistency.
Incorrect Peptide Dose	The dose of MOG peptide can significantly impact EAE development. Higher doses do not always lead to more severe disease and can sometimes induce tolerance.[1] Titrate the peptide concentration to find the optimal dose for your specific mouse strain and experimental conditions.
Improper Emulsion Preparation	The emulsion of MOG peptide and Complete Freund's Adjuvant (CFA) is critical. Ensure a stable emulsion is formed by vigorous mixing or sonication. An unstable emulsion will not deliver the antigen effectively.

Problem 2: Weak or No T-cell Proliferation/Cytokine Production in vitro

Potential Cause	Troubleshooting Step
Peptide Quality	Even if EAE is induced, suboptimal peptide purity can lead to weaker in vitro recall responses. Impurities may not be immunogenic or could even be inhibitory. Use a high-purity (≥95%) peptide for in vitro assays.
Counter-ion Effects	Residual TFA in the peptide preparation can be toxic to cells in culture or inhibit cell proliferation, leading to artificially low responses.[7] Consider using a peptide with the TFA exchanged for acetate or HCl for in vitro studies.
Suboptimal Peptide Concentration	Create a dose-response curve for your T-cell proliferation or cytokine assay to determine the optimal concentration of MOG peptide for stimulation. Concentrations that are too low will not elicit a response, while excessively high concentrations can sometimes lead to activation-induced cell death.
Cell Viability	Ensure that the splenocytes or lymph node cells are viable and healthy after isolation. Poor cell viability will result in a weak response regardless of the stimulus.
Antigen Presenting Cell (APC) Function	T-cell activation requires efficient antigen presentation. Ensure your cell culture contains healthy and functional APCs. For purified T-cell cultures, irradiated splenocytes are often added as a source of APCs.[10]

Quantitative Data Summary

Table 1: Impact of MOG 35-55 Purity and Content on EAE Induction

Peptide ID	Purity (%)	Peptide Content (%)	EAE Incidence (%)
MOG-A	99.2	92.2	100
MOG-B	97.8	78.6	40
MOG-C	98.7	81.0	20

Data adapted from a comparative study of three commercial MOG 35-55 peptides.

Table 2: MOG 35-55 Specific T-cell Responses in vitro

T-cell Type	Stimulation	Proliferation (cpm ± SD)	IFN-γ (pg/mL ± SD)	IL-4 (pg/mL ± SD)
CD4+	MOG 35-55 (20 µg/mL)	63,953 ± 3284	1451.3 ± 59.4	298.6 ± 7.7
CD8+	MOG 35-55 (20 µg/mL)	21,526 ± 1236	803.3 ± 39.2	245.5 ± 11.8

Data represents typical responses from ex vivo stimulated T-cells from MOG 35-55 immunized mice.[1] cpm = counts per minute.

Experimental Protocols

Protocol 1: Induction of EAE in C57BL/6 Mice

• Peptide Preparation: Reconstitute lyophilized MOG 35-55 (purity ≥95%) in sterile PBS to a final concentration of 2 mg/mL.

• Emulsion Preparation:

  • In a sterile microfuge tube, add an equal volume of MOG 35-55 solution (2 mg/mL) and Complete Freund's Adjuvant (CFA) containing 4 mg/mL Mycobacterium tuberculosis.

  • Emulsify by repeatedly drawing and expelling the mixture through a syringe or by using a sonicator until a thick, stable emulsion is formed. A drop of the emulsion should not disperse when placed in water.

• Immunization (Day 0):

  • Anesthetize female C57BL/6 mice (8-12 weeks old).

  • Inject 100 µL of the emulsion subcutaneously at two sites on the flank (total volume 200 µL per mouse).

  • Administer 200 ng of Pertussis Toxin (PTX) in 100 µL of PBS intraperitoneally (i.p.).

• Second PTX Injection (Day 2):

  • Administer a second dose of 200 ng of PTX in 100 µL of PBS i.p.

• Clinical Scoring:

  • Monitor the mice daily for clinical signs of EAE starting from day 7 post-immunization.

  • Use a standard scoring system (0-5 scale):

    • 0: No clinical signs

    • 1: Limp tail

    • 2: Hind limb weakness

    • 3: Complete hind limb paralysis

    • 4: Hind and forelimb paralysis

    • 5: Moribund state

Protocol 2: T-cell Proliferation Assay

• Cell Isolation:

  • At the peak of disease (or 10-14 days post-immunization), euthanize the mice and aseptically remove the spleen and draining lymph nodes (inguinal and axillary).

  • Prepare a single-cell suspension by mechanical dissociation through a 70 µm cell strainer.

  • Lyse red blood cells using an ACK lysis buffer.

  • Wash the cells with complete RPMI-1640 medium.

• Cell Culture:

  • Plate 2 x 10^5 cells per well in a 96-well flat-bottom plate.

  • Add MOG 35-55 peptide at various concentrations (e.g., 0, 1, 5, 10, 20 µg/mL) to triplicate wells.

  • Incubate the plate at 37°C in a humidified 5% CO2 incubator for 72 hours.

• Proliferation Measurement:

  • Add 1 µCi of [3H]-thymidine to each well for the final 18-24 hours of culture.

  • Harvest the cells onto a filter mat using a cell harvester.

  • Measure the incorporated radioactivity using a scintillation counter.

  • Results are typically expressed as counts per minute (cpm) or as a stimulation index (cpm of stimulated cells / cpm of unstimulated cells).

Visualizations

Caption: Workflow for the induction of Experimental Autoimmune Encephalomyelitis (EAE).

Caption: Decision tree for troubleshooting failed or inconsistent EAE induction.

Caption: Simplified signaling pathway of MOG 35-55 specific T-cell activation.

References

• 1. Characterization of myelin oligodendrocyte glycoprotein (MOG)35–55-specific CD8+ T cells in experimental autoimmune encephalomyelitis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. The Role of Counter-Ions in Peptides—An Overview - PMC [pmc.ncbi.nlm.nih.gov]
• 3. myelin-basic-protein.com [myelin-basic-protein.com]
• 4. jpt.com [jpt.com]
• 5. Different MOG(35-55) concentrations induce distinguishable inflammation through early regulatory response by IL-10 and TGF-β in mice CNS despite unchanged clinical course - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. genscript.com [genscript.com]
• 8. The impact of counterions in biological activity: case study of antibacterial alkylguanidino ureas - PMC [pmc.ncbi.nlm.nih.gov]
• 9. neuroimmunol.ucsf.edu [neuroimmunol.ucsf.edu]
• 10. mednexus.org [mednexus.org]

Controlling for gender differences in MOG 35-55 EAE models

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers utilizing the MOG 35-55 Experimental Autoimmune Encephalomyelitis (EAE) model, with a specific focus on controlling for gender-related differences.

Frequently Asked Questions (FAQs)

Q1: Are there significant gender differences in disease susceptibility and severity in the MOG 35-55 EAE model?

A1: Yes, significant gender differences in EAE susceptibility and severity are often observed, but they can be dependent on the mouse strain.[1][2] In some strains, such as the SJL mouse, females generally exhibit a higher incidence and more severe disease course compared to males when EAE is induced with various antigens.[2][3] However, in the commonly used C57BL/6 mouse strain immunized with MOG 35-55, the results can be more variable. Some studies report no significant difference in the clinical course of MOG-induced EAE between male and female C57BL/6 mice, while others have noted differences in immune responses and neuropathology despite similar clinical scores. For instance, even with identical EAE disease severity, female C57BL/6 mice may show greater cellular infiltration and demyelination in the central nervous system (CNS) compared to males.[4]

Q2: What are the underlying immunological differences between male and female mice in the MOG 35-55 EAE model?

A2: The immunological responses to MOG 35-55 immunization differ between sexes. Studies have shown that male C57BL/6 mice can mount stronger pro-inflammatory responses, which appear to be counterbalanced by an increase in anti-inflammatory regulatory T cells, B cells, and monocyte/macrophage subsets.[4] In contrast, female mice may exhibit a stronger Th17 response, which is associated with earlier disease onset.[5] These differences in the balance between pro-inflammatory and regulatory immune cells can influence the degree of CNS infiltration and demyelination.[4]

Q3: How do sex hormones, such as estrogen and testosterone (B1683101), influence the EAE disease course?

A3: Sex hormones play a crucial role in modulating the immune response and influencing EAE outcomes. Estrogens, for example, have been shown to have anti-inflammatory and neuroprotective effects, and their administration can reduce the clinical severity of EAE in several mouse strains.[6][7][8] Testosterone has also demonstrated neuroprotective and immunomodulatory effects, potentially by promoting a shift from a pro-inflammatory Th1 to a more anti-inflammatory Th2 response.[6][9] The protective effects of these hormones are being investigated as potential therapeutic avenues for multiple sclerosis (MS).[6][7][10]

Q4: Should I include both male and female mice in my EAE studies?

A4: Yes, it is highly recommended to include both sexes in your experimental design. Given the known gender differences in both MS in humans and EAE in animal models, studying both males and females is crucial for the translatability of your findings.[4] The National Institutes of Health (NIH) guidelines also emphasize the need to study both sexes in various disease models.[4] Including both sexes will allow you to identify potential sex-specific effects of your therapeutic intervention.

Troubleshooting Guides

Issue 1: High variability in EAE disease scores between animals of the same sex.

• Possible Cause: Inconsistent immunization procedure.

• Troubleshooting Steps:

  • Ensure a stable emulsion of MOG 35-55 and Complete Freund's Adjuvant (CFA). The emulsion should not separate.

  • Administer a consistent volume and concentration of the emulsion and pertussis toxin (PTX) to each mouse.

  • Ensure subcutaneous injections are placed consistently in the flanks.

• Possible Cause: Animal stress.

• Troubleshooting Steps:

  • Handle mice gently and consistently.

  • Avoid unnecessary noise and disturbances in the animal facility.

  • Allow mice to acclimatize to the facility for at least one week before starting the experiment.

Issue 2: Unexpectedly low EAE incidence in one sex compared to the other.

• Possible Cause: Strain-specific gender differences.

• Troubleshooting Steps:

  • Review the literature for expected gender differences in EAE for your specific mouse strain. For example, female SJL mice are generally more susceptible than males.[2]

  • If using C57BL/6 mice, be aware that while some studies report no difference, others have observed variations. Ensure your experimental groups are sufficiently powered to detect potential differences.

• Possible Cause: Age of the animals.

• Troubleshooting Steps:

  • Use mice within a consistent and reported age range (typically 8-12 weeks old) as susceptibility to EAE can be age-dependent.[4]

Issue 3: Discrepancy between clinical scores and histological findings between sexes.

• Possible Cause: Fundamental biological differences in the pathological response.

• Troubleshooting Steps:

  • Recognize that this can be an expected outcome. For instance, female C57BL/6 mice may exhibit more significant CNS demyelination and cellular infiltration than males, even with similar clinical scores.[4]

  • In addition to clinical scoring, perform detailed histological and immunological analyses to fully characterize the disease phenotype in both sexes. This can include quantifying immune cell infiltration, demyelination, and cytokine profiles in the CNS and periphery.

Data Presentation

Table 1: Comparison of EAE Clinical and Histological Parameters between Male and Female C57BL/6 Mice

Parameter	Male Mice	Female Mice	Key Findings
Cumulative Disease Index (CDI) at Day 20	31 ± 2	31 ± 3	No significant difference in overall disease severity.[4]
CNS Cellular Infiltration (% nucleated cells/area)	Lower	Higher	Females show significantly greater lymphocyte chemotaxis.[4]
CNS Demyelination (% demyelination/area)	Lower	Higher	Axonal damage is exacerbated in female EAE mice.[4]
Splenocyte Count (millions) - EAE Group	60	60	No significant difference between sexes in the EAE group.[4]

Experimental Protocols

MOG 35-55 EAE Induction in C57BL/6 Mice

This protocol is a standard method for inducing EAE in C57BL/6 mice.

Materials:

• MOG 35-55 peptide (MEVGWYRSPFSRVVHLYRNGK)

• Complete Freund's Adjuvant (CFA) containing 4 mg/ml heat-killed Mycobacterium tuberculosis

• Pertussis toxin (PTX)

• Sterile phosphate-buffered saline (PBS)

• 8-12 week old male and female C57BL/6 mice

Procedure:

• Antigen Emulsion Preparation:

  • Prepare a 1 mg/ml solution of MOG 35-55 peptide in sterile PBS.

  • Create an emulsion by mixing equal volumes of the MOG 35-55 solution and CFA. A common method is to use two syringes connected by a Luer lock. The final concentration of MOG 35-55 will be 0.5 mg/ml.

• Immunization (Day 0):

  • Anesthetize the mice.

  • Inject a total of 200 µl of the MOG 35-55/CFA emulsion subcutaneously, distributed over two sites on the flanks (100 µl per site). This delivers 100 µg of MOG 35-55 per mouse.

  • Administer 100-200 ng of PTX intraperitoneally (i.p.) in 100 µl of PBS.

• Pertussis Toxin Boost (Day 2):

  • Administer a second dose of 100-200 ng of PTX i.p. in 100 µl of PBS.

• Clinical Scoring:

  • Begin daily monitoring of the mice for clinical signs of EAE starting around day 7 post-immunization.

  • Use a standardized scoring system (see Table 2).

Table 2: EAE Clinical Scoring Scale

Score	Clinical Signs
0	No clinical signs
1	Limp tail
2	Hind limb weakness
3	Partial hind limb paralysis
4	Complete hind limb paralysis
5	Moribund state or death

Visualizations

Caption: Experimental workflow for MOG 35-55 EAE induction and monitoring.

Caption: Simplified signaling pathways of gender-specific immune responses in EAE.

References

• 1. researchgate.net [researchgate.net]
• 2. Frontiers | Effects of biological sex and pregnancy in experimental autoimmune encephalomyelitis: It’s complicated [frontiersin.org]
• 3. Gender differences in autoimmune demyelination in the mouse: implications for multiple sclerosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Sex differences in EAE reveal common and distinct cellular and molecular components - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Sex differences regulate immune responses in experimental autoimmune encephalomyelitis and multiple sclerosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Estrogen and testosterone therapies in multiple sclerosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. scispace.com [scispace.com]
• 8. Neuroprotective effects of estrogens and androgens in CNS inflammation and neurodegeneration - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Testosterone and estrogen in multiple sclerosis: from pathophysiology to therapeutics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. The Impact of Sex Hormones on Transcranial Magnetic Stimulation Against the Oxidative Stress in the Pathogenesis of Multiple Sclerosis [mdpi.com]

Technical Support Center: Optimizing In Vitro T-Cell Restimulation with MOG Peptide 35-55

This guide provides troubleshooting advice and frequently asked questions (FAQs) for researchers working with myelin oligodendrocyte glycoprotein (B1211001) (MOG) peptide 35-55 for in vitro T-cell restimulation.

Frequently Asked Questions (FAQs)

Q1: What is the optimal concentration of MOG 35-55 peptide for T-cell restimulation?

A1: The optimal concentration of MOG 35-55 peptide can vary depending on the specific experimental conditions, including the T-cell source and the antigen-presenting cells (APCs) used. However, a common starting point is a concentration range of 10-100 µg/mL.[1][2][3][4] It is recommended to perform a dose-response experiment to determine the optimal concentration for your specific assay.

Q2: What is the recommended incubation time for T-cell restimulation with MOG 35-55?

A2: The incubation time for T-cell restimulation with MOG 35-55 can range from 48 to 72 hours for proliferation assays and cytokine production measurements.[5] For analyzing signaling pathways, a shorter stimulation time of 12 hours may be sufficient.[1] Some protocols involve an initial 4-day stimulation followed by a media change and restimulation for an additional 1-3 days.[2]

Q3: What type of antigen-presenting cells (APCs) should I use?

A3: Splenocytes are commonly used as a source of APCs for MOG 35-55 T-cell restimulation.[1][2][6] Purified B cells can also be used as APCs.[7] The choice of APCs can influence the outcome of the experiment, and it's crucial to use APCs that can effectively process and present the MOG peptide to the T-cells.

Q4: What are the expected cytokine profiles following MOG 35-55 restimulation?

A4: Restimulation of MOG 35-55 specific T-cells, particularly CD4+ T-cells, is expected to induce the production of pro-inflammatory cytokines such as IFN-γ, IL-17, GM-CSF, and IL-6.[5][6] The specific cytokine profile can depend on the T-cell subset (e.g., Th1 or Th17) being investigated.

Troubleshooting Guide

Problem	Possible Cause	Suggested Solution
Low or no T-cell proliferation	Suboptimal MOG 35-55 peptide concentration.	Perform a dose-response curve with MOG 35-55 peptide (e.g., 1, 10, 50, 100 µg/mL) to find the optimal concentration.[7]
Inefficient antigen presentation.	Ensure the viability and functionality of your APCs. Consider using irradiated splenocytes as feeder cells.
Low frequency of MOG-specific T-cells.	Enrich for MOG-specific T-cells from immunized mice before in vitro restimulation.[3][4]
High background in control wells	Non-specific T-cell activation.	Ensure the purity of the isolated T-cells. Use appropriate negative controls, such as T-cells cultured with APCs in the absence of MOG peptide.
Contamination of cell cultures.	Maintain sterile cell culture techniques. Test media and reagents for endotoxin (B1171834) contamination.
Inconsistent cytokine measurements	Variation in incubation time.	Standardize the incubation time for all samples. Collect supernatants at the same time point for cytokine analysis.[5]
Cell viability issues.	Check cell viability using methods like Trypan Blue exclusion before and after the experiment.
Difficulty in detecting specific T-cell subsets	Inappropriate markers or gating strategy in flow cytometry.	Optimize your flow cytometry panel and gating strategy to accurately identify the T-cell populations of interest (e.g., CD4+, CD8+).[8]

Experimental Protocols & Data

Summary of Experimental Parameters for T-Cell Restimulation

Parameter	Recommended Range/Value	Reference
MOG 35-55 Peptide Concentration	10 - 100 µg/mL	[1][2][3][4]
Cell Density (T-cells)	3 x 10^5 cells/well (96-well plate)	[5]
Cell Density (Splenocytes as APCs)	5 x 10^5 - 5 x 10^6 cells/mL	[1][2]
Incubation Time (Proliferation/Cytokine)	48 - 72 hours	[5]
Incubation Time (Signaling Studies)	12 hours	[1]

Detailed Experimental Protocol: In Vitro T-Cell Restimulation

This protocol is a general guideline and may require optimization for specific experimental needs.

1. Preparation of Cells:

• Isolate splenocytes from MOG 35-55 immunized mice. These will serve as the source of both T-cells and APCs.

• Alternatively, purify CD4+ T-cells and co-culture them with irradiated, T-cell-depleted splenocytes as APCs.

2. Cell Culture Setup:

• Seed 3 x 10^5 splenocytes per well in a 96-well round-bottom plate in complete RPMI medium.[5]

• Prepare a stock solution of MOG 35-55 peptide and add it to the wells to achieve the desired final concentration (e.g., 10 µg/mL).[1]

• Include control wells with cells but no MOG peptide.

3. Incubation:

• Incubate the plate at 37°C in a humidified 5% CO2 incubator for 48-72 hours.[5]

4. Analysis:

• Proliferation Assay: 18 hours before the end of the incubation, add 1 µCi of [3H]-thymidine to each well.[1] Harvest the cells and measure thymidine (B127349) incorporation using a scintillation counter.

• Cytokine Analysis: At the end of the incubation period, centrifuge the plate and collect the supernatant. Measure cytokine levels (e.g., IFN-γ, IL-17) using ELISA or a cytometric bead array (CBA) kit.[5]

Visualizations

Experimental Workflow for T-Cell Restimulation

Caption: A flowchart illustrating the key steps in an in vitro T-cell restimulation experiment.

T-Cell Activation Signaling Pathway

Caption: A diagram showing the interaction between an APC and a T-cell leading to activation.

Troubleshooting Logic Tree

Caption: A decision tree to guide troubleshooting efforts for low T-cell responses.

References

• 1. MOG35-55 i.v suppresses experimental autoimmune encephalomyelitis partially through modulation of Th17 and JAK/STATs pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Development of an in Vitro Peptide-Stimulated T Cell Assay to Evaluate Immune Effects by Cannabinoid Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Myelin Oligodendrocyte Glycoprotein–specific T Cell Receptor Transgenic Mice Develop Spontaneous Autoimmune Optic Neuritis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. rupress.org [rupress.org]
• 5. Blocking initial infiltration of pioneer CD8+ T-cells into the CNS via inhibition of SHP-2 ameliorates experimental autoimmune encephalomyelitis in mice - PMC [pmc.ncbi.nlm.nih.gov]
• 6. IL-3 promotes the development of experimental autoimmune encephalitis - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Myelin oligodendrocyte glycoprotein–specific T and B cells cooperate to induce a Devic-like disease in mice - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Pathogenic MOG-reactive CD8+ T cells require MOG-reactive CD4+ T cells for sustained CNS inflammation during chronic EAE - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Comparative Guide to Inducing Relapsing-Remitting EAE: MOG Peptide 35-55 vs. PLP Peptide 139-151

For researchers and scientists in the field of neuroimmunology and drug development, the choice of animal model is paramount to the successful investigation of multiple sclerosis (MS). Experimental Autoimmune Encephalomyelitis (EAE) is the most utilized animal model for MS, and the selection of the encephalitogenic peptide is a critical determinant of the disease course. This guide provides an objective comparison between two commonly used myelin peptides, Myelin Oligodendrocyte Glycoprotein (MOG) 35-55 and Proteolipid Protein (PLP) 139-151, for the induction of a relapsing-remitting EAE phenotype, supported by experimental data.

Executive Summary

The induction of a relapsing-remitting course of EAE, which most closely mimics the most common form of human MS, is most reliably achieved using PLP peptide 139-151 in the SJL mouse strain.[1][2][3][4][5] In contrast, MOG peptide 35-55 immunization in the C57BL/6 mouse strain typically results in a chronic, monophasic disease course.[6][7][8][9] While both models are valuable for studying the pathophysiology of neuroinflammation and demyelination, the PLP/SJL model is the standard for investigating the mechanisms of relapse and remission and for testing therapeutics aimed at preventing relapses.

Data Presentation: A Quantitative Comparison

The following tables summarize the key quantitative parameters for EAE induction with MOG 35-55 and PLP 139-151.

Table 1: EAE Model Characteristics

Feature	MOG 35-55	PLP 139-151
Mouse Strain	C57BL/6[6][7][8]	SJL[1][2][3]
Typical Disease Course	Chronic, monophasic[6][7][8][9]	Relapsing-remitting[1][2][3][4]
Disease Onset	9-14 days post-immunization[6][9]	10-15 days post-immunization[1]
Incidence	90-100%[7]	90-100%[1]
Relapse Rate	Not typical	50-80% (without PTX)[2]

Table 2: Immunization Protocol Parameters

Parameter	MOG 35-55	PLP 139-151
Peptide Dose	50 µg[10]	100-150 µg[3][10]
Adjuvant	Complete Freund's Adjuvant (CFA)[6][10]	Complete Freund's Adjuvant (CFA)[1][3]
Pertussis Toxin (PTX)	Required for reliable disease induction[6][11]	Optional; increases severity of the first wave but can reduce relapse rate[1][2]

Experimental Protocols

Detailed methodologies for the induction of EAE are crucial for reproducibility. The following are generalized protocols for each peptide.

MOG 35-55-Induced Chronic EAE in C57BL/6 Mice

This protocol is adapted from multiple sources describing the induction of a chronic EAE model.[6][8]

• Antigen Emulsion Preparation:

  • Dissolve MOG 35-55 peptide in sterile phosphate-buffered saline (PBS) at a concentration of 1 mg/mL.

  • Prepare Complete Freund's Adjuvant (CFA) containing Mycobacterium tuberculosis H37Ra at a concentration of 4 mg/mL.

  • Emulsify the MOG 35-55 solution with an equal volume of CFA to a final peptide concentration of 50 µg per 100 µL.

• Immunization:

  • On day 0, subcutaneously inject 100 µL of the emulsion over two sites on the flanks of 8-12 week old female C57BL/6 mice.

• Pertussis Toxin Administration:

  • On day 0 and day 2 post-immunization, inject 200 ng of Pertussis Toxin (PTX) in PBS intraperitoneally.[6][11]

• Clinical Scoring:

  • Monitor mice daily for clinical signs of EAE starting from day 7 post-immunization. A standard scoring scale is as follows:

    • 0: No clinical signs

    • 1: Limp tail

    • 2: Hind limb weakness

    • 3: Complete hind limb paralysis

    • 4: Hind and forelimb paralysis

    • 5: Moribund or dead

PLP 139-151-Induced Relapsing-Remitting EAE in SJL Mice

This protocol is a synthesis of methods described for inducing a relapsing-remitting disease course.[1][3]

• Antigen Emulsion Preparation:

  • Dissolve PLP 139-151 peptide in sterile PBS.

  • Emulsify the PLP 139-151 solution with an equal volume of CFA containing Mycobacterium tuberculosis to a final peptide concentration of 100-150 µg per 200 µL.[3][10]

• Immunization:

  • On day 0, subcutaneously inject 200 µL of the emulsion distributed over two spots on the upper abdomen of 8-9 week old female SJL/J mice.[3][12]

• Pertussis Toxin Administration (Optional):

  • To increase the severity of the initial EAE wave, PTX can be administered. However, for studying relapses, it is often omitted as it can reduce the relapse rate.[2] If used, a typical dose is 100-200 ng intraperitoneally on the day of immunization.

• Clinical Scoring and Monitoring:

  • Monitor mice daily for clinical signs using the same scoring scale as for the MOG model. Mice will typically experience an initial paralytic episode followed by a period of remission and subsequent relapses.[2][13] The first wave of paralysis usually occurs between days 10 and 15 post-immunization.[1]

Mandatory Visualization

Experimental Workflow for EAE Induction

Caption: Experimental workflows for inducing chronic EAE with MOG 35-55 and relapsing-remitting EAE with PLP 139-151.

Generalized Signaling Pathway for EAE Induction

Caption: Generalized signaling pathway for the induction of EAE by myelin peptides.

Concluding Remarks

The choice between MOG 35-55 and PLP 139-151 for inducing EAE is fundamentally dependent on the desired disease phenotype. For studies focused on the mechanisms of relapse and remission, and for the preclinical evaluation of therapeutics targeting these processes, the PLP 139-151 model in SJL mice is the more appropriate choice.[2][3] The MOG 35-55 model in C57BL/6 mice, while not typically relapsing, remains a robust and widely used model for investigating the general mechanisms of autoimmune demyelination and for screening therapeutics aimed at ameliorating chronic neuroinflammation.[6][8] Researchers should carefully consider the specific questions of their study to select the most relevant EAE model.

References

• 1. Hooke - Protocols - EAE Induction by Active Immunization in SJL Mice [hookelabs.com]
• 2. Hooke - Contract Research - EAE - PLP139-151/CFA-Induced Relapsing-Remitting EAE in SJL Mice [hookelabs.com]
• 3. frontiersin.org [frontiersin.org]
• 4. mdbioproducts.com [mdbioproducts.com]
• 5. MP4- and MOG:35–55-induced EAE in C57BL/6 mice differentially targets brain, spinal cord and cerebellum - PMC [pmc.ncbi.nlm.nih.gov]
• 6. redoxis.se [redoxis.se]
• 7. Myelin Oligodendrocyte Glycoprotein 35-55 (MOG 35-55)-induced Experimental Autoimmune Encephalomyelitis: A Model of Chronic Multiple Sclerosis [bio-protocol.org]
• 8. Modeling Multiple Sclerosis in the Two Sexes: MOG35-55-Induced Experimental Autoimmune Encephalomyelitis [jove.com]
• 9. wjgnet.com [wjgnet.com]
• 10. Pain in experimental autoimmune encephalitis: a comparative study between different mouse models - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Experimental Autoimmune Encephalomyelitis in the Mouse - PMC [pmc.ncbi.nlm.nih.gov]
• 12. EAE induction [bio-protocol.org]
• 13. Hooke - Protocols - EAE Induction by Active Immunization in SJL Mice [hookelabs.com]

A Comparative Guide to Experimental Autoimmune Encephalomyelitis (EAE) Induced by MOG Peptide 35-55 versus Full-Length MOG Protein

For Researchers, Scientists, and Drug Development Professionals

Experimental Autoimmune Encephalomyelitis (EAE) is a widely utilized animal model for multiple sclerosis (MS), providing critical insights into the immunopathogenesis of neuroinflammation and demyelination. The choice of the encephalitogenic antigen is a pivotal determinant of the resulting disease phenotype. This guide offers an objective comparison of the pathological and immunological differences in EAE induced by the commonly used Myelin Oligodendrocyte Glycoprotein (MOG) peptide 35-55 and the full-length MOG protein.

I. Core Immunological Differences: A T-Cell versus a T-Cell and B-Cell Model

The fundamental difference between the two models lies in the nature of the immune response they elicit. EAE induced with the MOG35-55 peptide is predominantly a T-cell-mediated disease, particularly driven by CD4+ T helper (Th) cells, including Th1 and Th17 lineages. In contrast, immunization with the full-length MOG protein, which contains conformational epitopes, activates both T-cells and B-cells. This makes the full-length MOG model more suitable for studying B-cell modulating therapies and the complex interplay between T- and B-cells in demyelinating diseases.

B-cell depletion, for instance, can prevent or reverse EAE induced by recombinant MOG but can exacerbate the disease in the MOG35-55 peptide model. This highlights the distinct pathogenic mechanisms at play. The full-length MOG model is characterized by the formation of B-cell clusters in the meninges, a feature that mirrors aspects of MS pathology more closely.

Table 1: Comparison of Clinical and Pathological Features in EAE Models

Feature	MOG Peptide 35-55 Induced EAE	Full-Length MOG Protein Induced EAE
Primary Immune Response	Predominantly CD4+ T-cell mediated (Th1 and Th17)[1]	T-cell and B-cell mediated[1]
Disease Course	Typically monophasic or chronic progressive[2]	Chronic with ongoing immune response[3]
Disease Onset	Around day 10-14 post-immunization[2]	Can be earlier, around day 6-9 post-immunization[2]
Maximum Clinical Score	Varies, can reach a mean score of 2.3 - 3.2	Can reach a mean score around 3.0
CNS Inflammation	Infiltration of CD4+ T-cells and macrophages. Minimal B-cell infiltration, especially in the early stages.[1]	Infiltration of T-cells and B-cells.[1] Formation of B-cell clusters in the meninges is a key feature.[3]
Demyelination	Present in the spinal cord and brain.	Present, with active demyelination.
Correlation of Clinical Score with CNS Lesions	Poor correlation between clinical score and the frequency and size of CNS lesions.[2]	A clearer correlation between clinical severity and the frequency and size of CNS lesions has been reported.[2]

II. Cytokine and Cellular Profiles: A Deeper Dive

The differing immune responses are reflected in the cytokine and cellular profiles observed in the central nervous system (CNS) of affected animals.

Table 2: Comparison of Immunological Profiles

Parameter	MOG Peptide 35-55 Induced EAE	Full-Length MOG Protein Induced EAE
Key Effector Cells	CD4+ T-cells (Th1, Th17), Macrophages	CD4+ T-cells, B-cells, Macrophages[1]
B-Cell Involvement	Minimal, B-cell depletion can worsen disease[3]	Significant, B-cell depletion is therapeutic[3]
Pro-inflammatory Cytokines	IFN-γ, IL-2, IL-3, IL-17	IL-17, IgA[1]
CNS Infiltrate Composition	Static CD4+ T-cell and macrophage-mediated immunopathology	Dynamic inflammation with significant B-cell presence

The cytokine milieu in MOG35-55 EAE is characterized by products of Th1 and Th17 cells, such as IFN-γ and IL-17. In the full-length MOG model, the involvement of B-cells contributes to a more complex inflammatory environment, including the production of antibodies and a broader range of cytokines.

III. Visualizing the Pathways and Protocols

To better understand the divergent mechanisms and the experimental approaches, the following diagrams provide a visual representation of the immune activation pathways and a typical experimental workflow.

Caption: Differential immune activation pathways in EAE models.

Caption: General experimental workflow for EAE induction and analysis.

IV. Experimental Protocols

Reproducibility is paramount in research. The following are generalized yet detailed protocols for inducing EAE using both MOG peptide 35-55 and full-length MOG protein in C57BL/6 mice.

A. EAE Induction with MOG Peptide 35-55

• Antigen Preparation:

  • Dissolve MOG35-55 peptide (e.g., 200 µ g/mouse ) in sterile phosphate-buffered saline (PBS).

  • Emulsify the peptide solution with an equal volume of Complete Freund's Adjuvant (CFA) containing Mycobacterium tuberculosis (e.g., 4 mg/ml).

• Immunization (Day 0):

  • Anesthetize female C57BL/6 mice (8-12 weeks old).

  • Administer a total of 200 µl of the emulsion subcutaneously (s.c.) over two sites on the flanks.

• Pertussis Toxin Administration:

  • On day 0 and day 2 post-immunization, inject 200 ng of Pertussis Toxin (PTX) intraperitoneally (i.p.) in 100 µl of PBS.

• Clinical Monitoring:

  • From day 7 post-immunization, monitor mice daily for clinical signs of EAE and record their body weight.

  • Use a standard 0-5 scoring system:

    • 0: No clinical signs

    • 1: Limp tail

    • 2: Hind limb weakness

    • 3: Complete hind limb paralysis

    • 4: Hind and forelimb paralysis

    • 5: Moribund or dead

B. EAE Induction with Full-Length MOG Protein

• Antigen Preparation:

  • Dissolve recombinant full-length MOG protein (e.g., 100-150 µ g/mouse ) in sterile PBS.

  • Emulsify the protein solution with an equal volume of CFA as described above.

• Immunization (Day 0):

  • Follow the same procedure as for the MOG peptide immunization.

• Pertussis Toxin Administration:

  • Administer PTX on day 0 and day 2 as described for the peptide model.

• Clinical Monitoring:

  • Monitor and score the mice daily as detailed above.

C. Histopathological and Immunological Analysis

• Tissue Collection:

  • At the desired experimental endpoint (e.g., peak of disease or a specific time point in the chronic phase), perfuse mice transcardially with PBS followed by 4% paraformaldehyde (PFA).

  • Dissect the brain and spinal cord and post-fix in 4% PFA for histopathological analysis.

  • For immunological studies, collect spleens and lymph nodes in appropriate media.

• Histopathology:

  • Process fixed CNS tissues for paraffin (B1166041) embedding or cryosectioning.

  • Stain sections with Hematoxylin and Eosin (H&E) to assess cellular infiltration and Luxol Fast Blue (LFB) to evaluate demyelination.

  • Perform immunohistochemistry for specific cell markers (e.g., CD4 for T-cells, B220 for B-cells, Iba1 for microglia/macrophages).

• Immunological Analysis:

  • Prepare single-cell suspensions from spleens and lymph nodes.

  • Use flow cytometry to phenotype and quantify immune cell populations.

  • Re-stimulate splenocytes or lymph node cells with the respective MOG antigen in vitro to measure cytokine production by ELISA or intracellular cytokine staining.

V. Conclusion

The choice between the MOG35-55 peptide and the full-length MOG protein for EAE induction depends on the specific research question. The MOG35-55 model is a robust and widely used system for studying T-cell-mediated autoimmunity and for the preclinical testing of compounds targeting T-cell function. However, the full-length MOG protein model offers a more comprehensive representation of the multifaceted immune response in MS, including the significant contribution of B-cells. This makes it an invaluable tool for investigating B-cell targeted therapies and the intricate T-cell/B-cell collaboration in the pathogenesis of CNS demyelination. Researchers should carefully consider these differences when designing their studies to ensure the selection of the most appropriate model for their scientific objectives.

References

• 1. Fundamental differences in the dynamics of CNS lesion development and composition in MP4- and MOG peptide 35–55-induced experimental autoimmune encephalomyelitis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. The cytokine signature of MOG-specific CD4 cells in the EAE of C57BL/6 mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. RETRACTED: Oral Administration of Myelin Oligodendrocyte Glycoprotein Attenuates Experimental Autoimmune Encephalomyelitis through Induction of Th2/Treg Cells and Suppression of Th1/Th17 Immune Responses - PMC [pmc.ncbi.nlm.nih.gov]

Unraveling the Immunological Dichotomy: A Comparative Guide to Cytokine Profiles Induced by MOG 35-55 and Other MOG Epitopes

For Immediate Release

[CITY, STATE] – [Date] – A comprehensive new guide detailing the differential cytokine profiles induced by the immunodominant myelin oligodendrocyte glycoprotein (B1211001) (MOG) peptide 35-55 versus other MOG epitopes, such as the extracellular domain (p1-125), offers researchers and drug developers critical insights into the nuanced immune responses underlying neuroinflammatory conditions. This publication provides a meticulous comparison of experimental data, detailed protocols, and visual pathways to elucidate the distinct immunological mechanisms elicited by these key autoantigens in the context of experimental autoimmune encephalomyelitis (EAE), the primary animal model for multiple sclerosis.

The guide underscores a fundamental divergence in the immune response: MOG 35-55 peptide predominantly triggers a T-cell-mediated response, characterized by the secretion of pro-inflammatory cytokines from Th1 and Th17 cells. In contrast, larger MOG fragments, like the recombinant protein MOG 1-125, engage both T-cells and B-cells, leading to a more complex interplay of cellular and humoral immunity, including antibody production. This distinction is paramount for the selection of appropriate EAE models in preclinical research and the development of targeted therapeutics.

Quantitative Comparison of Cytokine Production

The data presented below summarizes the typical cytokine profiles observed in splenocytes isolated from C57BL/6 mice immunized with either MOG 35-55 or MOG 1-125. The cells were re-stimulated in vitro with the respective MOG antigen to measure cytokine secretion.

Cytokine	MOG 35-55 Induced Response	MOG 1-125 Induced Response	Key T-helper Cell Subset	Reference
IFN-γ (pg/mL)	~1500	Increased percentage of IFN-γ producing CD4+ T-cells in the CNS compared to MOG 35-55	Th1	[1][2]
IL-17 (pg/mL)	~2100	Induces Th17 cell differentiation	Th17	[1]
IL-4 (pg/mL)	Low levels detected	Not consistently reported to be significantly elevated	Th2	[1]
IL-10 (pg/mL)	Low levels detected	Can be produced by regulatory B-cells	Treg/Breg	[3]

Note: The values for MOG 35-55 are approximate and can vary between experiments. Data for MOG 1-125 is often presented as a relative increase in the percentage of cytokine-producing cells rather than absolute concentrations.

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of scientific findings. Below are the key experimental protocols utilized in studies comparing the effects of different MOG epitopes.

Induction of Experimental Autoimmune Encephalomyelitis (EAE)

• Antigen Preparation:

  • MOG 35-55 Peptide: The peptide (sequence: MEVGWYRSPFSRVVHLYRNGK) is dissolved in sterile phosphate-buffered saline (PBS).

  • MOG 1-125 Protein: The recombinant protein is also dissolved in sterile PBS.

• Emulsification: The MOG antigen solution is emulsified with an equal volume of Complete Freund's Adjuvant (CFA) containing Mycobacterium tuberculosis H37Ra. The mixture is emulsified until a thick, stable emulsion is formed.

• Immunization: Female C57BL/6 mice, 8-12 weeks old, are subcutaneously immunized with 100-200 µL of the emulsion, typically distributed over two sites on the flank.

• Pertussis Toxin Administration: Mice receive an intraperitoneal injection of 100-200 ng of pertussis toxin in PBS on the day of immunization and again 48 hours later to facilitate the entry of inflammatory cells into the central nervous system (CNS).

• Clinical Scoring: Mice are monitored daily for clinical signs of EAE, which are typically scored on a scale of 0 to 5, where 0 is no disease and 5 is moribund or death.

Splenocyte Culture and In Vitro Re-stimulation

• Spleen Homogenization: At the peak of the disease (or a specified time point post-immunization), spleens are aseptically removed from euthanized mice. A single-cell suspension is prepared by mechanical dissociation through a 70 µm cell strainer.

• Red Blood Cell Lysis: Red blood cells are lysed using an ACK lysis buffer. The remaining splenocytes are washed with RPMI-1640 medium.

• Cell Culture: Splenocytes are plated in 96-well plates at a density of 2 x 10^5 to 5 x 10^5 cells per well in complete RPMI-1640 medium supplemented with 10% fetal bovine serum, L-glutamine, and penicillin-streptomycin.

• Antigen Re-stimulation: Cells are stimulated with the respective MOG antigen (MOG 35-55 peptide or MOG 1-125 protein) at a concentration of 10-20 µg/mL.

• Incubation and Supernatant Collection: The plates are incubated at 37°C in a humidified 5% CO2 incubator for 48-72 hours. After incubation, the culture supernatants are collected for cytokine analysis.

Cytokine Quantification by ELISA (Enzyme-Linked Immunosorbent Assay)

• Plate Coating: 96-well ELISA plates are coated with a capture antibody specific for the cytokine of interest (e.g., anti-mouse IFN-γ) overnight at 4°C.

• Blocking: The plates are washed and blocked with a blocking buffer (e.g., 1% BSA in PBS) to prevent non-specific binding.

• Sample and Standard Incubation: Culture supernatants and a serial dilution of a known cytokine standard are added to the wells and incubated for 2 hours at room temperature.

• Detection Antibody: After washing, a biotinylated detection antibody specific for the cytokine is added to each well and incubated for 1 hour.

• Enzyme Conjugate and Substrate: Streptavidin-horseradish peroxidase (HRP) is added, followed by a substrate solution (e.g., TMB). The reaction is stopped with a stop solution (e.g., sulfuric acid).

• Data Analysis: The optical density is measured at 450 nm using a microplate reader. The concentration of the cytokine in the samples is calculated based on the standard curve.

Intracellular Cytokine Staining by Flow Cytometry

• Cell Stimulation: Splenocytes are stimulated in vitro as described above. In the final 4-6 hours of culture, a protein transport inhibitor (e.g., Brefeldin A or Monensin) is added to allow for the intracellular accumulation of cytokines.

• Surface Staining: Cells are harvested and stained with fluorescently labeled antibodies against cell surface markers (e.g., CD4, CD8) to identify specific T-cell populations.

• Fixation and Permeabilization: The cells are then fixed and permeabilized using a commercial fixation/permeabilization kit to allow antibodies to access intracellular targets.

• Intracellular Staining: Fluorescently labeled antibodies against intracellular cytokines (e.g., anti-mouse IFN-γ, anti-mouse IL-17) are added to the permeabilized cells.

• Flow Cytometry Analysis: The stained cells are analyzed on a flow cytometer to determine the percentage of specific T-cell subsets producing each cytokine.

Signaling Pathways and Logical Relationships

The differential activation of the immune system by MOG 35-55 and MOG 1-125 can be visualized through the following diagrams.

MOG 35-55 primarily drives a T-cell-mediated response.

MOG 1-125 induces both T-cell and B-cell responses.

General experimental workflow for comparing cytokine profiles.

This guide provides a foundational understanding of the differential immunological consequences of using various MOG epitopes in EAE research. The choice of antigen profoundly influences the resulting cytokine milieu and the engagement of different arms of the immune system, which has significant implications for the translation of preclinical findings to human neuroinflammatory diseases.

References

• 1. MOG35-55 i.v suppresses experimental autoimmune encephalomyelitis partially through modulation of Th17 and JAK/STATs pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 2. MOG extracellular domain (p1-125) triggers elevated frequency of CXCR3+ CD4+ Th1 cells in the CNS of mice and induces greater incidence of severe EAE - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Translational insights from EAE models : decoding MOGAD pathogenesis and therapeutic innovation - PMC [pmc.ncbi.nlm.nih.gov]

Validating MOG 35-55 Specific Antibody Assays: A Comparative Guide to Ensuring Specificity and Avoiding Cross-Reactivity

For Researchers, Scientists, and Drug Development Professionals

Comparison of MOG 35-55 Antibody Assay Methodologies

The selection of an appropriate assay for the detection of MOG 35-55 specific antibodies depends on various factors, including the desired sensitivity, specificity, and the nature of the research question. The most common techniques are Enzyme-Linked Immunosorbent Assay (ELISA), Flow Cytometry, and Cell-Based Assays (CBA).

Assay Type	Principle	Advantages	Disadvantages
ELISA	Immobilized MOG 35-55 peptide captures specific antibodies from the sample, which are then detected by a secondary enzyme-conjugated antibody.[4]	High-throughput, relatively inexpensive, and quantitative.[5][6]	Can be prone to false positives due to antibodies recognizing linear epitopes that may not be relevant in vivo.[7] Using full-length, native MOG protein can improve specificity.[8]
Flow Cytometry	Cells expressing MOG on their surface are incubated with the sample, and bound antibodies are detected using fluorescently labeled secondary antibodies.[1] Can also be used to detect MOG 35-55 specific T-cells using tetramers.[1]	High sensitivity, allows for the analysis of antibodies that recognize conformational epitopes on native MOG.[7][8] Can simultaneously analyze multiple cell populations.[9]	Lower throughput than ELISA, requires specialized equipment and expertise.
Cell-Based Assays (CBA)	Similar to flow cytometry, but often performed in a plate-based format with microscopic or plate reader-based detection. Live cell assays are considered the gold standard for clinical applications.[8][10]	High specificity for clinically relevant antibodies that recognize native, conformational MOG.[8][10]	Can be more complex and time-consuming to set up and perform compared to ELISA.

Experimental Protocols for Assay Validation

To ensure the reliability of MOG 35-55 antibody detection, rigorous validation is essential. The following are key experimental protocols to assess specificity and cross-reactivity.

Protocol 1: Direct Binding ELISA for MOG 35-55 Antibodies

This protocol provides a basic framework for detecting total Immunoglobulin (Ig) specific for the MOG 35-55 peptide.

Materials:

• MOG 35-55 peptide-coated microplate

• Wash Buffer (e.g., PBS with 0.05% Tween-20)

• Sample Diluent (e.g., PBS with 1% BSA)

• Test samples (serum, plasma, or cell culture supernatant)

• Positive and negative control sera

• HRP-conjugated anti-species Ig secondary antibody

• TMB substrate

• Stop Solution (e.g., 2N H₂SO₄)

• Microplate reader

Procedure:

• Dilute test samples and controls in Sample Diluent. A starting dilution of 1:100 is often recommended for serum to reduce non-specific binding.[4]

• Add 100 µL of diluted samples and controls to the wells of the MOG 35-55 coated microplate.

• Incubate for 60 minutes at room temperature.

• Wash the plate 3-4 times with Wash Buffer.

• Add 100 µL of HRP-conjugated secondary antibody to each well.

• Incubate for 30 minutes at room temperature.

• Wash the plate 3-4 times with Wash Buffer.

• Add 100 µL of TMB substrate to each well and incubate in the dark for 15-30 minutes.

• Add 100 µL of Stop Solution to each well.

• Read the absorbance at 450 nm using a microplate reader.

Protocol 2: Flow Cytometry for Detection of Antibodies to Native MOG

This protocol is designed to detect antibodies that recognize the native conformation of MOG expressed on the cell surface.

Materials:

• MOG-expressing cells (e.g., transfected cell line)

• Parental (non-transfected) cell line as a negative control

• FACS Buffer (e.g., PBS with 2% FBS and 0.05% sodium azide)

• Test samples

• Positive and negative control sera

• Fluorochrome-conjugated anti-species Ig secondary antibody

• Flow cytometer

Procedure:

• Harvest MOG-expressing and parental cells and adjust the cell concentration to 1 x 10⁶ cells/mL in FACS Buffer.

• Add 100 µL of cell suspension to each tube.

• Add diluted test samples and controls to the respective tubes.

• Incubate for 30 minutes at 4°C.

• Wash the cells twice with FACS Buffer.

• Add the fluorochrome-conjugated secondary antibody.

• Incubate for 30 minutes at 4°C in the dark.

• Wash the cells twice with FACS Buffer.

• Resuspend the cells in 500 µL of FACS Buffer.

• Analyze the samples on a flow cytometer, gating on the live cell population. Compare the mean fluorescence intensity (MFI) of the MOG-expressing cells to the parental cells.

Protocol 3: Cross-Reactivity Assessment by Competition Assay

This protocol can be adapted for both ELISA and Flow Cytometry to determine if the binding of MOG 35-55 antibodies is specific.

Procedure:

• Pre-incubate the test sample with increasing concentrations of soluble MOG 35-55 peptide or other potential cross-reactive molecules (e.g., butyrophilin, viral peptides).[11][12]

• As a negative control, pre-incubate the sample with an irrelevant peptide.

• Following the pre-incubation step, perform the ELISA or Flow Cytometry protocol as described above using the pre-incubated samples.

• A specific antibody will show a dose-dependent decrease in signal in the presence of the soluble MOG 35-55 peptide, but not the irrelevant peptide.

Mandatory Visualizations

Caption: Workflow for validating MOG 35-55 antibody assays.

Caption: Principle of an indirect ELISA for MOG 35-55 antibody detection.

Potential for Cross-Reactivity

A critical aspect of validating MOG 35-55 antibody assays is to address the potential for cross-reactivity. Studies have shown that antibodies raised against MOG 35-55 may cross-react with other molecules, leading to false-positive results.

• Butyrophilin: MOG shares structural homology with butyrophilins, which are expressed in mammary glands. This molecular mimicry can lead to cross-reactive antibodies.[11][13]

• Viral Peptides: Cross-reactivity has been observed between MOG 35-55 and peptides from certain viruses, such as human cytomegalovirus.[12] This suggests that viral infections could potentially trigger or exacerbate autoimmune responses targeting MOG.

• Other Myelin Proteins: While MOG 35-55 is a specific epitope, it is important to consider potential cross-reactivity with other myelin proteins, especially when using less defined antigen preparations.

To mitigate the risk of cross-reactivity, it is recommended to:

• Use highly purified MOG 35-55 peptide or recombinant protein.

• Incorporate competition assays with homologous peptides in the validation process.

• Whenever possible, use assays that rely on the native conformation of the MOG protein, such as live cell-based assays, which have demonstrated superior specificity. [8]

By employing a combination of well-characterized assays and rigorous validation protocols, researchers can confidently and accurately measure MOG 35-55 specific antibody responses, paving the way for a deeper understanding of autoimmune demyelinating diseases and the development of targeted therapies.

References

• 1. mblbio.com [mblbio.com]
• 2. MOG (35-55) human peptide MEVGWYRPPFSRVVHLYRNGK [sb-peptide.com]
• 3. MOG 35–55 Peptide – Key Epitope in MS Research | p&e [peptides.de]
• 4. 4adi.com [4adi.com]
• 5. SensoLyte® Anti-MOG(35-55) IgG Quantitative ELISA Kit (mouse/rat) Colorimetric - 1 kit [anaspec.com]
• 6. korambiotech.com [korambiotech.com]
• 7. pnas.org [pnas.org]
• 8. A multicenter comparison of MOG-IgG cell-based assays - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. medrxiv.org [medrxiv.org]
• 11. Frontiers | Myelin Oligodendrocyte Glycoprotein: Deciphering a Target in Inflammatory Demyelinating Diseases [frontiersin.org]
• 12. Cross-reactivity between human cytomegalovirus peptide 981-1003 and myelin oligodendroglia glycoprotein peptide 35-55 in experimental autoimmune encephalomyelitis in Lewis rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Myelin Oligodendrocyte Glycoprotein: Deciphering a Target in Inflammatory Demyelinating Diseases - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Analysis of Inflammatory Infiltrates: MOG 35-55 vs. Other EAE Models

A guide for researchers and drug development professionals in multiple sclerosis.

Experimental Autoimmune Encephalomyelitis (EAE) is the most widely used animal model for multiple sclerosis (MS), providing a critical platform for investigating the complex neuroinflammatory pathways that drive the disease and for the preclinical evaluation of novel therapeutics. The choice of EAE model is paramount, as different antigens and induction protocols can elicit distinct pathological features and inflammatory responses, thereby modeling different aspects of MS. This guide provides a comparative analysis of the inflammatory infiltrates in the widely used Myelin Oligodendrocyte Glycoprotein (MOG) 35-55 peptide-induced EAE model versus other common EAE models, including those induced by the full-length MOG protein, Proteolipid Protein (PLP), and Myelin Basic Protein (MBP).

The MOG 35-55 model in C57BL/6 mice is characterized by a chronic or monophasic disease course and is predominantly driven by CD4+ T cells.[1][2] In contrast, other models can exhibit relapsing-remitting disease courses or involve a more substantial B cell component, offering different contexts for studying MS pathogenesis and testing a broader range of therapeutic agents.

Cellular Composition of CNS Inflammatory Infiltrates: A Comparative Overview

The composition of immune cell infiltrates within the central nervous system (CNS) is a key differentiator between EAE models. These differences have significant implications for the model's utility in studying specific disease mechanisms and for the types of therapeutic interventions that can be effectively tested.

In the MOG 35-55 model, the inflammatory infiltrate is primarily composed of macrophages and CD4+ T cells.[1] B cell infiltration is notably sparse, particularly in the early stages of the disease.[3] This makes it an ideal model for assessing therapies that target T cell function.[1] In contrast, EAE induced by the full MOG protein (e.g., MOG 1-128) involves both T and B cell responses, as the larger protein contains conformational epitopes that can be recognized by B cell receptors.[3] Consequently, this model shows significant B cell infiltration in the spinal cord, which increases with disease progression, making it suitable for evaluating both T cell- and B cell-modulating agents.[3]

Models induced by a fusion protein of MBP and PLP (MP4) also demonstrate a more complex inflammatory milieu, with a higher density of B cells and granulocytes compared to the MOG 35-55 model.[4] The PLP 139-151-induced model in SJL mice is known for its relapsing-remitting disease course and is also primarily a T-cell-driven model.[5][6]

EAE Model	Primary Antigen	Typical Mouse Strain	Key Features of Inflammatory Infiltrate	Predominant Disease Course
MOG 35-55	MOG 35-55 peptide	C57BL/6	Dominated by CD4+ T cells and macrophages; minimal B cell infiltration.[1][3]	Chronic or Monophasic[1][2]
MOG 1-128	Recombinant MOG protein	C57BL/6	Significant infiltration of both T cells and B cells.[3]	Chronic
PLP 139-151	PLP 139-151 peptide	SJL	T cell-driven inflammation.[5]	Relapsing-Remitting[6]
MBP	Myelin Basic Protein	SJL/J, PL/J	Primarily T cell-mediated; can induce severe inflammation with little demyelination in some strains.[7]	Acute or Relapsing-Remitting
MP4	MBP-PLP fusion protein	C57BL/6	Dynamic infiltration of B cells, T cells, macrophages, and granulocytes.[4]	Chronic

Experimental Protocols

Detailed methodologies are crucial for the reproducibility and interpretation of EAE studies. Below are generalized protocols for the induction of key EAE models.

MOG 35-55-Induced EAE in C57BL/6 Mice

This is a widely used model for chronic EAE.

Materials:

• MOG 35-55 peptide

• Complete Freund's Adjuvant (CFA) containing Mycobacterium tuberculosis

• Pertussis toxin (PTX)

• Female C57BL/6 mice, 8-12 weeks old

Protocol:

• Emulsify MOG 35-55 peptide in CFA at a final concentration of 1-2 mg/ml.

• On day 0, immunize mice subcutaneously at two sites on the flank with 100-200 µl of the MOG 35-55/CFA emulsion.

• Administer 100-200 ng of PTX intraperitoneally on day 0 and day 2 post-immunization.

• Monitor mice daily for clinical signs of EAE, typically starting around day 9-12 post-immunization.[5]

• For histological analysis, perfuse mice with paraformaldehyde at the desired time point, and collect the brain and spinal cord for processing.

PLP 139-151-Induced Relapsing-Remitting EAE in SJL Mice

This model is valuable for studying the relapsing-remitting course of MS.

Materials:

• PLP 139-151 peptide

• Complete Freund's Adjuvant (CFA) containing Mycobacterium tuberculosis

• Female SJL mice, 8-12 weeks old

Protocol:

• Emulsify PLP 139-151 peptide in CFA.

• On day 0, immunize mice subcutaneously at the base of the tail and/or flanks with the PLP 139-151/CFA emulsion. Unlike the MOG 35-55 model, PTX is often not required for PLP-induced EAE in SJL mice.[5]

• Monitor mice daily for the onset of clinical signs, which typically appear around day 10-14, followed by periods of remission and relapse.

Visualizing the Pathogenic Cascade and Experimental Design

Understanding the underlying cellular and molecular events, as well as the experimental workflow, is facilitated by clear diagrams.

Caption: Pathogenic cascade in EAE models.

Caption: Workflow for comparing inflammatory infiltrates.

Conclusion

The choice of an EAE model is a critical decision in MS research that significantly influences the interpretation of pathogenic mechanisms and the evaluation of potential therapies. The MOG 35-55 model, with its robust and well-characterized T cell-mediated pathology, remains a cornerstone for studying fundamental aspects of neuroinflammation. However, for investigating the role of B cells and antibodies, or for modeling the relapsing-remitting course of MS, alternative models such as the full-length MOG protein-induced EAE or the PLP-induced model in SJL mice are more appropriate. A thorough understanding of the differences in inflammatory infiltrates across these models is essential for designing targeted and clinically relevant preclinical studies.

References

• 1. MOG35-55 induced EAE Mice Model - Creative Biolabs [creative-biolabs.com]
• 2. Modeling Multiple Sclerosis in the Two Sexes: MOG35-55-Induced Experimental Autoimmune Encephalomyelitis [jove.com]
• 3. Experimental Autoimmune Encephalomyelitis Animal Models Induced by Different Myelin Antigens Exhibit Differential Pharmacologic Responses to Anti-Inflammatory Drugs [immunologyresearchjournal.com]
• 4. Fundamental differences in the dynamics of CNS lesion development and composition in MP4- and MOG peptide 35–55-induced experimental autoimmune encephalomyelitis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. MOG35 − 55-induced EAE model of optic nerve inflammation compared to MS, MOGAD and NMOSD related subtypes of human optic neuritis - PMC [pmc.ncbi.nlm.nih.gov]
• 6. meliordiscovery.com [meliordiscovery.com]
• 7. Experimental autoimmune encephalomyelitis (EAE) as a model for multiple sclerosis (MS) - PMC [pmc.ncbi.nlm.nih.gov]

Unraveling T-Cell Cross-Reactivity: A Comparative Guide to MOG 35-55 and Other Myelin Antigens

For researchers, scientists, and drug development professionals, understanding the nuances of T-cell activation in autoimmune diseases of the central nervous system is paramount. This guide provides a comparative analysis of the T-cell response to the immunodominant myelin oligodendrocyte glycoprotein (B1211001) (MOG) 35-55 peptide and its cross-reactivity with other myelin antigens, supported by experimental data and detailed protocols.

Myelin oligodendrocyte glycoprotein (MOG) is a key autoantigen in experimental autoimmune encephalomyelitis (EAE), the primary animal model for multiple sclerosis. The MOG 35-55 peptide is widely used to induce EAE in C57BL/6 mice, eliciting a robust T-cell mediated autoimmune response.[1] Recent studies have revealed that T-cells activated by MOG 35-55 can also recognize and respond to other self-antigens, a phenomenon known as cross-reactivity. This guide focuses on the well-documented cross-reactivity between MOG 35-55 and the neurofilament medium (NF-M) 15-35 peptide.[2]

Quantitative Comparison of T-Cell Responses

The following table summarizes the quantitative data from studies investigating the cross-reactive T-cell response between MOG 35-55 and NF-M 15-35. T-cells were primed with MOG 35-55 and their subsequent response to both MOG 35-55 and NF-M 15-35 was measured.

Parameter	MOG 35-55 Stimulation	NF-M 15-35 Stimulation	Reference
T-Cell Proliferation (3H-Thymidine Incorporation, cpm)	High	Moderate	[2]
IFN-γ Secretion (pg/mL)	High	Moderate	[2]
IL-17 Secretion (pg/mL)	High	Moderate	[2]
GM-CSF Secretion (pg/mL)	High	Moderate	[2]
Frequency of Responding CD4+ T-cells (CD40L expression)	~4%	~3%	[2]
Encephalitogenic Potential (EAE Induction)	High	Low/None	[3]

Experimental Workflows and Signaling Pathways

The following diagrams illustrate the key experimental and biological processes involved in studying T-cell cross-reactivity.

Caption: Workflow for evaluating T-cell cross-reactivity.

Caption: TCR recognizing both MOG and NF-M peptides.

Detailed Experimental Protocols

Induction of Experimental Autoimmune Encephalomyelitis (EAE) with MOG 35-55

This protocol describes the active induction of EAE in C57BL/6 mice.[1][4]

Materials:

• MOG 35-55 peptide (MEVGWYRSPFSRVVHLYRNGK)

• Complete Freund's Adjuvant (CFA) containing Mycobacterium tuberculosis H37Ra

• Pertussis toxin (PTx)

• Phosphate-buffered saline (PBS)

• Female C57BL/6 mice, 8-12 weeks old

Procedure:

• Preparation of MOG 35-55/CFA Emulsion:

  • Dissolve MOG 35-55 peptide in sterile PBS to a final concentration of 2 mg/mL.

  • Prepare a 1:1 emulsion of the MOG 35-55 solution and CFA. Emulsify by drawing the mixture into and out of a glass syringe until a thick, stable emulsion is formed. A drop of the emulsion should not disperse in water.

• Immunization:

  • Anesthetize the mice.

  • Inject 100 µL of the MOG 35-55/CFA emulsion subcutaneously into the flanks of each mouse (50 µL per flank). The total dose of MOG 35-55 should be 100 µg per mouse.

• Pertussis Toxin Administration:

  • On the day of immunization (Day 0) and 48 hours later (Day 2), administer 200 ng of pertussis toxin in 100 µL of PBS via intraperitoneal (i.p.) injection.

• EAE Scoring:

  • Monitor the mice daily for clinical signs of EAE starting from day 7 post-immunization.

  • Score the clinical signs using a standardized 0-5 scale:

    • 0: No clinical signs

    • 1: Limp tail

    • 2: Hind limb weakness

    • 3: Hind limb paralysis

    • 4: Hind and forelimb paralysis

    • 5: Moribund or dead

T-Cell Proliferation Assay ([3H]-Thymidine Incorporation)

This assay measures the proliferation of T-cells in response to antigen stimulation.[2]

Materials:

• Single-cell suspension of lymph node cells from immunized mice

• RPMI-1640 medium supplemented with 10% FBS, L-glutamine, penicillin-streptomycin, and 2-mercaptoethanol

• MOG 35-55, NF-M 15-35, and control peptides

• [3H]-Thymidine

• 96-well round-bottom plates

Procedure:

• Prepare a single-cell suspension from the draining lymph nodes of immunized mice.

• Plate 2 x 105 cells per well in a 96-well plate.

• Add the respective peptides (MOG 35-55, NF-M 15-35, or control) to the wells at a final concentration of 10 µg/mL.

• Incubate the plates for 72 hours at 37°C in a 5% CO2 incubator.

• Pulse the cells with 1 µCi of [3H]-Thymidine per well for the final 18 hours of incubation.

• Harvest the cells onto glass fiber filters and measure the incorporated [3H]-Thymidine using a scintillation counter.

• Results are expressed as counts per minute (cpm).

Cytokine Release Assay (ELISA)

This assay quantifies the secretion of specific cytokines by activated T-cells.[2]

Materials:

• Supernatants from T-cell proliferation assay cultures

• ELISA kits for IFN-γ, IL-17, and GM-CSF

• 96-well ELISA plates

Procedure:

• After 72 hours of culture in the T-cell proliferation assay, collect the supernatants from each well.

• Perform the ELISA for each cytokine according to the manufacturer's instructions.

• Briefly, coat a 96-well plate with the capture antibody.

• Block the plate and then add the culture supernatants.

• Add the detection antibody, followed by the enzyme conjugate.

• Add the substrate and stop the reaction.

• Read the absorbance at the appropriate wavelength using a plate reader.

• Calculate the cytokine concentrations based on a standard curve.

T-Cell Hybridoma Stimulation Assay

This assay is used to assess the response of individual T-cell clones to different antigens.[5]

Materials:

• T-cell hybridomas specific for MOG 35-55

• Irradiated splenocytes as antigen-presenting cells (APCs)

• MOG 35-55, NF-M 15-35, and control peptides

• Culture medium

• ELISA kit for IL-2

Procedure:

• Generate T-cell hybridomas from MOG 35-55 immunized mice.

• In a 96-well plate, co-culture 5 x 104 T-cell hybridoma cells with 5 x 105 irradiated splenocytes.

• Add serial dilutions of the peptides (MOG 35-55, NF-M 15-35, or control) to the wells.

• Incubate the plate for 24 hours at 37°C in a 5% CO2 incubator.

• Collect the supernatants and measure the concentration of IL-2 by ELISA as a readout for T-cell activation.

References

• 1. Myelin Oligodendrocyte Glycoprotein (MOG35-55) Induced Experimental Autoimmune Encephalomyelitis (EAE) in C57BL/6 Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 2. academic.oup.com [academic.oup.com]
• 3. NFM Cross-Reactivity to MOG Does Not Expand a Critical Threshold Level of High-Affinity T Cells Necessary for Onset of Demyelinating Disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. bio-protocol.org [bio-protocol.org]
• 5. researchgate.net [researchgate.net]

A Head-to-Head Comparison of Commercial MOG Peptide 35-55 Preparations for EAE Induction

For researchers studying autoimmune demyelinating diseases of the central nervous system, the choice of myelin oligodendrocyte glycoprotein (B1211001) (MOG) peptide 35-55 is critical for the successful and reproducible induction of experimental autoimmune encephalomyelitis (EAE), the most common animal model for multiple sclerosis. The purity, handling, and formulation of this peptide can significantly impact the incidence, onset, and severity of the disease. This guide provides a head-to-head comparison of different commercial MOG peptide 35-55 preparations, supported by experimental data, to aid researchers, scientists, and drug development professionals in selecting the most suitable product for their studies.

Performance Comparison of Commercial MOG 35-55 Peptides

A key consideration when selecting a commercial MOG 35-55 peptide is its purity and peptide content, as these factors can directly influence its encephalitogenic activity. A study published in the Journal of Immunological Sciences highlighted the variability in EAE induction using MOG 35-55 peptides from different commercial sources. The study compared three peptides, designated MOG-A, MOG-B, and MOG-C, and found significant differences in their ability to induce EAE in C57BL/6 mice.

Peptide	Purity (%)	Peptide Content (%)	EAE Incidence (%)	Mean Onset Day (days)	Mean Max Score
MOG-A	99.2	92.2	100	12	3.5
MOG-B	97.8	78.6	40	15	1.5
MOG-C	98.7	81.0	20	16	1.0

Table 1: Comparison of three commercial MOG 35-55 peptides and their efficacy in EAE induction. Data sourced from a study on the dependency of EAE induction on MOG 35-55 properties.[1]

The results clearly indicate that MOG-A, with the highest purity and peptide content, was the most effective at inducing EAE, with 100% incidence and the most severe clinical scores.[1] This underscores the importance of sourcing high-purity MOG peptide for robust and reproducible EAE models.

Key Suppliers and Product Specifications

Here is a summary of some of the commercially available MOG 35-55 peptide preparations:

Supplier	Product Name	Purity	Host/Species Reactivity	Formulation
Hooke Laboratories	MOG35-55/CFA Emulsion PTX	Not specified, but lot-to-lot consistency is tested in vivo	Mouse, Rat	Pre-emulsified with CFA and supplied with Pertussis Toxin
Thermo Fisher Scientific	Myelin Oligodendrocyte Glycoprotein Peptide (35-55), Rat, Mouse	≥95% (HPLC)	Rat, Mouse	Lyophilized powder
GenScript	Myelin Oligodendrocyte Glycoprotein Peptide (35-55), mouse, rat	≥95%	Mouse, Rat	Lyophilized powder
AnaSpec	MOG (35-55), mouse, rat	≥95% (HPLC)	Mouse, Rat	Lyophilized powder
Tocris Bioscience	MOG (35-55)	≥95%	Not specified	Lyophilized powder
MD Bioproducts	Myelin Oligodendrocyte Glycoprotein (MOG 35-55)	Highly purified	Mouse, Rat	Lyophilized powder

Table 2: Overview of selected commercial MOG 35-55 peptide preparations. Information is based on publicly available product data sheets.

Experimental Protocols

The successful induction of EAE is highly dependent on the experimental protocol. Below are detailed methodologies for key experiments involving MOG 35-55.

EAE Induction Protocol (Active Immunization)

This protocol is a standard method for inducing EAE in C57BL/6 mice.

Materials:

• MOG 35-55 peptide

• Complete Freund's Adjuvant (CFA) containing Mycobacterium tuberculosis H37Ra

• Pertussis toxin (PTX)

• Phosphate-buffered saline (PBS)

• Syringes and needles

Procedure:

• Preparation of MOG 35-55/CFA Emulsion:

  • Dissolve MOG 35-55 peptide in sterile PBS to a final concentration of 2 mg/mL.

  • In a separate tube, suspend Mycobacterium tuberculosis H37Ra in CFA to a final concentration of 4 mg/mL.

  • Draw equal volumes of the MOG 35-55 solution and the CFA suspension into two separate syringes.

  • Connect the two syringes with a luer-lock connector and emulsify the mixture by repeatedly passing it between the syringes until a stable, white emulsion is formed. A drop of the emulsion should not disperse when placed in water.

• Immunization:

  • Inject 100-200 µL of the MOG 35-55/CFA emulsion subcutaneously at two sites on the flank of each mouse.

• Pertussis Toxin Administration:

  • On the day of immunization (day 0) and 48 hours later (day 2), administer 100-200 ng of PTX intraperitoneally.

• Clinical Scoring:

  • Monitor the mice daily for clinical signs of EAE starting from day 7 post-immunization.

  • Use a standardized 0-5 scoring scale:

    • 0: No clinical signs

    • 1: Limp tail

    • 2: Hind limb weakness

    • 3: Complete hind limb paralysis

    • 4: Hind limb and forelimb paralysis

    • 5: Moribund or dead

Experimental Workflow for EAE Induction

Caption: Workflow for active EAE induction using MOG 35-55 peptide.

Signaling Pathways in MOG-Induced EAE

The pathogenesis of EAE induced by MOG 35-55 involves the activation of autoreactive T cells and the subsequent inflammatory cascade in the central nervous system. The signaling pathways initiated by the presentation of the MOG peptide are complex and involve multiple cell types and cytokines.

Upon immunization, MOG 35-55 is processed by antigen-presenting cells (APCs), such as dendritic cells and macrophages. The peptide is then presented via MHC class II molecules to CD4+ T cells. This interaction, along with co-stimulatory signals, leads to the activation and differentiation of naïve T cells into pathogenic T helper 1 (Th1) and Th17 cells. These cells then migrate to the CNS, where they are reactivated by local APCs presenting the MOG peptide. This leads to the production of pro-inflammatory cytokines, recruitment of other immune cells, and ultimately, demyelination and axonal damage.

Signaling Pathway of MOG-Induced Autoimmunity

Caption: Simplified signaling pathway of MOG 35-55 induced autoimmunity in EAE.

Conclusion

The selection of a high-quality MOG 35-55 peptide is a critical determinant for the successful and reproducible induction of EAE. As evidenced by comparative studies, peptide purity and content directly correlate with disease incidence and severity. While many commercial suppliers offer MOG 35-55 peptides with high nominal purity, it is advisable for researchers to either source from vendors who provide in vivo validation data or to perform their own pilot studies to validate new batches of peptide. By carefully selecting the MOG peptide and adhering to standardized and well-documented protocols, researchers can enhance the reliability of their EAE models, leading to more robust and translatable findings in the study of multiple sclerosis and other autoimmune neurological disorders.

References

• 1. Mog (35-55) suppliers & manufacturers in China [m.chemicalbook.com]

Validating the Immunodominance of the MOG 35-55 Epitope: A Comparative Guide for Mouse Strains

For researchers, scientists, and drug development professionals, this guide provides a comprehensive comparison of the immunodominance of the myelin oligodendrocyte glycoprotein (B1211001) (MOG) 35-55 epitope across different mouse strains. This information is critical for selecting the appropriate animal model for preclinical studies of multiple sclerosis and other autoimmune diseases.

The 35-55 amino acid peptide of MOG is a well-established immunodominant epitope used to induce experimental autoimmune encephalomyelitis (EAE), a widely studied animal model of multiple sclerosis. However, the immune response to this epitope varies significantly between different mouse strains, primarily due to their distinct Major Histocompatibility Complex (MHC) haplotypes. This guide details these differences, providing experimental data and protocols to aid in the validation of this epitope's immunodominance.

Comparative Analysis of Immune Response to MOG 35-55

The susceptibility to MOG 35-55-induced EAE and the nature of the resulting immune response are heavily dependent on the genetic background of the mouse strain. C57BL/6 and NOD mice are generally susceptible, developing a chronic and relapsing-remitting form of the disease, respectively. In contrast, BALB/c mice are typically resistant to EAE induction with this peptide. This difference in susceptibility is attributed to the varying ability of their MHC class II molecules to present the MOG 35-55 peptide to T helper cells, initiating the autoimmune cascade.

Below is a summary of the expected immunological outcomes in these strains based on available literature. It is important to note that direct quantitative comparisons across different studies can be challenging due to variations in experimental protocols.

Mouse Strain	MHC Haplotype	Typical EAE Disease Course with MOG 35-55	Expected T-Cell Proliferation (in response to MOG 35-55)	Predominant T-helper Cell Response
C57BL/6	H-2b	Chronic, non-relapsing paralysis	High	Th1 and Th17
NOD	H-2g7	Relapsing-remitting paralysis	High	Th1 and Th17
BALB/c	H-2d	Generally resistant	Low to negligible	Skewed towards Th2

Experimental Protocols

Accurate validation of the immunodominance of the MOG 35-55 epitope requires robust and standardized experimental protocols. Below are detailed methodologies for key experiments.

Induction of Experimental Autoimmune Encephalomyelitis (EAE)

This protocol outlines the active induction of EAE in susceptible mouse strains using the MOG 35-55 peptide.

Materials:

• MOG 35-55 peptide

• Complete Freund's Adjuvant (CFA) containing Mycobacterium tuberculosis

• Pertussis toxin (PTX)

• Sterile Phosphate-Buffered Saline (PBS)

• Syringes and needles

Procedure:

• Antigen Emulsion Preparation: Prepare an emulsion of MOG 35-55 in CFA. A common concentration is 1-2 mg/mL of MOG 35-55 in PBS, emulsified with an equal volume of CFA.

• Immunization (Day 0): Anesthetize mice and subcutaneously inject 100-200 µL of the MOG 35-55/CFA emulsion, typically split between two sites on the flank or back.

• Pertussis Toxin Administration: On the day of immunization (Day 0) and again 48 hours later (Day 2), administer 100-300 ng of PTX intraperitoneally.

• Clinical Scoring: Monitor the mice daily for clinical signs of EAE, starting around day 7 post-immunization. Use a standardized scoring system (e.g., 0 = no signs, 1 = limp tail, 2 = hind limb weakness, 3 = hind limb paralysis, 4 = quadriplegia, 5 = moribund).

T-Cell Proliferation Assay ([3H]-Thymidine Incorporation)

This assay measures the proliferation of MOG 35-55-specific T-cells ex vivo.

Materials:

• Spleens or lymph nodes from immunized mice

• RPMI 1640 medium supplemented with fetal bovine serum, L-glutamine, and β-mercaptoethanol

• MOG 35-55 peptide

• [3H]-Thymidine

• 96-well cell culture plates

• Scintillation counter

Procedure:

• Cell Preparation: Prepare a single-cell suspension from the spleens or draining lymph nodes of immunized mice.

• Cell Culture: Plate the cells in a 96-well plate at a density of 2-5 x 105 cells per well.

• Antigen Stimulation: Add MOG 35-55 peptide to the wells at various concentrations (e.g., 1, 10, 50 µg/mL). Include a no-antigen control.

• Incubation: Incubate the plates for 72-96 hours at 37°C in a humidified CO2 incubator.

• [3H]-Thymidine Pulse: Add 1 µCi of [3H]-Thymidine to each well and incubate for an additional 18-24 hours.

• Harvesting and Counting: Harvest the cells onto a filter mat and measure the incorporated radioactivity using a scintillation counter. The results are typically expressed as counts per minute (CPM) or as a stimulation index (CPM of stimulated cells / CPM of unstimulated cells).

Enzyme-Linked Immunospot (ELISPOT) Assay

The ELISPOT assay is a highly sensitive method to quantify the frequency of cytokine-producing cells (e.g., IFN-γ or IL-17) at the single-cell level.

Materials:

• ELISPOT plates pre-coated with anti-cytokine capture antibody

• Spleens or lymph nodes from immunized mice

• MOG 35-55 peptide

• Biotinylated anti-cytokine detection antibody

• Streptavidin-HRP

• Substrate for HRP

• ELISPOT reader

Procedure:

• Cell Preparation: Prepare a single-cell suspension from the spleens or draining lymph nodes of immunized mice.

• Plating: Add 2-5 x 105 cells per well to the pre-coated ELISPOT plate.

• Antigen Stimulation: Add MOG 35-55 peptide to the wells. Include a no-antigen control and a positive control (e.g., a mitogen like Concanavalin A).

• Incubation: Incubate the plate for 24-48 hours at 37°C in a humidified CO2 incubator.

• Detection: Lyse the cells and wash the plate. Add the biotinylated detection antibody, followed by streptavidin-HRP and the substrate.

• Analysis: Count the number of spots, where each spot represents a cytokine-secreting cell, using an ELISPOT reader.

Visualizing Key Processes

To better understand the underlying mechanisms and experimental procedures, the following diagrams illustrate the key signaling pathways and workflows.

T-Cell Activation by MOG 35-55 Epitope

Experimental Workflow for EAE Induction and Analysis

Decoding T-Cell Responses to MOG Peptides: A Comparative Guide for Neuroimmunology Research

A detailed analysis of the immunodominant MOG 35-55 peptide in comparison to other key MOG epitopes reveals significant differences in T-cell activation, cytokine profiles, and encephalitogenic potential. This guide provides researchers, scientists, and drug development professionals with a comprehensive overview of these differences, supported by experimental data and detailed protocols, to aid in the selection of appropriate peptides for studies in autoimmune demyelinating diseases.

Myelin Oligodendrocyte Glycoprotein (B1211001) (MOG) is a critical autoantigen in the pathogenesis of multiple sclerosis (MS) and related disorders, such as MOG antibody-associated disease (MOGAD). Peptides derived from MOG are widely used to induce experimental autoimmune encephalomyelitis (EAE), the primary animal model for MS. Among these, MOG 35-55 has been extensively studied and is considered the immunodominant epitope in C57BL/6 mice. However, a growing body of evidence highlights the importance of other MOG peptides in eliciting pathogenic T-cell responses. Understanding the nuances of the T-cell response to these different peptides is crucial for advancing our understanding of disease mechanisms and for the development of targeted therapies.

Comparative Analysis of T-Cell Responses to MOG Peptides

The T-cell response to various MOG peptides differs significantly in terms of immunogenicity, encephalitogenicity, and the nature of the induced immune response. While MOG 35-55 is a potent inducer of EAE in certain mouse strains, other peptides, such as MOG 119-132, have been shown to be equally or even more potent in inducing disease.[1][2] Conversely, some MOG peptides can stimulate T-cell responses without causing clinical signs of EAE.[1]

T-Cell Proliferation and Cytokine Production

The activation and differentiation of T-cells in response to MOG peptides are critical determinants of their pathogenic potential. Pro-inflammatory cytokines, particularly IFN-γ (a hallmark of Th1 cells) and IL-17 (a hallmark of Th17 cells), play a central role in the inflammatory cascade that leads to demyelination.

Peptide	T-Cell Proliferation (Stimulation Index / cpm)	IFN-γ Production (pg/mL)	IL-17 Production (pg/mL)	IL-4 Production (pg/mL)	Key Findings	Reference
MOG 35-55	High (e.g., ~64,000 cpm for CD4+ T-cells)	High (e.g., ~1451 pg/mL for CD4+ T-cells)	High	Low (e.g., ~299 pg/mL for CD4+ T-cells)	Induces a strong Th1 and Th17 response. CD4+ T-cell response is generally stronger than CD8+ T-cell response.	[3][4]
MOG 119-132	High	Higher than MOG 35-55	Higher than MOG 35-55	Not consistently reported	Considered an immunodominant and highly encephalitogenic epitope, inducing potent Th1 and Th17 responses.	[1][2]
MOG 92-106	Strain-dependent	Strain-dependent	Strain-dependent	Not consistently reported	Encephalitogenic in SJL/J mice.	[5]
MOG 1-21	Significant T-cell response	Not consistently reported in direct comparison	Not consistently reported in direct comparison	Not consistently reported in direct comparison	Recognized by T-cells but its encephalitogenicity compared to MOG 35-55 is less characterized.	[5]
MOG 181-195	Robust proliferative response	Not consistently reported in direct comparison	Not consistently reported in direct comparison	Not consistently reported in direct comparison	Non-pathogenic; induces T-cell proliferation without causing EAE.	[1]
MOG p16-40 (Human)	Significantly higher in MOGAD patients vs. healthy controls (SI > 2)	Not significantly elevated	Not consistently reported	Not consistently reported	Associated with CD4+ T-cell activation and GM-CSF production in MOGAD patients.	[6]
MOG p181-205 (Human)	Significantly higher in MOGAD patients vs. healthy controls (SI > 2)	Not consistently reported	Not consistently reported	Not consistently reported	Associated with CD4+ T-cell activation in MOGAD patients.	[6]

Table 1: Comparative summary of T-cell responses to different MOG peptides. Data is compiled from various studies and may vary based on experimental conditions.

Encephalitogenicity and EAE Clinical Course

The ultimate measure of a MOG peptide's pathogenic potential is its ability to induce EAE. The clinical course of EAE can also vary depending on the specific peptide and the resulting T-cell response.

Peptide	EAE Induction	Mean Maximal Clinical Score	Day of Onset	Disease Course	Key Findings	Reference
MOG 35-55	Potent in C57BL/6 mice	~3.0-4.0	~10-14 days	Chronic progressive	The most widely used peptide for inducing a chronic EAE model.	[7]
MOG 119-132	As potent or more potent than MOG 35-55 in C57BL/6 mice	Similar to MOG 35-55	Similar to MOG 35-55	Chronic progressive	An immunodominant encephalitogenic epitope located in the transmembrane domain.	[1][8]
MOG 92-106	Potent in SJL/J mice	Varies	Varies	Relapsing-remitting	Induces a different disease course compared to MOG 35-55 in a different mouse strain.	[5]
MOG 181-195	No	0	-	-	A non-pathogenic epitope that stimulates T-cells but does not cause disease.	[1][8]

Table 2: Comparison of the encephalitogenic potential of different MOG peptides in inducing EAE.

Signaling Pathways in MOG-Specific T-Cell Activation

The activation of T-cells upon recognition of MOG peptides presented by antigen-presenting cells (APCs) involves a complex cascade of intracellular signaling events. While the general principles of T-cell receptor (TCR) signaling are well-established, the specific nuances that might be triggered by different MOG epitopes are an area of ongoing research.

The canonical TCR signaling pathway involves the activation of key transcription factors such as NF-κB, NFAT, and AP-1, which drive the expression of genes involved in T-cell proliferation, differentiation, and cytokine production.[9] The strength and duration of the TCR signal, influenced by the affinity of the peptide-MHC-TCR interaction, can impact the resulting T-cell response, including the balance between Th1, Th17, and regulatory T-cells. It has been suggested that high-affinity interactions may favor Th1 differentiation, while lower-affinity interactions might promote Th17 differentiation, although this is not a universal rule.

T-Cell Receptor Signaling Cascade

Experimental Protocols

Accurate and reproducible experimental protocols are fundamental to studying T-cell responses to MOG peptides. Below are summarized methodologies for key experiments.

Induction of Experimental Autoimmune Encephalomyelitis (EAE)

• Antigen Preparation: Dissolve the desired MOG peptide (e.g., MOG 35-55) in sterile phosphate-buffered saline (PBS) or sterile water to a final concentration of 2 mg/mL.

• Emulsification: Prepare an emulsion by mixing the MOG peptide solution with an equal volume of Complete Freund's Adjuvant (CFA) containing Mycobacterium tuberculosis (e.g., 4 mg/mL). Emulsify until a thick, stable emulsion is formed that does not disperse when dropped into water.

• Immunization: Subcutaneously inject 100-200 µL of the emulsion (containing 100-200 µg of MOG peptide) into the flanks of C57BL/6 mice.

• Pertussis Toxin Administration: Administer 200-300 ng of pertussis toxin in PBS intraperitoneally on the day of immunization (day 0) and again 48 hours later.

• Clinical Scoring: Monitor the mice daily for clinical signs of EAE and score them on a scale of 0 to 5:

  • 0: No clinical signs

  • 1: Limp tail

  • 2: Hind limb weakness

  • 3: Hind limb paralysis

  • 4: Hind limb and forelimb paralysis

  • 5: Moribund or dead

Workflow for EAE Induction

T-Cell Proliferation Assay (3H-Thymidine Incorporation)

• Cell Isolation: Isolate splenocytes or lymph node cells from immunized mice 10-14 days post-immunization.

• Cell Culture: Plate 2 x 105 cells per well in a 96-well plate in complete RPMI-1640 medium.

• Antigen Stimulation: Add the specific MOG peptide (or control peptide/mitogen) at various concentrations (e.g., 1, 10, 20 µg/mL).

• Incubation: Culture the cells for 72 hours at 37°C in a humidified incubator with 5% CO2.

• Radiolabeling: Add 1 µCi of 3H-thymidine to each well for the final 18 hours of culture.

• Harvesting and Measurement: Harvest the cells onto glass fiber filters and measure the incorporated radioactivity using a liquid scintillation counter. Results are typically expressed as counts per minute (cpm) or as a stimulation index (SI), which is the ratio of cpm in the presence of antigen to cpm in the absence of antigen.

Cytokine Analysis (ELISA)

• Cell Culture and Stimulation: Culture isolated T-cells as described for the proliferation assay.

• Supernatant Collection: Collect the culture supernatants after 48-72 hours of stimulation.

• ELISA: Perform a sandwich ELISA for the cytokines of interest (e.g., IFN-γ, IL-17, IL-4, IL-10) according to the manufacturer's instructions.

• Data Analysis: Calculate the cytokine concentrations (in pg/mL) based on a standard curve generated with recombinant cytokines.

Conclusion

The T-cell response to MOG 35-55, while robust and widely studied, represents only a part of the complex autoimmune reaction to the MOG protein. Other epitopes, such as MOG 119-132, are equally, if not more, potent in driving pathogenic T-cell responses and inducing EAE. Furthermore, non-pathogenic epitopes like MOG 181-195 offer valuable tools for studying T-cell tolerance. In the context of human disease, peptides such as MOG p16-40 and p181-205 appear to be particularly relevant in MOGAD. A thorough understanding of the differential T-cell responses to this array of MOG peptides is essential for the rational design of experiments aimed at dissecting disease mechanisms and for the development of novel antigen-specific immunotherapies for autoimmune demyelinating diseases. The data and protocols presented in this guide provide a foundation for researchers to build upon in their pursuit of these goals.

References

• 1. researchgate.net [researchgate.net]
• 2. neurology.org [neurology.org]
• 3. Characterization of myelin oligodendrocyte glycoprotein (MOG)35–55-specific CD8+ T cells in experimental autoimmune encephalomyelitis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mednexus.org [mednexus.org]
• 5. Recent Advances in Antigen-Specific Immunotherapies for the Treatment of Multiple Sclerosis | MDPI [mdpi.com]
• 6. CD4-Positive T-Cell Responses to MOG Peptides in MOG Antibody-Associated Disease - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Using EAE to better understand principles of immune function and autoimmune pathology - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Immunodominant T-cell epitopes of MOG reside in its transmembrane and cytoplasmic domains in EAE - PMC [pmc.ncbi.nlm.nih.gov]
• 9. cusabio.com [cusabio.com]

A Comparative Analysis of Human MOG 35-55 and Mouse MOG 35-55 in HLA-DR2 Transgenic Mice

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the immunological and pathological effects of human myelin oligodendrocyte glycoprotein (B1211001) peptide 35-55 (hMOG 35-55) and mouse MOG 35-55 (mMOG 35-55) in HLA-DR2 (DRB1*1501) transgenic mice, a key animal model for studying multiple sclerosis.

Executive Summary

In the context of HLA-DR2 transgenic mice, a critical distinction emerges between the human and mouse variants of the MOG 35-55 peptide. While both are immunogenic, only the mouse MOG 35-55 peptide is strongly encephalitogenic, capable of inducing a moderately severe, chronic form of Experimental Autoimmune Encephalomyelitis (EAE).[1][2] The human MOG 35-55 peptide, which differs by a single amino acid at position 42 (Proline in humans versus Serine in mice), can elicit a T-cell response but fails to induce EAE in this model.[1][2] The two peptides exhibit only partial cross-reactivity.[1][2] This fundamental difference in their ability to induce autoimmune demyelination makes the choice of peptide critical for designing and interpreting studies in this widely used preclinical model.

Data Presentation

The following tables summarize the key quantitative differences in the immune response and encephalitogenicity of human and mouse MOG 35-55 in HLA-DR2 transgenic mice.

Table 1: Comparison of Encephalitogenicity

Parameter	Human MOG 35-55	Mouse MOG 35-55
EAE Incidence	0%	High (approaching 100% with appropriate immunization protocol)
Mean Maximal Clinical Score	0	2.5 - 3.5 (Moderately Severe)
Disease Course	Non-pathogenic	Chronic
CNS Pathology	No significant inflammation or demyelination	Significant white matter lesions with inflammatory infiltrates and demyelination

Table 2: Immunogenicity and T-Cell Response

Parameter	Human MOG 35-55	Mouse MOG 35-55
T-Cell Proliferation	Immunogenic, but generally weaker than mMOG 35-55	Strongly immunogenic, robust proliferation of CD4+ T-cells
Dominant T-Helper Response	Primarily Th1	Pathogenic Th1 and Th17
IFN-γ Production	Can induce IFN-γ secretion	Strong induction of IFN-γ
IL-17 Production	Low to undetectable	Significant induction of IL-17
Cross-Reactivity	T-cells primed with hMOG 35-55 show partial cross-reactivity to mMOG 35-55	T-cells primed with mMOG 35-55 show partial cross-reactivity to hMOG 35-55

Experimental Protocols

Experimental Autoimmune Encephalomyelitis (EAE) Induction

A common protocol for inducing EAE in HLA-DR2 transgenic mice using MOG 35-55 is as follows:

• Animals: 8-12 week old HLA-DR2 (DRB1*1501) transgenic mice.

• Antigen Preparation: Emulsify 100-200 µg of MOG 35-55 peptide (either human or mouse) in an equal volume of Complete Freund's Adjuvant (CFA) containing 4 mg/mL Mycobacterium tuberculosis H37Ra.

• Immunization: On day 0, administer 0.2 mL of the emulsion subcutaneously, distributed over two sites on the flank.

• Pertussis Toxin Administration: On day 0 and day 2 post-immunization, inject 200 ng of pertussis toxin intraperitoneally.

• Clinical Scoring: Monitor mice daily for clinical signs of EAE, typically starting around day 7-10. Use a standardized 0-5 scoring system:

  • 0: No clinical signs

  • 1: Limp tail

  • 2: Hind limb weakness

  • 3: Hind limb paralysis

  • 4: Hind and forelimb paralysis

  • 5: Moribund state

T-Cell Proliferation Assay

• Cell Isolation: 10 days post-immunization, isolate splenocytes and/or draining lymph node cells.

• Cell Culture: Plate 2 x 10^5 cells per well in a 96-well plate.

• Antigen Stimulation: Add MOG 35-55 peptide (human or mouse) at varying concentrations (e.g., 1, 10, 20 µg/mL) to the wells in triplicate. Include a media-only control and a positive control (e.g., Concanavalin A).

• Incubation: Incubate the plates for 72 hours at 37°C in 5% CO2.

• Proliferation Measurement: For the final 18 hours of incubation, add 1 µCi of [3H]-thymidine to each well. Harvest the cells onto filter mats and measure thymidine (B127349) incorporation using a scintillation counter. The results are often expressed as a stimulation index (mean counts per minute of stimulated wells / mean counts per minute of unstimulated wells).

Intracellular Cytokine Staining

• Cell Isolation and Restimulation: Isolate splenocytes or lymph node cells as described above. Restimulate the cells for 4-6 hours with the relevant MOG peptide (10 µg/mL) in the presence of a protein transport inhibitor (e.g., Brefeldin A).

• Surface Staining: Stain the cells with fluorescently-labeled antibodies against surface markers (e.g., CD4).

• Fixation and Permeabilization: Fix the cells with a fixation buffer and then permeabilize them with a permeabilization buffer.

• Intracellular Staining: Stain the permeabilized cells with fluorescently-labeled antibodies against intracellular cytokines (e.g., IFN-γ, IL-17).

• Flow Cytometry: Analyze the cells using a flow cytometer to determine the percentage of CD4+ T-cells producing specific cytokines.

Mandatory Visualizations

Caption: Experimental workflow for comparing the encephalitogenicity of hMOG 35-55 and mMOG 35-55.

Caption: Differential T-cell activation by hMOG 35-55 vs. mMOG 35-55 presented by HLA-DR2.

References

• 1. ohsu.elsevierpure.com [ohsu.elsevierpure.com]
• 2. Myelin oligodendrocyte glycoprotein-35-55 peptide induces severe chronic experimental autoimmune encephalomyelitis in HLA-DR2-transgenic mice - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to B-cell Responses: MOG 35-55 Peptide vs. Whole MOG Protein

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the B-cell immunological responses elicited by the immunodominant peptide MOG 35-55 versus the whole Myelin Oligodendrocyte Glycoprotein (B1211001) (MOG) protein. The choice of antigen is critical in the experimental autoimmune encephalomyelitis (EAE) model and for understanding the B-cell's role in demyelinating diseases. This document synthesizes experimental findings to aid in experimental design and interpretation.

Executive Summary

Immunization with the whole MOG protein or its extracellular domain induces a robust, B-cell dependent immune response characterized by the activation of MOG-specific B-cells, germinal center formation, and the production of antibodies targeting conformational epitopes.[1][2] In contrast, immunization with the MOG 35-55 peptide primarily elicits a T-cell driven, B-cell independent response, with minimal activation of MOG-specific B-cells and a weak antibody response to the native protein.[3][4] These fundamental differences in B-cell engagement have significant implications for the pathogenesis of EAE and the evaluation of B-cell targeted therapies.

Data Presentation: Quantitative Comparison of B-cell Responses

The following tables summarize quantitative data from studies comparing the B-cell response following immunization with MOG peptide versus MOG protein.

Table 1: B-cell Subsets in Spleen and Inguinal Lymph Nodes 24 Days Post-Immunization [5]

B-cell Subset	Antigen	Spleen (%)	Inguinal Lymph Nodes (%)
Transitional T1	MOG 35-55	~2.5	~1.5
MOG 1-117	~1.5	~0.8
Transitional T2	MOG 35-55	~3.0	~2.0
MOG 1-117	~2.0	~1.2
Transitional T3	MOG 35-55	~1.0	~0.5
MOG 1-117	~0.5	~0.3
Follicular I	MOG 35-55	~40	~35
MOG 1-117	~30	~25
Follicular II	MOG 35-55	~15	~10
MOG 1-117	~20	~15
Marginal Zone Precursor	MOG 35-55	~2.0	~1.0
MOG 1-117	~3.0	~1.5
Marginal Zone	MOG 35-55	~2.5	Not Reported
MOG 1-117	~4.0	Not Reported

Data are approximate values derived from graphical representations in the source publication for illustrative purposes.

Table 2: Anti-MOG IgG Serum Levels 24 Days Post-Immunization [5]

Antigen	Serum Dilution 1:13,500 (OD)	Serum Dilution 1:40,500 (OD)
MOG 35-55	~0.25	~0.1
MOG 1-117	~1.25	~0.75

OD (Optical Density) values are approximate and derived from graphical representations in the source publication for illustrative purposes. Higher OD values indicate higher antibody levels.

B-cell Signaling and Antigen Presentation

The structural differences between the MOG 35-55 peptide and the whole MOG protein dictate how they engage B-cells, leading to distinct downstream signaling and functional outcomes.

The whole MOG protein, with its intact three-dimensional structure, can effectively cross-link B-cell receptors (BCRs) on MOG-specific B-cells. This multivalent binding is a potent activator of intracellular signaling cascades, including the phosphorylation of key downstream molecules, leading to B-cell proliferation, differentiation, and antibody production. In contrast, the small, linear MOG 35-55 peptide is generally unable to efficiently cross-link BCRs and is therefore a poor activator of MOG-specific B-cells.

MOG-specific B-cells that recognize the whole protein can internalize it, process it, and present a wider array of MOG peptides, including the 35-55 epitope, to T-cells. This makes them highly efficient antigen-presenting cells (APCs) for MOG-specific T-cells.[3][6] B-cells from MOG 35-55 immunized mice, however, do not efficiently present the whole MOG protein.[5]

Figure 1. Contrasting pathways of B-cell response to whole MOG protein versus MOG 35-55 peptide.

Experimental Protocols

Induction of EAE in C57BL/6 Mice

This protocol provides a general framework for inducing EAE using either MOG 35-55 peptide or whole MOG protein.

Materials:

• MOG 35-55 peptide (e.g., Hooke Kit™ MOG35-55/CFA Emulsion PTX) or recombinant MOG protein (e.g., MOG 1-125, Hooke Kit™ MOG1-125/CFA Emulsion PTX)[2]

• Complete Freund's Adjuvant (CFA) containing Mycobacterium tuberculosis H37Ra[7]

• Pertussis toxin (PTX)

• Phosphate-buffered saline (PBS)

• C57BL/6 mice (female, 8-12 weeks old)

Procedure:

• Antigen Emulsion Preparation:

  • For MOG 35-55: Dissolve lyophilized MOG 35-55 in sterile PBS or water to a final concentration of 2 mg/mL. Emulsify this solution 1:1 with CFA (containing 4 mg/mL of M. tuberculosis).[7]

  • For whole MOG protein: Use a pre-made emulsion or prepare by emulsifying the recombinant protein solution with CFA.

• Immunization (Day 0):

  • Administer 0.2 mL of the antigen emulsion subcutaneously, distributed over two sites on the flank.[2]

  • Inject 200 ng of PT in PBS intraperitoneally (i.p.).[2]

• Second PTX Injection (Day 2):

  • Administer a second i.p. injection of 200 ng of PTX in PBS.[2]

• Monitoring:

  • Monitor mice daily for clinical signs of EAE starting from day 7 post-immunization. Use a standardized scoring system (e.g., 0 = no signs, 1 = limp tail, 2 = hind limb weakness, 3 = hind limb paralysis, 4 = quadriplegia, 5 = moribund).

Figure 2. Experimental workflow for EAE induction.

Enzyme-Linked Immunosorbent Assay (ELISA) for Anti-MOG Antibodies

This protocol outlines the general steps for detecting anti-MOG antibodies in serum.

Materials:

• 96-well ELISA plates

• Recombinant MOG protein (for coating)

• Serum samples from immunized mice

• Blocking buffer (e.g., PBS with 1% BSA)

• HRP-conjugated anti-mouse IgG secondary antibody

• TMB substrate

• Stop solution (e.g., 2N H2SO4)

• Wash buffer (e.g., PBS with 0.05% Tween-20)

Procedure:

• Coating: Coat ELISA plates with recombinant MOG protein (e.g., 1-5 µg/mL in PBS) overnight at 4°C.

• Blocking: Wash the plates and block with blocking buffer for 1-2 hours at room temperature.

• Sample Incubation: Wash the plates and add serially diluted serum samples. Incubate for 1-2 hours at room temperature.

• Secondary Antibody Incubation: Wash the plates and add HRP-conjugated anti-mouse IgG. Incubate for 1 hour at room temperature.

• Development: Wash the plates and add TMB substrate. Incubate in the dark until a color change is observed.

• Reading: Stop the reaction with the stop solution and read the absorbance at 450 nm.

Conclusion

The choice between MOG 35-55 peptide and whole MOG protein as the immunogen profoundly impacts the resulting B-cell response and the subsequent disease course in the EAE model. For studies focused on the role of pathogenic, conformation-specific anti-MOG antibodies and B-cell antigen presentation, the whole MOG protein is the more appropriate antigen. Conversely, the MOG 35-55 peptide model is better suited for investigating T-cell-mediated mechanisms of neuroinflammation in a B-cell independent context. A thorough understanding of these differences is essential for the accurate interpretation of experimental data and for the development of targeted therapies for demyelinating diseases.

References

• 1. Conformational epitopes of myelin oligodendrocyte glycoprotein are targets of potentially pathogenic antibody responses in multiple sclerosis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Frontiers | Ligand Recognition Determines the Role of Inhibitory B Cell Co-receptors in the Regulation of B Cell Homeostasis and Autoimmunity [frontiersin.org]
• 3. Myelin oligodendrocyte glycoprotein–specific T and B cells cooperate to induce a Devic-like disease in mice - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. B cell activation influences T cell polarization and outcome of anti-CD20 B cell depletion in CNS autoimmunity - PMC [pmc.ncbi.nlm.nih.gov]
• 6. biorxiv.org [biorxiv.org]
• 7. Frontiers | Myelin Oligodendrocyte Glycoprotein: Deciphering a Target in Inflammatory Demyelinating Diseases [frontiersin.org]

Unveiling the Link: Correlating In Vitro T-Cell Activation by MOG 35-55 with In Vivo EAE Severity

A Comparative Guide for Researchers in Autoimmune Disease

In the study of multiple sclerosis (MS), the interplay between the immune system and the central nervous system is a key area of investigation. Experimental Autoimmune Encephalomyelitis (EAE) serves as a critical animal model for MS, and the myelin oligodendrocyte glycoprotein (B1211001) peptide 35-55 (MOG 35-55) is a cornerstone for inducing this disease in susceptible mouse strains like C57BL/6. A crucial aspect of preclinical research in this field is understanding the relationship between the activation of MOG 35-55-specific T-cells in a controlled laboratory setting (in vitro) and the subsequent development and severity of EAE in a living organism (in vivo). This guide provides a comparative overview of these methodologies, presenting experimental data and detailed protocols to aid researchers in designing and interpreting their studies.

Data Presentation: Correlating In Vitro and In Vivo Findings

The following table summarizes the expected correlation between common in vitro T-cell activation parameters and the in vivo severity of EAE. It is important to note that while a strong correlation is often observed, biological variability is inherent in these models.

In Vitro T-cell Activation Parameter	Measurement Method	Expected In Vivo EAE Correlation	Supporting Evidence
T-cell Proliferation	[3H]-Thymidine Incorporation Assay	Higher proliferation of MOG 35-55-specific T-cells correlates with earlier onset and higher peak clinical scores of EAE.[1][2][3]	Studies have shown that therapeutic interventions that reduce MOG-specific T-cell proliferation in vitro also lead to an amelioration of EAE symptoms in vivo.[4]
CFSE Dilution Assay	Increased percentage of divided T-cells in response to MOG 35-55 is associated with more severe EAE.[4][5]	This method allows for the tracking of individual cell divisions and provides a more detailed picture of the proliferative response.
Pro-inflammatory Cytokine Production	ELISA (for secreted cytokines)	Elevated levels of IFN-γ and IL-17 in the supernatant of MOG 35-55-stimulated T-cell cultures are strongly linked to severe EAE pathology.[6][7][8]	These cytokines are known to be key mediators of inflammation and demyelination in the central nervous system during EAE.[9]
Intracellular Cytokine Staining (ICS)	A higher frequency of IFN-γ and IL-17 producing CD4+ T-cells (Th1 and Th17 cells) is predictive of a more aggressive EAE disease course.[3][5]	ICS allows for the identification of the specific T-cell subsets responsible for producing pathogenic cytokines.
Regulatory Cytokine Production	ELISA / ICS	Increased production of cytokines like IL-10 and TGF-β by MOG 35-55-specific T-cells is often associated with reduced EAE severity or disease remission.[4][10]	These cytokines have immunomodulatory functions and can suppress the activity of pathogenic T-cells.

Experimental Protocols

Detailed methodologies for the key experiments are provided below to ensure reproducibility and aid in the design of future studies.

In Vitro T-cell Activation Assays

1. T-cell Proliferation Assay ([3H]-Thymidine Incorporation)

This assay measures the proliferation of T-cells by quantifying the incorporation of a radioactive nucleoside, [3H]-thymidine, into the DNA of dividing cells.

• Cell Isolation: Isolate splenocytes or lymph node cells from MOG 35-55 immunized mice.[1][2]

• Cell Culture: Seed 4 x 105 cells per well in a 96-well plate.

• Stimulation: Culture the cells in the presence of mitomycin C-treated syngeneic spleen antigen-presenting cells (1 x 105 cells/well) and varying concentrations of MOG 35-55 peptide (e.g., 0, 0.2, 2, 20 µg/mL).[2]

• Incubation: Incubate the plates at 37°C for 48 hours.

• Pulsing: Add 1 µCi of [3H]-thymidine to each well for the final 8-18 hours of culture.[1][2][3]

• Harvesting and Measurement: Harvest the cells onto filter mats and measure the incorporated radioactivity using a microplate scintillation counter.[2][3]

2. Cytokine Release Assay (ELISA)

This assay quantifies the concentration of specific cytokines secreted into the cell culture supernatant.

• Cell Culture and Stimulation: Culture splenocytes or lymph node cells as described for the proliferation assay.

• Supernatant Collection: After 24-48 hours of incubation, centrifuge the plates and collect the cell-free supernatant.[6]

• ELISA Procedure: Perform ELISA for cytokines of interest (e.g., IFN-γ, IL-17, IL-4, IL-10) according to the manufacturer's instructions for the specific ELISA kits.

In Vivo EAE Induction and Scoring

1. EAE Induction in C57BL/6 Mice

This protocol describes the active induction of EAE using MOG 35-55 peptide.

• Animals: Use female C57BL/6 mice, 8-12 weeks old.[11][12]

• Antigen Emulsion Preparation: Emulsify MOG 35-55 peptide in Complete Freund's Adjuvant (CFA) containing Mycobacterium tuberculosis.[9] A common concentration is 1-2 mg/mL of MOG 35-55.

• Immunization (Day 0): Inject 100-200 µL of the emulsion subcutaneously at two sites on the flank or at the base of the tail.[11][12][13]

• Pertussis Toxin Administration: Inject pertussis toxin (PTX) intraperitoneally on day 0 and day 2 post-immunization.[9][11][12] The dose of PTX can be adjusted to control the severity of the disease.

• Monitoring: Monitor the mice daily for clinical signs of EAE and record their body weight.[11][13]

2. EAE Clinical Scoring

A standardized scoring system is used to quantify the severity of the disease.

• 0: No clinical signs.

• 1: Limp tail.

• 2: Hind limb weakness or wobbly gait.

• 3: Complete hind limb paralysis.

• 4: Hind limb paralysis and forelimb weakness.

• 5: Moribund or dead.[1] Intermediate scores (e.g., 0.5, 1.5) can be used for more precise evaluation.[1]

Mandatory Visualizations

Signaling Pathway: T-Cell Activation by MOG 35-55

Caption: MOG 35-55 peptide presented by APCs activates the T-cell receptor, leading to cytokine production and proliferation.

Experimental Workflow: From In Vitro Activation to In Vivo EAE

Caption: Workflow for correlating in vitro T-cell responses with in vivo EAE disease severity.

References

• 1. Frontiers | Mannan-MOG35-55 Reverses Experimental Autoimmune Encephalomyelitis, Inducing a Peripheral Type 2 Myeloid Response, Reducing CNS Inflammation, and Preserving Axons in Spinal Cord Lesions [frontiersin.org]
• 2. Characterization of myelin oligodendrocyte glycoprotein (MOG)35–55-specific CD8+ T cells in experimental autoimmune encephalomyelitis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. academic.oup.com [academic.oup.com]
• 4. Soluble MOG35-55/I-Ab Dimers Ameliorate Experimental Autoimmune Encephalomyelitis by Reducing Encephalitogenic T Cells | PLOS One [journals.plos.org]
• 5. pnas.org [pnas.org]
• 6. mednexus.org [mednexus.org]
• 7. rupress.org [rupress.org]
• 8. JCI - Myelin oligodendrocyte glycoprotein–specific T and B cells cooperate to induce a Devic-like disease in mice [jci.org]
• 9. redoxis.se [redoxis.se]
• 10. mdpi.com [mdpi.com]
• 11. biocytogen.com [biocytogen.com]
• 12. Hooke - Protocols - EAE Induction by Active Immunization in C57BL/6 Mice [hookelabs.com]
• 13. Modeling Multiple Sclerosis in the Two Sexes: MOG35-55-Induced Experimental Autoimmune Encephalomyelitis [jove.com]

Safety & Regulatory Compliance

Navigating the Disposal of MOG Peptide 35-55: A Step-by-Step Guide for Laboratory Professionals

Essential protocols for the safe and compliant disposal of Myelin Oligodendrocyte Glycoprotein (MOG) peptide 35-55 are critical for maintaining laboratory safety and environmental integrity. While MOG peptide 35-55 is not classified as a hazardous substance according to multiple safety data sheets (SDS), proper handling and disposal are paramount.[1][2] This guide provides researchers, scientists, and drug development professionals with a comprehensive, step-by-step approach to its disposal, ensuring adherence to best practices for laboratory waste management.

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, it is crucial to adhere to standard laboratory safety protocols. This includes wearing appropriate personal protective equipment (PPE) such as chemical-resistant gloves (nitrile is standard), safety glasses or goggles, and a lab coat.[3][4] When handling the lyophilized powder form of the peptide, which can easily become airborne, it is recommended to work in a fume hood or biosafety cabinet to prevent inhalation.[2][3][5]

In the event of accidental exposure:

• Skin Contact: Immediately wash the affected area with soap and copious amounts of water for at least 15 minutes.[3][5]

• Eye Contact: Flush the eyes with large amounts of water for at least 15 minutes at an eyewash station and seek medical attention.[2][3][5]

• Inhalation: Move the individual to fresh air. If breathing becomes difficult, seek immediate medical attention.[2][3][5]

Step-by-Step Disposal Protocol for MOG Peptide 35-55

This protocol outlines the procedures for disposing of solid MOG peptide 35-55 waste and solutions containing the peptide.

Step 1: Waste Segregation

Proper segregation of waste is the foundational step in compliant disposal.[4]

• Solid Waste: This category includes unused or expired lyophilized peptide, as well as contaminated consumables like weigh boats, pipette tips, and gloves.

• Liquid Waste: This includes reconstituted peptide solutions, experimental media containing the peptide, and waste from analytical procedures like HPLC.

• Sharps Waste: Needles, syringes, and broken glassware that have been in contact with the peptide must be collected in a designated sharps container.

Step 2: Chemical Inactivation (Recommended Best Practice)

While MOG peptide 35-55 is not classified as hazardous, inactivating the peptide before disposal is a recommended safety measure to denature its biological activity.

For Liquid Waste:

• Prepare an Inactivation Solution: In a chemical fume hood, prepare a fresh 10% bleach solution (final concentration of sodium hypochlorite (B82951) between 0.5-1.0%).[6] Alternatively, a 1 M solution of hydrochloric acid (HCl) or sodium hydroxide (B78521) (NaOH) can be used.

• Inactivation: Slowly add the liquid peptide waste to the inactivation solution. A recommended ratio is 1 part waste to 10 parts inactivation solution to ensure complete inactivation.

• Contact Time: Allow the mixture to stand for a minimum of 30 minutes.[6] For acid or base hydrolysis, a longer period of at least 24 hours may be necessary to ensure complete degradation.[3]

• Neutralization: After the inactivation period, neutralize the pH of the solution to between 6.0 and 8.0 before proceeding to disposal.[3][6]

For Solid Waste:

• For trace amounts of solid peptide on consumables, direct disposal into a designated hazardous waste container is appropriate. For larger quantities of expired peptide, dissolving it in a suitable buffer and following the liquid waste inactivation protocol is recommended.

Step 3: Final Disposal

The final disposal route depends on the nature of the waste and institutional and local regulations. Crucially, never dispose of untreated peptide solutions down the drain or in the regular trash. [4][7]

• Treated Liquid Waste: After inactivation and neutralization, some aqueous waste may be suitable for drain disposal with copious amounts of water, provided it complies with local wastewater regulations. Always consult your institution's Environmental Health and Safety (EHS) department for approval.

• Solid and Inactivated Liquid Waste: Collect all solid waste, contaminated PPE, and treated liquid waste that cannot be drain-disposed into a designated, clearly labeled, and leak-proof hazardous waste container.[4]

• Labeling: The container must be labeled in accordance with institutional guidelines, clearly identifying the contents.

• Collection: Store the sealed container in a designated hazardous waste accumulation area and contact your institution's EHS department for scheduled pickup and disposal by a licensed contractor.[4]

Decontamination of Laboratory Equipment

Reusable labware that has come into contact with MOG peptide 35-55 should be decontaminated.

• Initial Decontamination: Immerse the labware in a 1% enzymatic detergent solution or a 1% sodium hypochlorite solution for at least 30 minutes.[6][8]

• Thorough Cleaning: After soaking, wash the labware thoroughly with a standard laboratory detergent and rinse extensively with purified water.[6]

Quantitative Data for Disposal Procedures

Parameter	Recommendation	Rationale
Inactivation Reagent (Liquid Waste)	10% Bleach Solution (0.5-1.0% final concentration of sodium hypochlorite) or 1 M HCl / 1 M NaOH	Effective for chemical inactivation of peptides.[3][6]
Inactivation Ratio (Waste:Reagent)	1:10	Ensures a sufficient excess of the inactivating agent for complete degradation.[3]
Inactivation Contact Time	Minimum 30 minutes (Bleach) / Minimum 24 hours (Acid/Base)	Provides adequate time for the chemical reaction to complete.[3][6]
Final pH for Aqueous Waste	6.0 - 8.0	Neutral pH is generally a requirement for institutional wastewater and hazardous waste streams.[3]
Decontamination Solution	1% (m/v) Enzymatic Detergent or 1% Sodium Hypochlorite	Effective for removing and deactivating peptide residues from labware.[6][8]

Disposal Workflow Diagram

Caption: Workflow for the proper disposal of MOG Peptide 35-55 waste.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. researchgate.net [researchgate.net]
• 3. benchchem.com [benchchem.com]
• 4. peptide24.store [peptide24.store]
• 5. Chemical Wastes in the Peptide Synthesis Process and Ways to Reduce Them - PMC [pmc.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. puretidestherapy.com [puretidestherapy.com]
• 8. Peptide decontamination guidelines - SB PEPTIDE [sb-peptide.com]

Safeguarding Research: A Comprehensive Guide to Handling MOG Peptide 35-55

For researchers and scientists at the forefront of drug development, particularly in the realm of autoimmune diseases like multiple sclerosis, Myelin Oligodendrocyte Glycoprotein (MOG) peptide 35-55 is a critical research tool. This peptide is instrumental in inducing Experimental Autoimmune Encephalomyelitis (EAE), a widely used animal model for multiple sclerosis.[1][2][3] Ensuring the safety of laboratory personnel and the integrity of experimental outcomes necessitates a robust understanding of the proper handling, storage, and disposal of this peptide. This guide provides essential, immediate safety and logistical information, from personal protective equipment (PPE) to operational and disposal plans, tailored for the professionals driving innovation in this field.

Personal Protective Equipment (PPE): A Tabulated Overview

Adherence to proper PPE protocols is the first line of defense against potential exposure and contamination. While MOG peptide 35-55 is not classified as an acutely hazardous substance, its full toxicological properties may not be completely understood. Therefore, it should be handled with care within a designated laboratory area. The following table summarizes the recommended PPE for handling MOG peptide 35-55.

Protection Area	Required PPE	Specifications and Best Practices
Eye Protection	Safety glasses with side shields or goggles	Must meet appropriate national standards (e.g., ANSI Z87.1 in the US).
Hand Protection	Chemical-resistant gloves (e.g., nitrile)	Inspect gloves for integrity before use. Change gloves immediately if contaminated, punctured, or torn. Avoid skin contact.
Body Protection	Laboratory coat	Should be fully buttoned to provide maximum coverage.
Respiratory Protection	Dust mask (e.g., N95) or respirator	Recommended when handling the lyophilized powder to avoid inhalation. Use in a well-ventilated area or under a chemical fume hood is advised.

Operational Plan: From Receipt to Use

A systematic approach to handling MOG peptide 35-55 from the moment it arrives in the lab until its use in experiments is crucial for both safety and experimental reproducibility.

1. Receiving and Storage:

• Upon receipt, inspect the vial for any damage.

• The lyophilized peptide should be stored at -20°C for long-term stability.

• Before opening, allow the vial to warm to room temperature to prevent moisture condensation.

2. Reconstitution:

• Reconstitution should be performed in a clean, designated area, ideally within a laminar flow hood or on a disinfected benchtop.

• Use a sterile, high-purity solvent as recommended by the supplier. While some protocols suggest sterile water or PBS, it is best to consult the product-specific datasheet.

• To prepare a stock solution, dissolve the peptide in sterile distilled water at a concentration of 1-2 mg/mL. This stock solution can then be diluted with PBS for immediate use.

• Avoid vigorous shaking. Gentle vortexing or swirling is recommended to ensure the peptide dissolves completely.

3. Aliquoting and Short-Term Storage:

• To avoid repeated freeze-thaw cycles that can degrade the peptide, it is best practice to aliquot the reconstituted peptide into single-use volumes.

• These aliquots should be stored at -20°C or colder.

Experimental Protocol: Induction of EAE with MOG Peptide 35-55

The following is a detailed methodology for a key experiment involving MOG peptide 35-55: the induction of Experimental Autoimmune Encephalomyelitis (EAE) in mice.

Materials:

• MOG peptide 35-55

• Complete Freund's Adjuvant (CFA) containing Mycobacterium tuberculosis

• Pertussis toxin (PTX)

• Sterile Phosphate-Buffered Saline (PBS)

• Syringes and needles

Procedure:

• Preparation of the Emulsion:

  • On the day of immunization, prepare an emulsion of MOG peptide 35-55 and CFA.

  • A common protocol involves emulsifying a solution of MOG peptide 35-55 in PBS with an equal volume of CFA.

  • This is typically done by drawing the two solutions into and out of a syringe until a thick, stable emulsion is formed. The stability of the emulsion can be tested by placing a drop in water; a stable emulsion will not disperse.

• Immunization:

  • Administer the MOG/CFA emulsion to the mice via subcutaneous injection, typically at two sites on the flank.

• Pertussis Toxin Administration:

  • On the day of immunization (Day 0) and again 48 hours later (Day 2), administer a dose of pertussis toxin via intraperitoneal injection. PTX acts as an adjuvant to enhance the autoimmune response.

• Monitoring:

  • Following immunization, monitor the mice daily for clinical signs of EAE, which typically appear within 9-14 days.

  • A standardized scoring system is used to assess disease severity, ranging from a flaccid tail to complete paralysis.

Signaling Pathway in EAE Induction

The induction of EAE by MOG peptide 35-55 involves the activation of the innate and adaptive immune systems. A key signaling pathway implicated in this process is the Toll-like receptor (TLR) pathway, particularly TLR4, which recognizes components of the adjuvant (CFA). This leads to the activation of downstream signaling molecules such as MyD88 and NF-κB, culminating in the production of pro-inflammatory cytokines and the differentiation of pathogenic T helper 17 (Th17) cells. These autoreactive T cells then infiltrate the central nervous system and attack the myelin sheath, leading to the clinical manifestations of EAE.

Disposal Plan: Ensuring a Safe and Clean Workspace

Proper disposal of MOG peptide 35-55 and all contaminated materials is a critical final step in the experimental workflow. All peptide waste should be treated as laboratory chemical waste.

1. Waste Segregation:

• Solid Waste: All materials that have come into contact with the peptide, including gloves, pipette tips, vials, and absorbent pads, should be collected in a designated, clearly labeled hazardous waste container.

• Liquid Waste: Unused peptide solutions and any buffers used for rinsing should be collected in a separate, sealed, and clearly labeled hazardous waste container. Never pour peptide solutions down the drain.

2. Decontamination and Inactivation (Best Practice):

• For liquid waste, chemical inactivation prior to disposal is a recommended best practice to denature the peptide. This can be achieved by adding a sufficient volume of a 10% bleach solution and allowing it to sit for at least 30 minutes before collection in the hazardous waste container.

• For contaminated labware that will be reused, soaking in an enzymatic detergent or a 1% sodium hypochlorite (B82951) solution for at least 30 minutes is an effective decontamination method. Following decontamination, the labware should be thoroughly rinsed with purified water.

3. Final Disposal:

• All hazardous waste containers must be sealed and stored in a designated accumulation area.

• Arrange for the disposal of all hazardous waste through your institution's Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal contractor. Always follow your institution's specific guidelines and local regulations.

By adhering to these rigorous safety and handling protocols, researchers can confidently and safely utilize MOG peptide 35-55 as a valuable tool in the pursuit of novel therapeutics for multiple sclerosis and other autoimmune diseases, fostering a culture of safety and scientific excellence.

References

• 1. researchgate.net [researchgate.net]
• 2. oncotarget.com [oncotarget.com]
• 3. Frontiers | Mannan-MOG35-55 Reverses Experimental Autoimmune Encephalomyelitis, Inducing a Peripheral Type 2 Myeloid Response, Reducing CNS Inflammation, and Preserving Axons in Spinal Cord Lesions [frontiersin.org]